Technical Documentation Center

2-Iodo-5-methoxythiophene Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 2-Iodo-5-methoxythiophene
  • CAS: 138691-27-7

Core Science & Biosynthesis

Foundational

Synthesis, Characterization, and Application of 2-Iodo-5-methoxythiophene: A Technical Guide for Advanced Cross-Coupling Intermediates

Introduction & Strategic Rationale In advanced organic synthesis and medicinal chemistry, the strategic functionalization of heteroaromatics is critical for building complex molecular architectures. 2-Iodo-5-methoxythiop...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Strategic Rationale

In advanced organic synthesis and medicinal chemistry, the strategic functionalization of heteroaromatics is critical for building complex molecular architectures. 2-Iodo-5-methoxythiophene (CAS: 138691-27-7) serves as a highly versatile bifunctional building block. The presence of an electron-donating methoxy group paired with a highly reactive carbon-iodine bond makes this compound an ideal electrophilic partner for transition-metal-catalyzed cross-coupling reactions, including Suzuki-Miyaura, Stille, and Ullmann-type couplings. Its utility is particularly pronounced in the development of organic semiconductors and novel neurotherapeutics, such as1[1].

Chemical Identity & Physical Properties

PropertyValue
IUPAC Name 2-Iodo-5-methoxythiophene
CAS Number 138691-27-7
Molecular Formula C₅H₅IOS
Molecular Weight 240.06 g/mol
Appearance Pale yellow oil
Storage Conditions -20 °C, inert atmosphere (Argon), light-protected

Mechanistic Rationale for Regioselective Iodination

The synthesis of 2-iodo-5-methoxythiophene is governed by an Electrophilic Aromatic Substitution (SEAr) mechanism. The starting material, 2-methoxythiophene, features a strongly electron-donating methoxy (-OCH₃) group at the C2 position. This group activates the thiophene ring via resonance, directing the electrophilic attack exclusively to the C5 position due to the superior stabilization of the resulting Wheland intermediate[2].

While various harsh iodination reagents exist, the use of N-Iodosuccinimide (NIS) catalyzed by p-toluenesulfonic acid (p-TsOH) in an ethanol solvent system provides a mild, highly efficient, and regioselective pathway. Causality of Reagent Selection: The acid catalyst protonates the carbonyl oxygen of the succinimide ring, polarizing the N-I bond and significantly increasing the electrophilicity of the iodine atom. Ethanol serves as a polar protic solvent that stabilizes the charged transition state, allowing the reaction to reach completion rapidly at room temperature without the need for thermal activation[2].

MechanisticLogic NIS N-Iodosuccinimide (NIS) Activation Protonation of NIS (Increases I+ electrophilicity) NIS->Activation Acid p-TsOH (Catalyst) Acid->Activation Intermediate Wheland Intermediate (Sigma Complex at C5) Activation->Intermediate Electrophilic Attack Substrate 2-Methoxythiophene EDG Methoxy Group (-OCH3) Strong EDG, directs to C5 Substrate->EDG EDG->Intermediate Regioselectivity Deprotonation Rearomatization (Loss of H+) Intermediate->Deprotonation Final 2-Iodo-5-methoxythiophene Deprotonation->Final

Mechanistic logic of the regioselective electrophilic aromatic iodination of 2-methoxythiophene.

Experimental Protocol: Synthesis of 2-Iodo-5-methoxythiophene

Self-Validating System Note: This protocol incorporates in-process visual cues and Thin-Layer Chromatography (TLC) validation to ensure absolute reaction completion and prevent the formation of over-iodinated byproducts.

Reagents & Materials
  • 2-Methoxythiophene: 1.00 g (8.76 mmol, 1.0 equiv)

  • N-Iodosuccinimide (NIS): 1.97 g (8.76 mmol, 1.0 equiv)

  • p-Toluenesulfonic acid monohydrate (p-TsOH·H₂O): 170 mg (0.87 mmol, 10 mol%)

  • Ethanol (Absolute): 17.5 mL

  • Saturated aqueous Sodium Thiosulfate (Na₂S₂O₃): 20 mL

  • Ethyl Acetate (EtOAc) & Brine

Step-by-Step Methodology
  • Substrate Preparation: In a 50 mL round-bottom flask equipped with a magnetic stir bar, dissolve 2-methoxythiophene (1.00 g) in absolute ethanol (17.5 mL). Ensure the solution is entirely homogeneous.

  • Catalyst & Electrophile Addition: Add p-TsOH (170 mg) followed immediately by NIS (1.97 g) in one single portion.

    • Causality: Adding the electrophile (NIS) last prevents premature degradation. The solution will rapidly transition to a dark/yellowish hue as the active iodine species is generated and consumed[2].

  • In-Process Monitoring: Stir the reaction at 22 °C (room temperature) for exactly 10 minutes.

    • Validation: Spot the reaction mixture on a silica TLC plate (Eluent: 5% EtOAc in Hexanes). The starting material (UV active, lower Rf) must be completely consumed, replaced by a single distinct product spot (higher Rf).

  • Reaction Quenching: Quench the reaction by adding 17.5 mL of saturated aqueous sodium thiosulfate.

    • Causality: Na₂S₂O₃ acts as a reducing agent, converting any unreacted electrophilic iodine (I⁺) into inert iodide (I⁻). This completely halts oxidative side reactions and serves as a visual validation step by decolorizing the mixture (turning it pale yellow or colorless)[2].

  • Extraction & Washing: Transfer the biphasic mixture to a separatory funnel. Extract the aqueous layer with EtOAc (2 × 25 mL). Wash the combined organic layers with brine (20 mL) to remove residual ethanol and water-soluble succinimide byproducts.

  • Drying & Concentration: Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure (rotary evaporation at 30 °C to prevent thermal degradation or volatilization of the product).

  • Purification: Purify the crude residue via short-path silica gel chromatography (100% hexanes) to yield 2-iodo-5-methoxythiophene as a pale yellow oil (Yield: ~77-80%)[3].

SynthesisWorkflow Start 2-Methoxythiophene (Starting Material) Reagents NIS + p-TsOH (10 mol%) in Ethanol (22 °C, 10 min) Start->Reagents Reaction Electrophilic Aromatic Substitution (SEAr) Reagents->Reaction Quench Quench: Sat. Na2S2O3 (Reduces excess I+) Reaction->Quench Extraction Extraction: EtOAc / Brine Dry over Na2SO4 Quench->Extraction Product 2-Iodo-5-methoxythiophene (Yield: ~77-80%) Extraction->Product

Step-by-step experimental workflow for the synthesis of 2-iodo-5-methoxythiophene.

Characterization and Validation

Proper spectroscopic characterization is mandatory to confirm the regioselectivity of the iodination (C5 vs. C3 or C4).3 provides standard reference data[3].

Quantitative Data Summary: NMR & IR Spectroscopy
Analytical MethodSignal / ShiftMultiplicity & CouplingAssignment / Validation Logic
¹H NMR (300 MHz, CDCl₃)δ = 6.90 ppmdoublet, J = 3.7 Hz, 1HThiophene C4-H (Adjacent to Iodine, deshielded)
¹H NMR (300 MHz, CDCl₃)δ = 5.92 ppmdoublet, J = 3.7 Hz, 1HThiophene C3-H (Adjacent to Methoxy, shielded)
¹H NMR (300 MHz, CDCl₃)δ = 3.86 ppmsinglet, 3HMethoxy protons (-OCH₃)
IR (KBr)1667, 1550, 1403 cm⁻¹N/AAromatic C=C stretching
IR (KBr)1151 cm⁻¹N/AC-O stretch (Confirmation of intact methoxy group)
IR (KBr)631 cm⁻¹N/AC-I stretch (Confirmation of iodination)

Validation Logic: The pair of doublets at 6.90 ppm and 5.92 ppm with a coupling constant of J = 3.7 Hz is the definitive hallmark of a 2,5-disubstituted thiophene. A 2,3- or 2,4-disubstitution pattern would yield significantly different coupling constants (e.g., J ~ 1.5-2.0 Hz for meta-coupling in a 2,4-isomer). The clean singlet at 3.86 ppm confirms the structural integrity of the methoxy group[3].

Applications in Drug Development

2-Iodo-5-methoxythiophene is a critical node in the synthesis of complex neurotherapeutics. Notably, it has been utilized in the discovery of dihydropyrrolo[1,2-a]pyrazin-3(4H)-one-based positive allosteric modulators (PAMs) targeting the N-Methyl-D-Aspartate (NMDA) receptor. In these workflows, the iodo-thiophene undergoes Ullmann-type carbon-heteroatom cross-coupling with complex heterocyclic cores (e.g., utilizing copper(I) iodide, 1,10-phenanthroline, and cesium carbonate at 80 °C) to append the methoxythiophene moiety. This specific functionalization significantly enhances the GluN2C/GluN2D subunit selectivity and the overall aqueous solubility of the resulting drug candidates[1].

References

  • Title: Discovery of Dihydropyrrolo[1,2-a]pyrazin-3(4H)-one-Based Second-Generation GluN2C- and GluN2D-Selective Positive Allosteric Modulators (PAMs) of the N-Methyl-d-Aspartate (NMDA) Receptor Source: Journal of Medicinal Chemistry - ACS Publications URL: [Link]

  • Title: Synthesis of New Monomers for Semiconducting Polymers and Their Application in Organic Optoelectronic Devices Source: MACAU - Kiel University URL: [Link]

Sources

Exploratory

Technical Whitepaper: Physicochemical Profiling and Synthetic Applications of 2-Iodo-5-methoxythiophene

Executive Summary In contemporary medicinal chemistry and materials science, halogenated heterocycles serve as indispensable building blocks for complex molecular architectures. 2-Iodo-5-methoxythiophene is a highly reac...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In contemporary medicinal chemistry and materials science, halogenated heterocycles serve as indispensable building blocks for complex molecular architectures. 2-Iodo-5-methoxythiophene is a highly reactive, functionalized thiophene derivative that bridges the gap between structural versatility and synthetic efficiency. As a classical phenyl isostere, the 5-methoxythiophene moiety is increasingly utilized to optimize the lipophilic ligand efficiency (LLE) and pharmacokinetic profiles of neurotherapeutics[1]. This technical guide provides an in-depth analysis of the compound's physicochemical properties, details a field-proven, environmentally conscious iodination methodology, and outlines its critical role in transition-metal-catalyzed cross-coupling reactions.

Molecular Identity and Physicochemical Profiling

Understanding the fundamental properties of 2-Iodo-5-methoxythiophene is critical for predicting its behavior in electrophilic aromatic substitutions and cross-coupling catalytic cycles. The highly polarizable carbon-iodine (C-I) bond, combined with the electron-donating methoxy group, renders this molecule highly reactive toward oxidative addition by low-valent transition metals (e.g., Pd(0), Cu(I)).

Quantitative Structural Data

The following table summarizes the core identification metrics and physical properties of the compound.

PropertyValue
IUPAC Name 2-Iodo-5-methoxythiophene
CAS Number 138691-27-7[2]
Molecular Formula C5H5IOS[2]
Molecular Weight 240.06 g/mol [2]
SMILES Notation COc1ccc(I)s1[3]
Physical State Pale yellow oil[4]
Spectroscopic Hallmarks

Analytical validation of 2-Iodo-5-methoxythiophene relies heavily on Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy. The regioselectivity of the iodine atom at the C5 position is unambiguously confirmed by the coupling constants of the thiophene ring protons.

TechniqueKey SignalsMechanistic Interpretation
¹H NMR (300 MHz, CDCl₃) δ 6.90 (d, J = 3.7 Hz, 1H), 5.92 (d, J = 3.7 Hz, 1H)[4]Confirms the presence of C3 and C4 protons. The ortho-coupling (3.7 Hz) validates exclusive C5 regioselectivity[4].
¹H NMR (300 MHz, CDCl₃) δ 3.86 (s, 3H)[4]Corresponds to the uncoupled protons of the methoxy (-OCH₃) substituent[4].
IR (KBr) 1667, 1550, 1403, 1151, 631 cm⁻¹[4]The 631 cm⁻¹ band is characteristic of the C-I stretching vibration, while higher frequencies denote C=C ring stretching[4].

Synthetic Methodologies: The Clean Iodination Workflow

Historically, the iodination of arenes required harsh oxidative conditions (e.g., periodic acid, chromium trioxide) or toxic reagents, which limit scalability and environmental sustainability[4]. However, the electron-rich nature of 2-methoxythiophene allows for a highly efficient, clean iodination using N-iodosuccinimide (NIS) under mild conditions.

Causality of Reagent and Solvent Selection

The choice of solvent is the primary driver of reaction efficiency in this protocol. While NIS is poorly reactive in aprotic solvents like ethyl acetate, utilizing a protic solvent such as ethanol significantly accelerates the reaction[4]. Mechanistic Rationale: The protic nature of ethanol facilitates hydrogen bonding with the carbonyl oxygens of the succinimide ring. This interaction withdraws electron density from the nitrogen atom, highly polarizing the N-I bond and dramatically increasing the electrophilicity of the iodine atom, driving the Electrophilic Aromatic Substitution (S_EAr) forward without the need for heavy metal catalysts[4].

G A 2-Methoxythiophene (Starting Material) D Electrophilic Aromatic Substitution (SEAr at C5) A->D B N-Iodosuccinimide (NIS) (Electrophilic Iodine Source) B->D C Ethanol Solvent (Protic Activation) C->D E 2-Iodo-5-methoxythiophene (Pale Yellow Oil, 77% Yield) D->E

Electrophilic aromatic substitution workflow for 2-Iodo-5-methoxythiophene.

Step-by-Step Protocol: Synthesis of 2-Iodo-5-methoxythiophene

This protocol is designed as a self-validating system to ensure high yield and purity.

  • System Preparation: In a flame-dried round-bottom flask equipped with a magnetic stir bar, dissolve 2-methoxythiophene (1.0 equiv) in absolute ethanol (0.2 M concentration).

  • Electrophile Addition: Add N-iodosuccinimide (NIS, 1.05 equiv) portion-wise over 10 minutes at room temperature (20–25 °C). Note: A slight excess of NIS ensures complete conversion, while the slow addition prevents localized exothermic degradation.

  • Reaction Monitoring: Stir the mixture at room temperature. Validate progression via Thin-Layer Chromatography (TLC) using a Hexanes/EtOAc eluent. Complete consumption of the starting material typically occurs within 1–2 hours[4].

  • Quenching (Self-Validation Step): Once complete, quench the reaction by adding saturated aqueous sodium thiosulfate (Na₂S₂O₃). Rationale: The thiosulfate reduces any unreacted electrophilic iodine to iodide (I⁻), preventing over-iodination during the concentration phase and decolorizing the solution.

  • Extraction and Purification: Extract the aqueous layer with dichloromethane (3x). Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude residue via silica gel flash chromatography to yield 2-Iodo-5-methoxythiophene as a pale yellow oil (approx. 77% yield)[4].

Applications in Drug Development: NMDAR PAM Synthesis

2-Iodo-5-methoxythiophene is a critical intermediate in the synthesis of neuroactive compounds, specifically Second-Generation GluN2C- and GluN2D-Selective Positive Allosteric Modulators (PAMs) of the N-Methyl-d-Aspartate (NMDA) Receptor[1].

Causality in Medicinal Chemistry Design

In the development of dihydropyrrolo[1,2-a]pyrazin-3(4H)-one-based PAMs, researchers utilized the 5-methoxythiophene moiety as a classical phenyl isostere [1]. Mechanistic Rationale: Substituting a standard phenyl ring with the 5-methoxythiophene group significantly improved the maximum potentiation of the receptor (280–350%) while maintaining high selectivity (no activity at GluN2A/B)[1]. Furthermore, this structural modification improved the Lipophilic Ligand Efficiency (LLE) by approximately two log units and maintained excellent aqueous solubility (36 μM), overcoming the typical hydrophobicity hurdles seen in CNS drug development[1].

G A 2-Iodo-5-methoxythiophene (Aryl Halide) E Ullmann-Type C-N Coupling A->E B Pyrrolopyrazinone Core (Nucleophile) B->E C CuI + 1,10-Phenanthroline (Catalyst System) C->E D Cs2CO3 in Toluene, 80°C (Base & Solvent) D->E F GluN2C/D-Selective NMDAR PAM (Target Compound) E->F

Ullmann-type C-N coupling workflow for NMDAR PAM synthesis.

Step-by-Step Protocol: Ullmann-Type C-N Coupling

To append the 5-methoxythiophene group to the pyrrolopyrazinone core, an optimized copper-catalyzed Ullmann-type coupling is employed[1].

  • Reagent Charging: To a 10 mL microwave vial, charge the pyrrolopyrazinone core (e.g., Compound 17a, 100 mg, 0.276 mmol), 2-Iodo-5-methoxythiophene (73 mg, 0.30 mmol), 1,10-phenanthroline (10 mg, 0.055 mmol), copper(I) iodide (11 mg, 0.055 mmol), and cesium carbonate (0.18 g, 0.55 mmol)[1].

  • Atmospheric Control (Critical Step): Cap the vial securely, purge with argon, and evacuate three times. Rationale: The Cu(I) catalytic species is highly susceptible to disproportionation and oxidation to Cu(II) in the presence of atmospheric oxygen, which would terminate the catalytic cycle. Strict anaerobic conditions are mandatory.

  • Solvent Addition & Thermal Activation: Add anhydrous toluene (0.5 mL) via a gas-tight syringe. Heat the sealed vial to 80 °C[1]. The 1,10-phenanthroline ligand solubilizes the copper and accelerates the oxidative addition of the bulky 2-Iodo-5-methoxythiophene.

  • Validation & Isolation: Monitor the reaction via LC-MS to confirm the disappearance of the aryl iodide. Upon completion, cool the mixture to room temperature, dilute with ethyl acetate, and filter through a Celite pad to remove insoluble copper salts and inorganic bases. Concentrate the filtrate and purify via reverse-phase HPLC to isolate the target PAM[1].

Handling, Stability, and Storage

Like many electron-rich heteroaryl iodides, 2-Iodo-5-methoxythiophene is susceptible to photolytic degradation (cleavage of the C-I bond) and oxidative polymerization.

  • Storage: Must be stored in amber, light-blocking vials at 2–8 °C.

  • Atmosphere: Maintain under an inert atmosphere (Argon or Nitrogen) to prevent oxidative degradation of the thiophene ring.

References

  • [2] 138691-27-7 | 2-Iodo-5-methoxythiophene | BLD Pharm. BLD Pharm. Available at:

  • [3] 2-iodo-5-methoxythiophene | 138691-27-7 | Buy Now - Molport. Molport. Available at:

  • [4] Clean and Efficient Iodination of Thiophene Derivatives. Thieme-connect. Available at:

  • [1] Discovery of Dihydropyrrolo[1,2-a]pyrazin-3(4H)-one-Based Second-Generation GluN2C- and GluN2D-Selective Positive Allosteric Modulators (PAMs) of the N-Methyl-d-Aspartate (NMDA) Receptor. Journal of Medicinal Chemistry - ACS Publications. Available at:

Sources

Foundational

Mass spectrometry analysis of 2-Iodo-5-methoxythiophene

An In-Depth Technical Guide to the Mass Spectrometry Analysis of 2-Iodo-5-methoxythiophene Executive Summary This technical guide offers a comprehensive examination of the mass spectrometric analysis of 2-Iodo-5-methoxyt...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to the Mass Spectrometry Analysis of 2-Iodo-5-methoxythiophene

Executive Summary

This technical guide offers a comprehensive examination of the mass spectrometric analysis of 2-Iodo-5-methoxythiophene, a substituted heterocyclic compound. Designed for researchers, analytical scientists, and professionals in drug development, this document moves beyond standard protocols to provide a deep, mechanistically-grounded understanding of the entire analytical workflow. We will explore the foundational principles guiding the choice of ionization techniques, predict the compound's fragmentation cascade under Electron Ionization (EI), and present a validated, step-by-step protocol for Gas Chromatography-Mass Spectrometry (GC-MS) analysis. By explaining the causality behind each experimental choice and grounding our predictions in established chemical principles, this guide serves as a practical and authoritative resource for the structural elucidation and confident identification of 2-Iodo-5-methoxythiophene.

The Analytical Challenge: Structural Elucidation of a Substituted Thiophene

2-Iodo-5-methoxythiophene is a heterocyclic compound featuring a thiophene ring substituted with both a methoxy group and a heavy halogen, iodine. Thiophene derivatives are significant structural motifs in pharmaceuticals, agrochemicals, and materials science, making their unambiguous identification critical.[1][2] Mass spectrometry provides an indispensable tool for this purpose, offering high sensitivity and detailed structural information based on mass-to-charge ratios of the parent molecule and its fragments.[3]

The analytical task is to devise a strategy that not only confirms the compound's molecular weight but also provides definitive evidence of its specific isomeric structure through a logical interpretation of its fragmentation behavior.

PropertyValueSource
Chemical Formula C₅H₅IOS[4]
Molecular Weight 240.06 g/mol [4]
CAS Number 138691-27-7[4]

Foundational Principles: Selecting the Optimal Ionization Technique

The success of any mass spectrometry analysis hinges on the selection of an appropriate ionization method. For a relatively volatile and thermally stable molecule like 2-Iodo-5-methoxythiophene, Gas Chromatography-Mass Spectrometry (GC-MS) is the preferred platform.[5][6] The primary choice of ionization within this platform is Electron Ionization (EI).

Why Electron Ionization (EI)?

EI is a hard ionization technique that bombards the analyte with high-energy electrons (typically 70 eV).[7] This process is highly effective for several reasons:

  • Induces Reproducible Fragmentation: The excess energy imparted to the molecule creates an energetically unstable molecular ion (M•+) that undergoes predictable fragmentation.[8][9] This fragmentation pattern serves as a structural "fingerprint," which is invaluable for distinguishing isomers and confirming the positions of substituents.

  • Extensive Spectral Libraries: EI-MS spectra generated at 70 eV are highly standardized, allowing for comparison against extensive, well-established databases like the NIST/EPA/NIH Mass Spectral Library for compound identification.[10][11]

  • Excellent Sensitivity for Volatiles: It is a robust and sensitive technique for compounds amenable to gas chromatography.[3]

In contrast, "soft" ionization techniques like Electrospray Ionization (ESI), commonly used with Liquid Chromatography (LC-MS), are less suitable here. ESI is designed for polar, less volatile molecules and typically produces protonated molecules ([M+H]⁺) with minimal fragmentation, which would provide little of the structural detail needed for this analysis.[12][13]

Deconstructing the Spectrum: A Predictive Analysis of Fragmentation

Understanding the likely fragmentation pathways of 2-Iodo-5-methoxythiophene is key to interpreting its EI mass spectrum. The fragmentation will be dictated by the relative stabilities of the resulting ions and neutral radicals, primarily influenced by the thiophene ring, the C-I bond, and the methoxy group.[8][14]

The Molecular Ion (M•+)

Upon ionization, a radical cation with a mass-to-charge ratio (m/z) corresponding to the molecular weight will be formed. A key confirmatory feature will be the isotopic signature of sulfur, which will produce a small M+2 peak approximately 4.4% of the intensity of the molecular ion peak. Iodine is monoisotopic (¹²⁷I), so it does not contribute additional isotope peaks but its large mass is a defining feature.

The Predicted Fragmentation Cascade

The molecular ion (m/z 240) is expected to fragment via several competing pathways:

  • Loss of a Methyl Radical (•CH₃): Alpha-cleavage of the methoxy group is a common fragmentation pathway for ethers, leading to the loss of a methyl radical (15 Da). This would produce a stable, resonance-delocalized cation at m/z 225 .

  • Loss of an Iodine Radical (•I): The Carbon-Iodine bond is relatively weak and its cleavage results in the loss of an iodine radical (127 Da). This is a highly favorable pathway, expected to produce a significant peak for the 5-methoxy-2-thienyl cation at m/z 113 .

  • Loss of Formaldehyde (CH₂O): Following the loss of the iodine radical, the resulting ion at m/z 113 may lose formaldehyde (30 Da) from the methoxy group, yielding a thiophene cation at m/z 83 .

  • Loss of a Methoxy Radical (•OCH₃): Cleavage of the C-O bond can lead to the loss of a methoxy radical (31 Da), resulting in the 2-iodo-2-thienyl cation at m/z 209 .

  • Thiophene Ring Cleavage: The stable aromatic ring can also fragment. A common pathway for thiophenes involves the expulsion of a neutral acetylene (C₂H₂) molecule, which could occur from various fragment ions. For instance, the ion at m/z 113 could lose C₂H₂ to yield a fragment at m/z 87 .

G M [C₅H₅IOS]⁺• m/z 240 (Molecular Ion) F225 [C₄H₂IOS]⁺ m/z 225 M->F225 - •CH₃ F113 [C₅H₅OS]⁺ m/z 113 M->F113 - •I (Major) F209 [C₄H₂IS]⁺ m/z 209 M->F209 - •OCH₃ F83 [C₄H₃S]⁺ m/z 83 F113->F83 - CH₂O

Caption: Predicted Electron Ionization fragmentation pathway for 2-Iodo-5-methoxythiophene.

Table 2: Summary of Predicted Key Fragment Ions

m/zProposed Fragment IonProposed Neutral LossSignificance
240[C₅H₅IOS]⁺•-Molecular Ion (M•+)
225[C₄H₂IOS]⁺•CH₃Loss of methyl from methoxy group
209[C₄H₂IS]⁺•OCH₃Loss of methoxy radical
113[C₅H₅OS]⁺•IMajor fragment due to C-I cleavage
83[C₄H₃S]⁺•I, CH₂OSubsequent loss from m/z 113

A Validated Experimental Protocol for GC-EI-MS

This section provides a robust, self-validating protocol for the analysis of 2-Iodo-5-methoxythiophene. The causality for each parameter is explained to ensure technical integrity.

A. Sample Preparation

The goal is to introduce a pure, dilute sample into the GC-MS system without introducing contaminants.

  • Dissolution: Accurately weigh ~1 mg of 2-Iodo-5-methoxythiophene and dissolve it in 1.0 mL of a high-purity volatile solvent (e.g., ethyl acetate or dichloromethane) to create a 1 mg/mL stock solution.

    • Rationale: Ethyl acetate and dichloromethane are excellent solvents for a wide range of organic compounds and are highly volatile, ensuring they do not interfere with the analysis.

  • Dilution: Perform a serial dilution of the stock solution to prepare working standards (e.g., 10 µg/mL).

    • Rationale: Dilution prevents overloading of the GC column and MS detector, ensuring sharp chromatographic peaks and accurate mass spectra.

B. GC-MS Instrumentation and Conditions

The parameters below are optimized for good chromatographic separation and sensitive detection.[15]

ParameterRecommended SettingRationale
Gas Chromatograph Agilent 8890 GC System (or equivalent)Provides precise and reproducible control over temperature and gas flow.
Mass Spectrometer Agilent 5977B GC/MSD (or equivalent)A standard single quadrupole MS detector offering excellent sensitivity and reliability for EI.
GC Column HP-5ms (30 m x 0.25 mm, 0.25 µm)A non-polar column providing good separation for a wide range of semi-volatile aromatic compounds.
Injector Type Split/SplitlessAllows for both high concentration (splitless) and low concentration (split) injections. Use split mode (e.g., 50:1) to prevent overloading.
Injector Temp. 250°CEnsures rapid and complete volatilization of the analyte without thermal degradation.
Injection Volume 1 µLA standard volume that balances sensitivity with the risk of column overload.
Carrier Gas Helium, constant flow at 1.0 mL/minInert and provides good chromatographic efficiency. Constant flow ensures stable retention times.
Oven Program 80°C (hold 2 min), ramp 15°C/min to 280°C (hold 5 min)The initial hold allows for solvent focusing. The ramp ensures elution of the analyte as a sharp peak. The final hold cleanses the column.
MS Transfer Line 280°CPrevents condensation of the analyte between the GC and the MS.
Ion Source Temp. 230°CStandard temperature that promotes efficient ionization while minimizing thermal degradation within the source.
Ionization Energy 70 eVThe industry standard for EI, ensuring fragmentation is consistent and comparable to library spectra.[7]
Mass Range m/z 40 - 350A range that covers the molecular ion (240) and all predicted major fragments.
Acquisition Mode ScanAcquires a full spectrum at every point, which is necessary for structural identification.

C. Experimental Workflow Diagram

G cluster_prep Sample Preparation cluster_analysis GC-MS Analysis cluster_data Data Interpretation A Weigh Compound B Dissolve in Ethyl Acetate (1 mg/mL) A->B C Dilute to Working Conc. (10 µg/mL) B->C D Inject 1 µL into GC C->D E Separation on HP-5ms Column D->E F EI Ionization (70 eV) E->F G Mass Analysis (Quadrupole) F->G H Identify Molecular Ion Peak (m/z 240) G->H I Analyze Fragmentation Pattern H->I J Compare with NIST Library I->J

Caption: End-to-end workflow for the GC-MS analysis of 2-Iodo-5-methoxythiophene.

Data Interpretation and Validation

A trustworthy analysis relies on a self-validating system where multiple pieces of evidence converge.

  • Molecular Ion Confirmation: The first step is to locate the molecular ion peak at m/z 240. If using a high-resolution mass spectrometer (HRMS), the measured exact mass should be within 5 ppm of the calculated exact mass (239.9102) for C₅H₅IOS, providing unambiguous confirmation of the elemental formula.[16]

  • Isotopic Pattern Analysis: Check for the M+2 peak at m/z 242. Its intensity should be approximately 4.4% of the M+ peak, which is characteristic of a molecule containing one sulfur atom.

  • Fragmentation Pattern Matching: The observed fragment ions should align with the predicted pathways discussed in Section 3. The presence of strong peaks at m/z 113 (loss of I) and m/z 225 (loss of CH₃) would provide powerful evidence for the proposed structure.

  • Library Search: The acquired spectrum should be searched against the NIST database.[10][17] While a direct match for this specific compound may not exist, the search can identify structurally similar compounds (e.g., other methoxythiophenes or iodothiophenes) that exhibit analogous fragmentation patterns, thereby increasing confidence in the interpretation.

By combining retention time data, accurate mass, isotopic patterns, and predictable fragmentation, the identification of 2-Iodo-5-methoxythiophene can be established with an exceptionally high degree of scientific certainty.

References

  • Comprehensive Composition, Structure, and Size Characterization for Thiophene Compounds in Petroleum Using Ultrahigh-Resolution Mass Spectrometry and Trapped Ion Mobility Spectrometry. Analytical Chemistry - ACS Publications. (2021-03-18). Available from: [Link]

  • Welch, A. J., et al. 2-methiopropamine, a thiophene analogue of methamphetamine: studies on its metabolism and detectability in the rat and human using GC-MS and LC-(HR). PubMed. (2013-04-15). Available from: [Link]

  • GC-MS Characterisation of Products of Oxidation of Thiophenes Using the Fenton and Related Reagents. ResearchGate. (2025-08-07). Available from: [Link]

  • Mass Spectrometry - Fragmentation Patterns. Chemistry LibreTexts. (2023-08-29). Available from: [Link]

  • Ray, S. Electron Ionization for GC–MS. LCGC International. (2026-04-01). Available from: [Link]

  • Wu, C., et al. Secondary Electrospray Ionization Ion Mobility Spectrometry/Mass Spectrometry of Illicit Drugs. ACS Publications. (Date unavailable). Available from: [Link]

  • Sturchio, M. A., et al. Substituted 3-Phenylpropenoates and Related Analogs: Electron Ionization Mass Spectral Fragmentation and Density Functional Theory Calculations. PMC. (Date unavailable). Available from: [Link]

  • SAR Journal of Medical Biochemistry Gas Chromatography: Principles, Medicine and Pharmaceutical, Energy, Fuel Applications. sarpublication.com. (2025-08-30). Available from: [Link]

  • Clark, J. FRAGMENTATION PATTERNS IN THE MASS SPECTRA OF ORGANIC COMPOUNDS. Chemguide. (Date unavailable). Available from: [Link]

  • Mass Spectrometry Data Center. NIST. (Date unavailable). Available from: [Link]

  • Gas Chromatography Mass Spectrometry (GC-MS) Analysis. Emery Pharma. (Date unavailable). Available from: [Link]

  • Mass Spectrometry. MSU chemistry. (Date unavailable). Available from: [Link]

  • 2-Methoxythiophene. NIST WebBook. (Date unavailable). Available from: [Link]

  • NIST/EPA/NIH Mass Spectral Library 2023. Wiley Science Solutions. (Date unavailable). Available from: [Link]

  • Interpretation of mass spectra. University of Arizona. (Date unavailable). Available from: [Link]

  • Studies in organic mass spectrometry. Part 20: A hidden ortho effect in the electron ionisation mass spectra of some 2′-alkyl substituted 2- And 3-thiophenecarboxanilides. ResearchGate. (2025-08-06). Available from: [Link]

  • Mass Spectrometry Fragmentation Patterns. Science Ready. (Date unavailable). Available from: [Link]

  • Wang, M., et al. Constraining the response factors of an extractive electrospray ionization mass spectrometer for near-molecular aerosol speciation. Atmospheric Measurement Techniques. (2021-11-04). Available from: [Link]

  • Aiken, A. C., et al. Elemental Analysis of Organic Species with Electron Ionization High-Resolution Mass Spectrometry. CIRES - University of Colorado Boulder. (2007-11-01). Available from: [Link]

  • Mass spectrum of the ions formed from thiophene using the ∼30–40 eV EI... ResearchGate. (Date unavailable). Available from: [Link]

  • Thiophene, 2-methyl-. NIST WebBook. (Date unavailable). Available from: [Link]

Sources

Exploratory

An In-Depth Technical Guide to the Infrared Spectroscopy of 2-Iodo-5-methoxythiophene

For Researchers, Scientists, and Drug Development Professionals Introduction 2-Iodo-5-methoxythiophene is a substituted heterocyclic compound that serves as a valuable building block in the synthesis of various pharmacol...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Iodo-5-methoxythiophene is a substituted heterocyclic compound that serves as a valuable building block in the synthesis of various pharmacologically active molecules and organic electronic materials. A thorough understanding of its molecular structure and purity is paramount for its effective application. Infrared (IR) spectroscopy is a powerful, non-destructive analytical technique that provides a unique molecular fingerprint by probing the vibrational modes of a molecule's functional groups. This guide offers a comprehensive exploration of the infrared spectrum of 2-iodo-5-methoxythiophene, detailing the theoretical underpinnings of its characteristic absorptions, providing field-proven experimental protocols, and offering a detailed interpretation of its spectral features. This document is intended to serve as a practical resource for researchers and professionals who utilize this compound in their work, enabling them to verify its identity, assess its purity, and understand its structural characteristics.

Theoretical Framework: Vibrational Modes of 2-Iodo-5-methoxythiophene

The infrared spectrum of 2-iodo-5-methoxythiophene is a composite of the vibrational absorptions of its constituent parts: the thiophene ring, the methoxy group, and the carbon-iodine bond. The position, intensity, and shape of these absorption bands are dictated by the bond strengths, atomic masses, and the overall molecular symmetry.

The Thiophene Ring Vibrations

The 2,5-disubstituted thiophene ring gives rise to a series of characteristic absorptions. Being an aromatic system, it exhibits vibrations analogous to those of benzene derivatives, but with modifications due to the presence of the sulfur heteroatom and the five-membered ring structure.[1][2]

  • Aromatic C-H Stretching: The C-H bonds on the thiophene ring are expected to produce stretching vibrations at wavenumbers slightly above 3000 cm⁻¹, typically in the range of 3100-3050 cm⁻¹.[3] The presence of absorption bands in this region is a strong indicator of an aromatic or unsaturated system.[4][5]

  • Ring C=C Stretching: The stretching vibrations of the carbon-carbon double bonds within the aromatic thiophene ring typically result in a series of medium to strong absorptions in the 1600-1400 cm⁻¹ region.[6][7] For 2-substituted thiophenes, bands can be observed in the ranges of 1532-1514 cm⁻¹, 1454-1430 cm⁻¹, and 1367-1347 cm⁻¹.

  • C-H In-Plane and Out-of-Plane Bending: The in-plane bending vibrations of the ring C-H bonds are generally found between 1300 cm⁻¹ and 1000 cm⁻¹. The out-of-plane bending vibrations are particularly diagnostic for the substitution pattern and occur in the 900-650 cm⁻¹ region.[3][4]

  • C-S Stretching: The stretching vibration of the carbon-sulfur bond within the thiophene ring is typically observed in the 840-690 cm⁻¹ range.

The Methoxy Group Vibrations

The methoxy (-OCH₃) group introduces several distinct vibrational modes. Anisole (methoxybenzene) serves as an excellent model for understanding these absorptions.[4]

  • C-H Stretching of the Methyl Group: The methyl group exhibits both symmetric and asymmetric C-H stretching vibrations, which are expected in the 2960-2850 cm⁻¹ region.

  • Asymmetric and Symmetric C-O-C Stretching: A key feature of the methoxy group is the ether linkage. This gives rise to two characteristic C-O stretching bands. The asymmetric C-O-C stretch is typically stronger and appears at a higher frequency, around 1250 cm⁻¹.[4] The symmetric C-O-C stretch is found at a lower frequency, generally in the 1040-1030 cm⁻¹ range.[4] The strength of the asymmetric stretch is often enhanced due to resonance with the aromatic ring.[4]

The Carbon-Iodine Vibration

The carbon-iodine bond is a relatively weak and heavy bond, which means its stretching vibration will occur at a low frequency, typically in the far-infrared region of the spectrum.

  • C-I Stretching: The C-I stretching vibration for iodo-aromatic compounds is generally found in the range of 600-500 cm⁻¹. This region can sometimes be complex, with other vibrations present, but the C-I stretch is a key identifier for this functional group.

Experimental Protocol: Acquiring the FT-IR Spectrum

The following protocol outlines the steps for obtaining a high-quality FT-IR spectrum of 2-iodo-5-methoxythiophene, which is a liquid at room temperature. Attenuated Total Reflectance (ATR) is the recommended technique due to its minimal sample preparation and high reproducibility.

Instrumentation
  • A Fourier Transform Infrared (FT-IR) spectrometer equipped with an ATR accessory (e.g., with a diamond or zinc selenide crystal).

Procedure
  • Background Spectrum Acquisition:

    • Ensure the ATR crystal is clean. Wipe the crystal surface with a soft tissue dampened with a suitable solvent (e.g., isopropanol or ethanol) and allow it to dry completely.

    • Acquire a background spectrum. This will account for the absorbance of the crystal and any atmospheric components (e.g., CO₂, H₂O).

  • Sample Application:

    • Place a small drop of 2-iodo-5-methoxythiophene directly onto the center of the ATR crystal. Only a small amount is needed to cover the crystal surface.

  • Spectrum Acquisition:

    • Lower the ATR press to ensure good contact between the sample and the crystal.

    • Acquire the sample spectrum. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio.

    • The spectrum is usually recorded in the 4000-400 cm⁻¹ range.

  • Data Processing and Cleaning:

    • The acquired spectrum will be automatically ratioed against the background spectrum to produce the final absorbance or transmittance spectrum.

    • After analysis, clean the ATR crystal thoroughly by wiping away the sample with a soft tissue and then cleaning with a solvent-dampened tissue.

Experimental_Workflow cluster_prep Preparation cluster_analysis Analysis cluster_post Post-Analysis Clean_Crystal Clean ATR Crystal Acquire_Background Acquire Background Spectrum Clean_Crystal->Acquire_Background Apply_Sample Apply Liquid Sample Acquire_Background->Apply_Sample Acquire_Spectrum Acquire Sample Spectrum (16-32 scans) Apply_Sample->Acquire_Spectrum Process_Data Process Data (Background Correction) Acquire_Spectrum->Process_Data Clean_Crystal_Post Clean ATR Crystal Process_Data->Clean_Crystal_Post

Figure 1: Experimental workflow for ATR-FTIR analysis of a liquid sample.

Spectral Interpretation of 2-Iodo-5-methoxythiophene

Based on the theoretical principles and data from analogous compounds, the following is a detailed interpretation of the expected infrared spectrum of 2-iodo-5-methoxythiophene.

mol [label=<

H
|
I--C--C
||/
C--S
C--O
||
HCH₃

>]; } enddot

Figure 2: Structure of 2-Iodo-5-methoxythiophene.
High-Frequency Region (>2800 cm⁻¹)
  • ~3100-3050 cm⁻¹: A weak to medium band in this region is attributed to the C-H stretching vibrations of the two hydrogens on the aromatic thiophene ring.[3]

  • ~2960-2850 cm⁻¹: Several sharp, medium-intensity bands are expected here, corresponding to the asymmetric and symmetric C-H stretching vibrations of the methyl group in the methoxy substituent.

Fingerprint Region (1600-600 cm⁻¹)

This region is rich with information and contains the most characteristic bands for the molecule.

  • ~1580-1400 cm⁻¹: A series of sharp, medium to strong bands will be present, corresponding to the C=C aromatic ring stretching vibrations of the thiophene nucleus.[6][7]

  • ~1250 cm⁻¹: A strong, distinct peak is anticipated for the asymmetric C-O-C stretching of the methoxy group.[4] This is a highly characteristic band for aryl ethers.

  • ~1040 cm⁻¹: A medium to strong band corresponding to the symmetric C-O-C stretching of the methoxy group should be observed.[4]

  • ~840-700 cm⁻¹: This area may contain bands from the C-H out-of-plane bending of the thiophene ring hydrogens, which are indicative of the 2,5-disubstitution pattern.[3]

  • ~840-690 cm⁻¹: A band in this range can be assigned to the C-S stretching vibration within the thiophene ring.

Low-Frequency Region (<600 cm⁻¹)
  • ~600-500 cm⁻¹: A medium to strong absorption in this region is expected for the C-I stretching vibration . The presence of this band is a key confirmation of the iodo-substituent.

Summary of Characteristic Infrared Absorptions

Wavenumber (cm⁻¹)Vibrational ModeFunctional GroupExpected Intensity
~3100-3050C-H StretchAromatic (Thiophene)Weak to Medium
~2960-2850C-H Stretch (Asymmetric & Symmetric)Methyl (Methoxy)Medium
~1580-1400C=C Ring StretchAromatic (Thiophene)Medium to Strong
~1250C-O-C Asymmetric StretchMethoxy (Aryl Ether)Strong
~1040C-O-C Symmetric StretchMethoxy (Aryl Ether)Medium to Strong
~840-700C-H Out-of-Plane BendAromatic (Thiophene)Medium
~840-690C-S StretchThiophene RingMedium
~600-500C-I StretchAryl IodideMedium to Strong

Conclusion

The infrared spectrum of 2-iodo-5-methoxythiophene provides a wealth of structural information that is invaluable for its identification and quality control. By understanding the characteristic vibrational frequencies of the thiophene ring, the methoxy group, and the carbon-iodine bond, researchers can confidently interpret the spectrum to confirm the molecule's identity. The strong and distinct absorptions of the C-O-C stretching modes of the methoxy group, coupled with the characteristic aromatic C-H and C=C stretching bands of the thiophene ring and the low-frequency C-I stretch, create a unique spectral fingerprint. This guide provides the foundational knowledge and practical protocols for the effective application of infrared spectroscopy in the analysis of this important chemical intermediate.

References

  • Columbia University. (n.d.). IR Spectroscopy Tutorial: Aromatics. Retrieved from [Link]

  • Bartleby. (2021, August 16). IR Spectrum Of Anisole. Retrieved from [Link]

  • ResearchGate. (n.d.). FT-IR spectra of thiophene and polythiophene prepared by chemical oxidative polymerization in aqueous medium. Retrieved from [Link]

  • Specac Ltd. (2024, July 2). What are the Advantages and Limitations of ATR-FTIR Spectroscopy for Materials Analysis. Retrieved from [Link]

  • OpenStax. (2023, September 20). 15.7 Spectroscopy of Aromatic Compounds. Organic Chemistry. Retrieved from [Link]

  • MMRC. (n.d.). ATR – Theory and Applications. Retrieved from [Link]

  • Mastering Organic Chemistry. (2016, November 23). Infrared (IR) Spectroscopy: A Quick Primer On Interpreting Spectra. Retrieved from [Link]

  • NIST. (n.d.). Benzene, iodo-. NIST Chemistry WebBook. Retrieved from [Link]

  • PubChem. (n.d.). Iodobenzene. Retrieved from [Link]

  • Illinois State University. (n.d.). Infrared Spectroscopy. Retrieved from [Link]

  • ACS Publications. (2023, May 5). Spin–Vibronic Control of Intersystem Crossing in Iodine-Substituted Heptamethine Cyanines. The Journal of Organic Chemistry. Retrieved from [Link]

  • YouTube. (2024, November 8). 4448 L26 The Iodine Lab and Ro-Vibr-Onic Spectroscopy 2024. Retrieved from [Link]

  • YouTube. (2025, November 10). Rovibronic Spectroscopy and the Iodine Lab in pchem 2025 4448 L27. Retrieved from [Link]

  • PubMed. (n.d.). Structure of and electronic interactions in aromatic polyvalent iodine compounds: A 13 C NMR study. Retrieved from [Link]

  • Specac Ltd. (n.d.). Interpreting Infrared Spectra. Retrieved from [Link]

  • IOSR Journal. (n.d.). Vibrational Spectra (FT-IR, FT-Raman), NBO and HOMO, LUMO Studies of 2-Thiophene Carboxylic Acid Based On Density Functional Method. Retrieved from [Link]

  • Innovatech Labs. (2011, December 8). FTIR Analysis Sampling Techniques. Retrieved from [Link]

  • ACS Publications. (n.d.). FT-IR Spectroscopic Studies of Thiophene Adsorption and Reactions on Mo2N/γ-Al2O3 Catalysts. The Journal of Physical Chemistry B. Retrieved from [Link]

  • Chegg. (2019, May 10). Solved Following is the IR and NMR spectrum for. Retrieved from [Link]

  • Journal of the Chemical Society of Japan. (2010, April 5). The Infrared Absorption Spectra of Thiophene Derivatives. Retrieved from [Link]

  • PMC. (2020, September 28). Synthesis and Properties of Thiophene and Aniline Copolymer Using Atmospheric Pressure Plasma Jets Copolymerization Technique. Retrieved from [Link]

Sources

Foundational

An In-depth Technical Guide to the Electronic and Optical Properties of 2-Iodo-5-methoxythiophene

Abstract This technical guide provides a comprehensive overview of the anticipated electronic and optical properties of 2-Iodo-5-methoxythiophene, a substituted thiophene with potential applications in organic electronic...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This technical guide provides a comprehensive overview of the anticipated electronic and optical properties of 2-Iodo-5-methoxythiophene, a substituted thiophene with potential applications in organic electronics. Given the limited direct experimental data on this specific molecule, this guide synthesizes information from analogous thiophene derivatives and outlines a robust theoretical and experimental framework for its characterization. We delve into the expected influence of the electron-donating methoxy group and the electron-withdrawing iodo substituent on the frontier molecular orbitals, absorption and emission spectra, and charge transport characteristics. Detailed protocols for computational modeling using Density Functional Theory (DFT) and experimental characterization via UV-Vis spectroscopy, photoluminescence spectroscopy, and cyclic voltammetry are provided to enable researchers to thoroughly investigate this promising organic semiconductor.

Introduction: The Promise of Substituted Thiophenes in Organic Electronics

Thiophene-based materials are a cornerstone of organic electronics, finding applications in organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and organic field-effect transistors (OFETs).[1] Their utility stems from the electron-rich nature of the thiophene ring, which facilitates charge transport. The electronic and optical properties of thiophene derivatives can be finely tuned through the strategic placement of substituent groups on the thiophene backbone.[2] This molecular engineering approach allows for the rational design of materials with tailored Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) energy levels, influencing key device parameters such as open-circuit voltage in solar cells and emission color in OLEDs.[3]

2-Iodo-5-methoxythiophene presents an intriguing case for study. The molecule incorporates an electron-donating methoxy group (-OCH₃) and an electron-withdrawing, heavy iodo (-I) atom at the 2 and 5 positions of the thiophene ring, respectively. This "push-pull" electronic structure is a common design motif in organic electronics to modulate the HOMO-LUMO energy gap.[4] The methoxy group is expected to raise the HOMO energy level, while the iodo group will likely lower the LUMO energy level.[5] Furthermore, the presence of the iodine atom offers a reactive site for further functionalization through cross-coupling reactions, enabling the synthesis of more complex conjugated systems.

This guide will first explore the theoretical underpinnings of how these substituents are expected to influence the material's properties. Subsequently, we will provide detailed methodologies for both computational prediction and experimental validation of these properties.

Theoretical Framework and Computational Modeling

Due to the scarcity of direct experimental data for 2-Iodo-5-methoxythiophene, computational modeling, particularly Density Functional Theory (DFT), serves as a powerful predictive tool.[6] DFT allows for the calculation of ground-state and excited-state properties, providing valuable insights into the electronic and optical behavior of the molecule.[7]

Influence of Substituents on Frontier Molecular Orbitals

The HOMO and LUMO energy levels are critical parameters that govern the charge injection and transport properties of an organic semiconductor, as well as its absorption and emission characteristics.

  • Methoxy Group (-OCH₃): As a strong electron-donating group, the methoxy substituent is anticipated to increase the electron density of the thiophene ring. This will destabilize the HOMO, leading to a higher energy level (less negative value). A higher HOMO level generally facilitates hole injection from common anodes like indium tin oxide (ITO).

  • Iodo Group (-I): The iodo substituent is electronegative and is expected to act as an electron-withdrawing group, although its effect is more complex due to its size and polarizability. It is predicted to stabilize the LUMO, resulting in a lower energy level. A lower LUMO level can improve electron injection from common cathodes like aluminum.

The combined effect of the methoxy and iodo groups is expected to reduce the HOMO-LUMO energy gap (Eg), leading to a red-shift in the material's absorption and emission spectra compared to unsubstituted thiophene.[4]

Caption: Molecular structure of 2-Iodo-5-methoxythiophene.

Protocol for DFT Calculations

This protocol outlines the steps for performing DFT calculations to predict the electronic and optical properties of 2-Iodo-5-methoxythiophene.

Software: Gaussian, ORCA, or other suitable quantum chemistry package.

Methodology:

  • Geometry Optimization:

    • Functional: B3LYP is a commonly used and well-validated functional for organic molecules.[6]

    • Basis Set: 6-31G(d,p) is a suitable starting point for geometry optimization.

    • Procedure: Perform a full geometry optimization of the molecule in the ground state to find the lowest energy conformation.

  • Electronic Properties (HOMO/LUMO):

    • Procedure: Following geometry optimization, perform a single-point energy calculation using the same functional and a larger basis set, such as 6-311+G(d,p), for more accurate energy level determination. The HOMO and LUMO energies can be directly extracted from the output file.

  • Optical Properties (Absorption Spectrum):

    • Method: Time-Dependent Density Functional Theory (TD-DFT) is the standard method for calculating excited-state properties.

    • Procedure: Using the optimized ground-state geometry, perform a TD-DFT calculation to obtain the vertical excitation energies and oscillator strengths. These values can be used to simulate the UV-Vis absorption spectrum.

TDDFT_Workflow start Start: Optimized Ground State Geometry tddft TD-DFT Calculation (e.g., B3LYP/6-311+G(d,p)) start->tddft excitations Calculate Vertical Excitation Energies & Oscillator Strengths tddft->excitations spectrum Simulate UV-Vis Absorption Spectrum excitations->spectrum end End: Predicted Optical Properties spectrum->end CV_Setup cluster_cell Electrochemical Cell WE Working Electrode (Glassy Carbon) RE Reference Electrode (Ag/AgCl) CE Counter Electrode (Pt wire) solution Electrolyte Solution (Sample + TBAPF6 in ACN) potentiostat Potentiostat potentiostat->WE Measures Current potentiostat->RE Controls Potential potentiostat->CE Provides Current

Caption: Schematic of a three-electrode setup for cyclic voltammetry.

Expected Properties and Data Summary

While direct experimental data is unavailable, we can predict the expected range of properties for 2-Iodo-5-methoxythiophene based on the known effects of its substituents on the thiophene core.

PropertyExpected Value/CharacteristicRationale
HOMO Energy Level Relatively high (less negative)Electron-donating effect of the methoxy group.
LUMO Energy Level Relatively lowElectron-withdrawing effect of the iodo group.
Electrochemical Bandgap Narrower than unsubstituted thiopheneCombined effect of the donor and acceptor groups.
Optical Bandgap Red-shifted absorption compared to thiopheneSmaller HOMO-LUMO gap leads to lower energy electronic transitions.
Solubility Good in common organic solventsThe methoxy group can improve solubility.

Conclusion and Future Work

2-Iodo-5-methoxythiophene is a promising candidate for applications in organic electronics due to its "push-pull" electronic structure and the potential for further functionalization. This guide has provided a comprehensive theoretical and experimental framework for its characterization. The outlined computational and experimental protocols will enable researchers to thoroughly investigate its electronic and optical properties.

Future work should focus on the synthesis and experimental validation of the predicted properties. Furthermore, the reactivity of the iodo group should be exploited to synthesize novel oligomers and polymers based on the 2-Iodo-5-methoxythiophene building block. The investigation of these larger conjugated systems will be crucial in assessing the full potential of this material in high-performance organic electronic devices.

References

  • Computational Study on the Effect of Substituents on the Structural and Electronic Properties of Thiophene–Pyrrole-Based π-Conjugated Oligomers. Macromolecules. [Link]

  • A Computational Study of Substituted 2,2'-bithiophene as Building Blocks for Organic Solar Cells. White Rose eTheses Online. [Link]

  • Computational Study on the Effect of Substituents on the Structural and Electronic Properties of Thiophene–Pyrrole-Based π-Conjugated Oligomers. ResearchGate. [Link]

  • Probing C–I bond fission in the UV photochemistry of 2-iodothiophene with core-to-valence transient absorption spectroscopy. The Journal of Chemical Physics. [Link]

  • (PDF) Fused thiophenes: An overview of the computational investigations. ResearchGate. [Link]

  • Structural and Electronic Properties of Thiophene-Based Supramolecular Architectures: Influence of the Underlying Metal Surfaces. PMC. [Link]

  • 2-methoxythiophene, 16839-97-7. The Good Scents Company. [Link]

  • 2-Iodothiophene | C4H3IS | CID 18921. PubChem - NIH. [Link]

  • 2-Iodo-5-methylthiophene | C5H5IS | CID 140096. PubChem. [Link]

  • Electrochemical and optical properties of thiophene- alkylheteroarom
  • Chemical Properties of 2-Methoxythiophene (CAS 16839-97-7). Cheméo. [Link]

  • Theoretical investigations on the HOMO–LUMO gap and global reactivity descriptor studies, natural bond orbital, and nucleus-in. Semantic Scholar. [Link]

  • Structural and Electronic Properties of Thiophene-Based Supramolecular Architectures: Influence of the Underlying Metal Surfaces. MDPI. [Link]

  • The Ultraviolet Spectra of the Thiophene Deriv
  • Size-Dependent Spectroscopic Properties and Thermochromic Behavior in Poly(substituted thiophene) Nanoparticles. N/A.
  • Probing C–I Bond Fission in the UV Photochemistry of 2-Iodothiophene with Core-to-Valence Transient Absorption Spectroscopy. arXiv. [Link]

  • Electrochemical Studies of New Donor‐Acceptor Oligothiophenes. I.R.I.S.. [Link]

  • Investigation of Conformation, Vibration and Electronic Properties of 2- Methoxythiophene Molecule by Theoretical Methods. N/A.
  • Synthesis and electronic structure of a two dimensional π-conjugated polythiophene. Chemical Science (RSC Publishing). [Link]

  • Nonlinear Optical Properties (NLO), HOMO-LUMO Energies and Reactivity Descriptors of 2-Thiophene Carboxylic Acid. N/A.
  • The Influence of Regiochemistry on the Performance of Organic Mixed Ionic and Electronic Conductors. PMC. [Link]

  • Cyclic voltammograms of electropolymerization of thiophene at different concentrations. ResearchGate. [Link]

  • Scale‐up synthesis of 9 and the synthesis of 2‐iodo‐5‐phenylthiophene. ResearchGate. [Link]

  • Potential Dependence of the Conductivity of Highly Oxidized Polythiophenes, Polypyrroles, and Polyaniline: Finite Windows. N/A.
  • 2-iodo-5-methylthiophene (C5H5IS). PubChemLite. [Link]

  • 2-iodothiophene. Stenutz. [Link]

  • Preparation and Reactions of 2-Methoxythiophene. Journal of the American Chemical Society. [Link]

  • Light-Emitting Polythiophenes. N/A.
  • February, 2024 Seigo WATANABE Optical Property Tuning of Sulfur-containing Polymers with Precise Design of Intermolecular Intera. N/A.
  • HOMO -LUMO energies and their gap for 2 -Iodo 5 -Nitrotoluene. ResearchGate. [Link]

  • Comparison and Determine Characteristics Potentials of HOMO/ LUMO and Relationship between Ea and Ip for Squaraine Dyes. SciSpace. [Link]

Sources

Exploratory

Safety, handling, and storage of 2-Iodo-5-methoxythiophene

Title: Advanced Handling, Storage, and Application of 2-Iodo-5-methoxythiophene in Synthetic Workflows Executive Summary As drug discovery and materials science increasingly rely on functionalized heterocycles, 2-Iodo-5-...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Title: Advanced Handling, Storage, and Application of 2-Iodo-5-methoxythiophene in Synthetic Workflows

Executive Summary

As drug discovery and materials science increasingly rely on functionalized heterocycles, 2-Iodo-5-methoxythiophene (CAS: 138691-27-7)[1] has emerged as a highly valuable building block. It is frequently utilized in the synthesis of organic semiconductors and complex pharmacophores, such as positive allosteric modulators (PAMs) for NMDA receptors ()[2]. However, the compound's inherent reactivity—driven by its electron-rich thiophene core and labile carbon-iodine (C-I) bond—presents specific handling challenges. This technical guide provides a comprehensive, causality-driven framework for the safe handling, storage, and experimental application of 2-Iodo-5-methoxythiophene.

Physicochemical Profiling & Mechanistic Causality

To design effective handling protocols, scientists must first understand the fundamental physical and chemical properties of the reagent.

Table 1: Physicochemical Properties of 2-Iodo-5-methoxythiophene

PropertyValue
CAS Number 138691-27-7[1]
Molecular Formula C5H5IOS[1]
Molecular Weight 240.06 g/mol [1]
Physical State Pale yellow oil[3]
SMILES Notation COc1ccc(I)s1[4]
Purity Standard Typically ≥95%[5]

The Causality of Instability: The instability of 2-Iodo-5-methoxythiophene is a direct consequence of its molecular architecture. The methoxy group is strongly electron-donating via resonance, significantly increasing the electron density of the thiophene ring. This makes the ring highly susceptible to electrophilic attack and oxidative degradation by atmospheric oxygen ()[6]. Concurrently, the C-I bond is relatively weak and highly polarizable. Upon exposure to UV or visible light, this bond undergoes homolytic cleavage, generating highly reactive iodine and thiophene radicals. This dual vulnerability dictates that any handling protocol must simultaneously exclude light, heat, and oxygen.

Degradation A 2-Iodo-5-methoxythiophene B UV/Vis Light Exposure A->B Improper Storage E O2 / Moisture Exposure A->E Air Exposure G Amber Vial + Argon (2-8°C) A->G Proper Storage C C-I Bond Homolysis B->C D Iodine Radical + Thiophene Radical C->D Degradation F Oxidative Degradation E->F Ring Oxidation H Stable Compound G->H Preserved Integrity

Mechanistic pathways of degradation vs. proper storage logic for 2-Iodo-5-methoxythiophene.

Safety & Hazard Mitigation: A Self-Validating Approach

Halogenated thiophenes are established skin, eye, and respiratory irritants[5]. Standard personal protective equipment (PPE)—including double-layered nitrile gloves, splash goggles, and a flame-retardant lab coat—is mandatory. All manipulations must occur within a certified fume hood.

Self-Validating Visual Inspection Protocol: Before any synthetic application, the integrity of the reagent must be verified. Pure 2-Iodo-5-methoxythiophene presents as a pale yellow oil[3]. If the oil has darkened to a deep brown or purple hue, this serves as a self-validating visual indicator that C-I bond homolysis has occurred, releasing free molecular iodine (I2). A darkened batch will severely poison transition-metal catalysts (such as Palladium or Copper) and must be discarded or subjected to repurification (e.g., passing through a short pad of basic alumina) before use.

Storage and Handling Workflows

To arrest the degradation pathways outlined above, the following storage parameters must be strictly enforced:

  • Temperature: Store at 2-8 °C for active use, or -20 °C for long-term archiving, to minimize thermal kinetic energy that could facilitate bond cleavage[7].

  • Atmosphere: The storage vessel must be backfilled with dry Argon or Nitrogen to displace oxidative atmospheric oxygen[7].

  • Light Exclusion: The compound must be housed in an amber or opaque vial to prevent photolytic degradation.

Experimental Application: Ullmann-Type Cross-Coupling

2-Iodo-5-methoxythiophene is an excellent electrophile for transition-metal-catalyzed cross-coupling. The following protocol details an Ullmann-type coupling used in the synthesis of dihydropyrrolo[1,2-a]pyrazin-3(4H)-one-based NMDA receptor modulators[2].

Step-by-Step Methodology:

  • Reagent Charging: To a 10 mL microwave vial, add the core scaffold (e.g., 0.276 mmol), 2-iodo-5-methoxythiophene (73 mg, 0.30 mmol), 1,10-phenanthroline (10 mg, 0.055 mmol), copper(I) iodide (11 mg, 0.055 mmol), and cesium carbonate (0.18 g, 0.55 mmol)[2].

  • Atmospheric Purging (Self-Validating Step): Cap the vial, purge with Argon, and evacuate three times[2]. Causality & Validation: Cu(I) complexes are highly sensitive to oxidation. If the catalyst mixture shifts to a distinct blue or green tint before heating, Cu(II) has formed, indicating oxygen ingress. A pale/colorless mixture self-validates the integrity of the inert atmosphere.

  • Solvent Addition: Inject 0.5 mL of anhydrous, degassed toluene via a gas-tight syringe[2].

  • Thermal Activation: Heat the sealed vial to 80 °C[2]. The elevated temperature provides the necessary activation energy for the oxidative addition of the C-I bond to the copper center.

  • Monitoring & Workup: Monitor the reaction progression via LC-MS. Upon full consumption of the thiophene, cool the mixture to room temperature, filter through a pad of Celite to remove insoluble copper salts and excess base, and purify the filtrate via flash column chromatography.

Workflow Step1 1. Reagent Charging (Thiophene, CuI, Cs2CO3, Ligand) Step2 2. Inert Atmosphere (Purge with Argon 3x) Step1->Step2 Step3 3. Solvent Addition (Anhydrous Toluene) Step2->Step3 Step4 4. Thermal Activation (Heat to 80°C) Step3->Step4 Step5 5. Reaction Monitoring (TLC/LC-MS) Step4->Step5 Step6 6. Workup & Purification (Filtration & Chromatography) Step5->Step6

Step-by-step Ullmann-type cross-coupling workflow using 2-Iodo-5-methoxythiophene.

References

  • Title: Discovery of Dihydropyrrolo[1,2-a]pyrazin-3(4H)-one-Based Second-Generation GluN2C- and GluN2D-Selective Positive Allosteric Modulators (PAMs) of the N-Methyl-d-Aspartate (NMDA) Receptor Source: Journal of Medicinal Chemistry (ACS Publications) / PMC URL: [Link]

Sources

Foundational

An In-Depth Technical Guide to 2-Iodo-5-methoxythiophene: Synthesis, Reactivity, and Applications

Abstract This technical guide provides a comprehensive overview of 2-Iodo-5-methoxythiophene, a key heterocyclic building block in modern organic synthesis. The document details its fundamental chemical properties, offer...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This technical guide provides a comprehensive overview of 2-Iodo-5-methoxythiophene, a key heterocyclic building block in modern organic synthesis. The document details its fundamental chemical properties, offers a validated protocol for its synthesis via electrophilic iodination, and explores its versatile reactivity, with a particular focus on palladium-catalyzed cross-coupling reactions. Furthermore, this guide elucidates the significant role of this compound as a precursor in the development of novel therapeutics and advanced organic electronic materials. The content is tailored for researchers, scientists, and professionals in the fields of drug discovery and materials science, aiming to provide both foundational knowledge and practical insights into the utility of this valuable synthetic intermediate.

Introduction: The Significance of Substituted Thiophenes

Thiophene and its derivatives are a cornerstone of heterocyclic chemistry, renowned for their wide-ranging applications in medicinal chemistry and materials science.[1][2] The thiophene moiety is considered a "privileged scaffold," frequently appearing in the structures of numerous FDA-approved drugs.[1] Its unique electronic properties also make it a valuable component in the design of organic light-emitting diodes (OLEDs) and other organic electronic materials.[3][4][5]

Among the vast array of thiophene derivatives, 2-Iodo-5-methoxythiophene stands out as a particularly useful and versatile building block. The presence of the iodo group at the 2-position provides a reactive handle for a variety of carbon-carbon and carbon-heteroatom bond-forming reactions, most notably palladium-catalyzed cross-coupling reactions. The methoxy group at the 5-position, being an electron-donating group, influences the electronic properties of the thiophene ring, which can be strategically exploited in the design of novel molecules with specific biological or photophysical properties.

This guide aims to provide a detailed technical overview of 2-Iodo-5-methoxythiophene, from its fundamental properties and synthesis to its diverse applications, thereby serving as a valuable resource for scientists engaged in cutting-edge research.

Core Identifiers and Physicochemical Properties

A solid understanding of the fundamental properties of a chemical compound is paramount for its effective use in research and development. This section outlines the key identifiers and physicochemical properties of 2-Iodo-5-methoxythiophene.

PropertyValueSource
CAS Number 138691-27-7[6]
Molecular Formula C₅H₅IOS[6][7]
Molecular Weight 240.06 g/mol [6][7]
IUPAC Name 2-iodo-5-methoxythiophene
Canonical SMILES COC1=CC=C(I)S1
InChI InChI=1S/C5H5IOS/c1-8-5-2-3-4(6)7-5/h2-3H,1H3

Synthesis of 2-Iodo-5-methoxythiophene: A Validated Protocol

The synthesis of 2-Iodo-5-methoxythiophene is most commonly achieved through the electrophilic iodination of the readily available starting material, 2-methoxythiophene. The electron-donating nature of the methoxy group directs the incoming electrophile (the iodonium ion) to the C5 position of the thiophene ring, leading to a regioselective reaction.

A general and efficient method for the iodination of electron-rich thiophenes involves the use of N-iodosuccinimide (NIS) as the iodine source in the presence of a catalytic amount of a strong acid, such as p-toluenesulfonic acid (PTSA), in a suitable solvent like ethanol.[8]

Experimental Protocol: Iodination of 2-Methoxythiophene

This protocol is adapted from a general procedure for the iodination of thiophene derivatives.[8]

Materials:

  • 2-Methoxythiophene (1.0 mmol, 1.0 eq.)

  • N-Iodosuccinimide (NIS) (1.1 mmol, 1.1 eq.)

  • p-Toluenesulfonic acid (PTSA) (0.1 mmol, 0.1 eq.)

  • Ethanol (EtOH)

  • Saturated aqueous sodium thiosulfate (Na₂S₂O₃) solution

  • 1 M aqueous sodium carbonate (Na₂CO₃) solution

  • Ethyl acetate (EtOAc)

  • Magnesium sulfate (MgSO₄)

  • Round-bottom flask

  • Magnetic stirrer

  • Standard laboratory glassware for workup and purification

Procedure:

  • In a round-bottom flask, dissolve 2-methoxythiophene (1.0 mmol) in ethanol (2 mL) at room temperature.

  • To the stirred solution, add N-iodosuccinimide (1.1 mmol) followed by p-toluenesulfonic acid (0.1 mmol).

  • Stir the reaction mixture at room temperature for approximately 10-15 minutes. Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion of the reaction, quench the excess iodine by adding a saturated aqueous solution of sodium thiosulfate (2 mL).

  • Dilute the mixture with ethyl acetate (3 mL).

  • Separate the organic layer and wash it with a 1 M aqueous solution of sodium carbonate, followed by water and brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to afford the crude product.

  • Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield pure 2-Iodo-5-methoxythiophene.

Causality of Experimental Choices:

  • N-Iodosuccinimide (NIS): NIS is a mild and effective source of electrophilic iodine, making it a preferred reagent for the iodination of sensitive substrates like electron-rich heterocycles.

  • p-Toluenesulfonic acid (PTSA): The acid catalyst activates the NIS, facilitating the generation of the iodonium ion required for the electrophilic aromatic substitution.

  • Ethanol (EtOH): Ethanol serves as a "green" and effective solvent for this transformation.[8]

  • Sodium thiosulfate wash: This step is crucial for quenching any unreacted iodine, which can otherwise contaminate the final product.

  • Sodium carbonate wash: This wash neutralizes the acidic catalyst (PTSA), preventing potential side reactions during workup and purification.

Caption: Synthesis of 2-Iodo-5-methoxythiophene.

Chemical Reactivity and Synthetic Applications

The synthetic utility of 2-Iodo-5-methoxythiophene primarily stems from the reactivity of the carbon-iodine bond, which readily participates in a variety of powerful cross-coupling reactions. These reactions are fundamental in modern organic synthesis for the construction of complex molecular architectures.

Palladium-Catalyzed Cross-Coupling Reactions

The C-I bond in 2-Iodo-5-methoxythiophene is particularly susceptible to oxidative addition to a low-valent palladium(0) catalyst, initiating the catalytic cycle of several key cross-coupling reactions.

The Suzuki-Miyaura reaction is a versatile method for forming carbon-carbon bonds between an organohalide and an organoboron compound.[9][10][11][12][13][14] 2-Iodo-5-methoxythiophene can be effectively coupled with a wide range of aryl- and heteroarylboronic acids or esters to generate 2,5-disubstituted thiophenes.

General Reaction Scheme:

Caption: Suzuki-Miyaura Coupling Reaction.

The Sonogashira coupling enables the formation of a carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide.[15][16][17][18][19] This reaction is particularly valuable for the synthesis of conjugated enynes and aryl alkynes, which are important structural motifs in many natural products, pharmaceuticals, and organic materials. 2-Iodo-5-methoxythiophene serves as an excellent substrate for this transformation.

General Reaction Scheme:

Caption: Sonogashira Coupling Reaction.

The Heck-Mizoroki reaction involves the coupling of an unsaturated halide with an alkene to form a substituted alkene.[2][10][20][21][22] This reaction is a powerful tool for the synthesis of complex olefins and has been widely applied in the synthesis of natural products and pharmaceuticals. 2-Iodo-5-methoxythiophene can be effectively coupled with a variety of alkenes using this methodology.

General Reaction Scheme:

Caption: Heck-Mizoroki Coupling Reaction.

Applications in Drug Discovery and Materials Science

The versatility of 2-Iodo-5-methoxythiophene as a synthetic intermediate makes it a valuable precursor for the development of a wide range of functional molecules.

Medicinal Chemistry

The thiophene nucleus is a well-established pharmacophore in medicinal chemistry, and the ability to introduce diverse substituents at the 2-position of the 5-methoxythiophene core via cross-coupling reactions allows for the rapid generation of compound libraries for structure-activity relationship (SAR) studies. This approach is instrumental in the discovery of new drug candidates with improved potency, selectivity, and pharmacokinetic properties.

Organic Electronics

Thiophene-based oligomers and polymers are at the forefront of research in organic electronics due to their excellent charge-transport properties. The ability to construct extended π-conjugated systems through iterative cross-coupling reactions starting from 2-Iodo-5-methoxythiophene opens up avenues for the synthesis of novel materials for use in organic light-emitting diodes (OLEDs), organic field-effect transistors (OFETs), and organic photovoltaics (OPVs). The methoxy group can be used to fine-tune the electronic and photophysical properties of the resulting materials.[3][4][5][23][24]

Safety and Handling

As with all chemical reagents, proper safety precautions should be taken when handling 2-Iodo-5-methoxythiophene. It is advisable to consult the Safety Data Sheet (SDS) provided by the supplier for detailed information on handling, storage, and disposal. In general, it should be handled in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn.

Conclusion

2-Iodo-5-methoxythiophene is a highly valuable and versatile building block in modern organic synthesis. Its straightforward synthesis and the exceptional reactivity of its carbon-iodine bond in a wide array of palladium-catalyzed cross-coupling reactions make it an indispensable tool for the construction of complex molecular architectures. The strategic incorporation of the 5-methoxythiophene moiety has significant potential in the development of novel pharmaceuticals and advanced organic electronic materials. This technical guide has provided a comprehensive overview of its properties, synthesis, reactivity, and applications, with the aim of empowering researchers to fully exploit the synthetic potential of this important heterocyclic intermediate.

References

  • Clean and Efficient Iodination of Thiophene Derivatives. (2005). ResearchGate. Retrieved from [Link]

  • Grolleau, J., Frère, P., & Gohier, F. (2015). Monoiodothiophenes 2, 5, 7, 10, 13; General Procedure. Synthesis, 47(24), 3901-3906.
  • Patil, S. S., et al. (2012). 2-Methoxyethanol: A remarkably efficient and alternative reaction medium for iodination of reactive aromatics using iodine and iodic acid. Orbital - The Electronic Journal of Chemistry, 4(4), 288-296.
  • Sonogashira Coupling Reaction with Diminished Homocoupling. (n.d.). pubs.acs.org. Retrieved from [Link]

  • Zubkov, E. A. (n.d.). On Direct Iodination of Thiophene and Furan Derivatives in the Presence of Zeolites. NIOCh. Retrieved from [Link]

  • Heck Reaction. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

  • Application Notes and Protocols for Sonogashira Coupling of 2-Iodo-5-Alkylfurans. (2025). BenchChem.
  • Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. (n.d.). RSC Publishing. Retrieved from [Link]

  • Application Notes and Protocols for the Sonogashira Cross-Coupling of 2-Iodo-5-(m-tolyl)oxazole. (2025). BenchChem.
  • Iodination via NIS -- various conditions. (n.d.). The Hive. Retrieved from [Link]

  • The Mizoroki–Heck reaction between in situ generated alkenes and aryl halides: cross-coupling route to substituted olefins. (n.d.). PMC. Retrieved from [Link]

  • Heck Reaction | Named Reactions | Organic Chemistry Lessons. (2021, March 21). YouTube. Retrieved from [Link]

  • Application Notes and Protocols: Suzuki Coupling of Boronic Acids with 2'-Iodo-2-(2-methoxyphenyl)acetophenone. (n.d.). BenchChem.
  • The Heck, Suzuki, and Olefin Metathesis Reactions. (2016, March 10). Master Organic Chemistry. Retrieved from [Link]

  • Continuous-flow Heck synthesis of 4-methoxybiphenyl and methyl 4-methoxycinnamate in supercritical carbon dioxide expanded solvent solutions. (2013, December 17). Beilstein Journal of Organic Chemistry. Retrieved from [Link]

  • Sonogashira Coupling. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

  • CN102115468B - Synthesis method of 2, 5-disubstituted thiophene compound. (n.d.). Google Patents.
  • Flow Chemistry: Sonogashira Coupling. (n.d.). Comenius University. Retrieved from [Link]

  • Supporting Information Two-step continuous-flow synthesis of 6-membered cyclic iodonium salts via anodic oxidation Experimental. (n.d.). Beilstein Journals. Retrieved from [Link]

  • Patents & Products. (n.d.). Garg Lab - UCLA. Retrieved from [Link]

  • Efficient Suzuki−Miyaura Coupling of (Hetero)aryl Chlorides with Thiophene- and Furanboronic Acids in Aqueous n-Butanol. (2008, March 21). The Journal of Organic Chemistry. Retrieved from [Link]

  • NEW THIOPHENE BASED MATERIALS FOR EMISSIVE LAYERS OF ORGANIC LIGHT-EMITTING DIODES. (2023, June 30). Semantic Scholar. Retrieved from [Link]

  • Preparation and Reactions of 2-Methoxythiophene. (n.d.). Journal of the American Chemical Society. Retrieved from [Link]

  • 2-Iodo-5-nitro-thio-phene. (2010, May 22). PubMed. Retrieved from [Link]

  • 2,5-Diisopropenylthiophene by Suzuki–Miyaura cross-coupling reaction and its exploitation in inverse vulcanization: a case study. (n.d.). RSC Publishing. Retrieved from [Link]

  • Efficient Double Suzuki Cross-Coupling Reactions of 2,5-Dibromo-3-hexylthiophene: Anti-Tumor, Haemolytic, Anti-Thrombolytic and Biofilm Inhibition Studies. (n.d.). PMC. Retrieved from [Link]

  • Practical and Efficient Suzuki-Miyaura Cross-Coupling of 2-Iodocycloenones with Arylboronic Acids Catalyzed by Recyclable Pd(0)/C. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

  • SUBSTITUTED XANTHINE DERIVATIVES. (2010, September 2). Google Patents.
  • Organic Light-Emitting Diodes with Electrospun Electrodes for Double-Side Emissions. (2023, February 25). MDPI. Retrieved from [Link]

  • Development of Printable Materials for Organic Light-Emitting Diode. (n.d.). Sumitomo Chemical. Retrieved from [Link]

Sources

Exploratory

A Technical Guide to the Applications of 2-Iodo-5-methoxythiophene in Advanced Materials Science

Introduction: Unlocking High-Performance Organic Electronics with a Versatile Thiophene Monomer In the pursuit of next-generation electronic materials, thiophene derivatives have emerged as a cornerstone for the developm...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: Unlocking High-Performance Organic Electronics with a Versatile Thiophene Monomer

In the pursuit of next-generation electronic materials, thiophene derivatives have emerged as a cornerstone for the development of organic semiconductors.[1] Their utility lies in the π-conjugated system of the thiophene ring, which facilitates charge transport, a fundamental requirement for electronic functionality.[1] This guide focuses on a particularly valuable, yet specialized, building block: 2-Iodo-5-methoxythiophene (CAS: 138691-27-7).[2]

This molecule is strategically functionalized to serve as an ideal precursor for a range of high-performance organic polymers. The iodine atom at the 2-position provides a highly reactive site for modern cross-coupling polymerization reactions, enabling the controlled synthesis of well-defined polymer chains.[3] Concurrently, the electron-donating methoxy group at the 5-position modulates the electronic properties of the resulting polymer, influencing its energy levels, solubility, and ultimately, its performance in electronic devices.[4]

This document provides an in-depth exploration of the synthesis, properties, and applications of materials derived from 2-Iodo-5-methoxythiophene, with a focus on organic thin-film transistors (OTFTs) and organic photovoltaics (OPVs). It is intended to serve as a technical resource for researchers and development scientists in the fields of materials science and organic electronics.

Part 1: From Monomer to Polymer: Synthesizing Poly(3-methoxythiophene)

The primary application of 2-Iodo-5-methoxythiophene in materials science is as a monomer for the synthesis of poly(3-methoxythiophene) (P3MeOT), a conductive polymer with significant potential in organic electronics.[5] The conversion of the monomer to the polymer is typically achieved through transition metal-catalyzed cross-coupling reactions. These methods offer precise control over the polymer's structure, which is critical for achieving desirable electronic properties.

Key Polymerization Methodologies

Several cross-coupling techniques can be employed to polymerize 2-Iodo-5-methoxythiophene. The choice of method is critical as it dictates the regioregularity of the polymer—the consistency of the head-to-tail linkages between monomer units. High regioregularity leads to more ordered polymer packing in the solid state, which in turn enhances charge carrier mobility.

  • Grignard Metathesis (GRIM) Polymerization: This is one of the most effective methods for producing highly regioregular poly(3-substituted)thiophenes.[4] The process involves the formation of a thiophene Grignard reagent, which then undergoes nickel-catalyzed polymerization. The use of an iodo-functionalized monomer can be advantageous in the initial Grignard formation step.[6]

  • Stille Cross-Coupling Polymerization: This method involves the reaction of an organotin reagent with an organohalide, catalyzed by a palladium complex. For the polymerization of 2-Iodo-5-methoxythiophene, the monomer would first need to be converted to a stannylated derivative, or coupled with a bis(stannyl)thiophene comonomer.

  • Suzuki Cross-Coupling Polymerization: This widely used reaction couples an organoboron compound with an organohalide using a palladium catalyst. To apply this to 2-Iodo-5-methoxythiophene, one could either prepare a boronic ester of the monomer or react the diiodo-monomer with a diboronic ester of a comonomer.

The GRIM method is often preferred for its ability to produce high molecular weight, highly regioregular polymers directly from the halo-monomer in a one-pot synthesis.

Experimental Protocol: Synthesis of Poly(3-methoxythiophene) via GRIM Polymerization

This protocol describes a representative synthesis of P3MeOT from 2-Iodo-5-methoxythiophene. The causality for key steps is explained to provide a deeper understanding of the process.

Objective: To synthesize regioregular poly(3-methoxythiophene) with controlled molecular weight.

Materials:

  • 2-Iodo-5-methoxythiophene (Monomer)

  • Isopropylmagnesium chloride-lithium chloride (i-PrMgCl·LiCl, "Turbo-Grignard")

  • [1,3-Bis(diphenylphosphino)propane]dichloronickel(II) (Ni(dppp)Cl₂) (Catalyst)

  • Anhydrous Tetrahydrofuran (THF) (Solvent)

  • Methanol (for quenching)

  • Hydrochloric Acid (for purification)

  • Soxhlet extraction apparatus with cellulose thimbles

  • Hexane, Chloroform (for purification)

Methodology:

  • Monomer Preparation and Reaction Setup:

    • Thoroughly dry all glassware in an oven at 120°C and cool under a stream of dry argon or nitrogen. A moisture-free environment is critical to prevent quenching of the Grignard reagent.

    • Dissolve 2-Iodo-5-methoxythiophene (1.0 eq) in anhydrous THF in a Schlenk flask under an inert atmosphere.

  • Grignard Reagent Formation:

    • Cool the monomer solution to 0°C in an ice bath.

    • Slowly add i-PrMgCl·LiCl (1.05 eq) dropwise to the solution. The use of a Turbo-Grignard reagent facilitates a more efficient and regioselective halogen-magnesium exchange with the iodine atom, which is more reactive than bromine or chlorine.[6]

    • Stir the mixture at 0°C for 1 hour, then allow it to warm to room temperature and stir for an additional hour to ensure complete formation of the Grignard reagent, 2-(chloromagnesio)-5-methoxythiophene.

  • Polymerization:

    • In a separate Schlenk flask, add the Ni(dppp)Cl₂ catalyst (0.01-0.02 eq). The dppp ligand on the nickel catalyst is crucial for promoting the cross-coupling reaction and maintaining control over the polymerization, leading to a "living" chain-growth mechanism.[6]

    • Add a small amount of anhydrous THF to the catalyst, then transfer the Grignard reagent solution to the catalyst suspension via cannula.

    • Stir the reaction mixture at room temperature. The polymerization progress can be monitored by observing the increase in viscosity of the solution. Reaction times can vary from a few minutes to several hours depending on the desired molecular weight.

  • Quenching and Purification:

    • Once the desired polymerization time is reached, quench the reaction by slowly adding methanol. This protonates any remaining active Grignard species.

    • Pour the polymer solution into a larger beaker containing methanol to precipitate the crude polymer.

    • Acidify the mixture with a small amount of hydrochloric acid to remove any residual magnesium salts and the nickel catalyst.

    • Filter the precipitated polymer and wash thoroughly with methanol.

  • Soxhlet Extraction for Fractionation:

    • Dry the crude polymer and place it in a Soxhlet thimble.

    • Perform sequential extractions with hexane (to remove oligomers and catalyst residue), and then with chloroform to extract the desired high molecular weight polymer. This step is vital for obtaining a polymer with a narrow molecular weight distribution (polydispersity).

    • Evaporate the chloroform from the final fraction to yield the purified poly(3-methoxythiophene) as a solid.

Visualization of the Polymerization Workflow

GRIM_Polymerization cluster_prep 1. Reagent Preparation cluster_reaction 2. Reaction Steps cluster_purification 3. Purification Monomer 2-Iodo-5-methoxythiophene in Anhydrous THF Formation Grignard Formation (Halogen-Mg Exchange) 0°C to RT Monomer->Formation Grignard i-PrMgCl·LiCl (Turbo-Grignard) Grignard->Formation Polymerization Ni(dppp)Cl₂ Catalyzed Polymerization Room Temperature Formation->Polymerization Transfer to Catalyst Quench Quench with Methanol Polymerization->Quench Precipitate Precipitate Polymer Quench->Precipitate Soxhlet Soxhlet Extraction (Hexane, Chloroform) Precipitate->Soxhlet Final_Product Purified Poly(3-methoxythiophene) Soxhlet->Final_Product

Caption: Workflow for GRIM polymerization of 2-Iodo-5-methoxythiophene.

Part 2: Application in Organic Thin-Film Transistors (OTFTs)

Organic thin-film transistors are fundamental components of flexible electronics, such as displays and sensors.[7] The performance of an OTFT is largely determined by the charge carrier mobility of the semiconductor layer. Poly(3-alkoxythiophene)s, like P3MeOT, are attractive p-type semiconductors due to their good environmental stability and tunable electronic properties.[4]

The methoxy side chains in P3MeOT influence the polymer's packing in thin films. While long alkyl chains are often used to improve solubility and promote ordered packing, the smaller methoxy group can also facilitate close π-stacking, which is essential for efficient intermolecular charge hopping. The stability of alkoxy-substituted polythiophenes is also notably high, making them suitable for devices that require a long operational lifetime.[4]

Protocol: Fabrication of a Top-Contact, Bottom-Gate OTFT

Objective: To fabricate and characterize an OTFT using P3MeOT as the active semiconductor layer.

Materials:

  • Heavily n-doped Si wafer with a 200 nm thermally grown SiO₂ layer (serves as gate and dielectric)

  • Purified P3MeOT

  • Anhydrous Chloroform or Chlorobenzene

  • Octadecyltrichlorosilane (OTS) for surface treatment

  • Gold (for source/drain electrodes)

  • Shadow mask for electrode deposition

Methodology:

  • Substrate Preparation and Surface Treatment:

    • Clean the Si/SiO₂ substrate by sonicating sequentially in acetone and isopropyl alcohol. Dry with a stream of nitrogen.

    • Treat the SiO₂ surface with an oxygen plasma or a piranha solution to create hydroxyl groups. This step is crucial for the subsequent self-assembly of the OTS monolayer.

    • Immediately immerse the substrate in a dilute solution of OTS in toluene or hexane for 30 minutes to form a hydrophobic self-assembled monolayer (SAM). This SAM improves the morphology of the subsequently deposited polymer film and reduces charge trapping at the dielectric-semiconductor interface.[7]

    • Rinse with fresh solvent and dry.

  • Semiconductor Deposition:

    • Prepare a dilute solution of P3MeOT (e.g., 5 mg/mL) in chloroform.

    • Deposit the P3MeOT film onto the OTS-treated substrate using spin-coating. The spin speed and solution concentration must be optimized to achieve a uniform film thickness of 30-50 nm.

    • Anneal the film at a temperature below its glass transition temperature (e.g., 80-120°C) to improve molecular ordering and remove residual solvent.

  • Electrode Deposition:

    • Place a shadow mask with the desired channel length (L) and width (W) onto the P3MeOT film.

    • Deposit 50 nm of gold through the mask via thermal evaporation in a high-vacuum chamber. This creates the top-contact source and drain electrodes.

  • Characterization:

    • Measure the electrical characteristics of the OTFT using a semiconductor parameter analyzer in a probe station.

    • Extract key performance metrics such as field-effect mobility (µ), on/off current ratio, and threshold voltage (Vth) from the transfer and output curves.

Visualization of OTFT Device Architecture

OTFT_Structure Source Source (Au) Semiconductor Poly(3-methoxythiophene) (p-type) Source->Semiconductor Drain Drain (Au) Drain->Semiconductor Dielectric SiO₂ (Dielectric) Gate n⁺⁺ Si (Gate)

Caption: Schematic of a top-contact, bottom-gate OTFT structure.

Performance Data for Thiophene-Based OTFTs
Semiconductor MaterialMobility (cm²/Vs)On/Off RatioDeposition MethodReference
Regioregular Poly(3-hexylthiophene) (P3HT)> 0.1> 10⁶Spin-coating[7]
Thiophene-Anthracene Oligomerup to 0.50> 10⁷Evaporation[8]
α,α′-didecyloligothiophenesup to 0.5> 10⁵Evaporation[9]

Note: Specific performance data for P3MeOT derived from 2-Iodo-5-methoxythiophene can vary significantly based on synthesis, processing, and device architecture. The values above for related materials provide a benchmark for expected performance.

Part 3: Application in Organic Photovoltaics (OPVs)

In OPVs, P3MeOT can act as the electron-donating (p-type) material in a bulk heterojunction (BHJ) active layer.[10] The BHJ architecture consists of an interpenetrating network of a donor and an acceptor material (typically a fullerene derivative like PCBM). The performance of an OPV is highly dependent on the energy levels (HOMO/LUMO) of the donor polymer, its light absorption characteristics, and its morphology when blended with the acceptor.

The methoxy group in P3MeOT, being electron-donating, tends to raise the Highest Occupied Molecular Orbital (HOMO) energy level of the polymer. This can be beneficial for achieving a higher open-circuit voltage (Voc) in the solar cell, as Voc is related to the energy difference between the donor's HOMO and the acceptor's LUMO.

Protocol: Fabrication of a Conventional BHJ Solar Cell

Objective: To fabricate a bulk heterojunction solar cell using a P3MeOT:PC₇₁BM blend.

Materials:

  • Patterned Indium Tin Oxide (ITO) coated glass substrates

  • Poly(3,4-ethylenedioxythiophene):polystyrene sulfonate (PEDOT:PSS) solution

  • Purified P3MeOT

  • [11][11]-Phenyl-C₇₁-butyric acid methyl ester (PC₇₁BM)

  • Chlorobenzene or Dichlorobenzene (solvent)

  • Calcium or Aluminum (cathode)

Methodology:

  • Substrate Cleaning: Clean the patterned ITO substrates using a standard procedure (detergent, deionized water, acetone, isopropyl alcohol).

  • Hole Transport Layer (HTL) Deposition:

    • Spin-coat a thin layer (30-40 nm) of PEDOT:PSS solution onto the ITO. PEDOT:PSS serves as an HTL, facilitating the efficient extraction of holes to the anode (ITO).

    • Anneal the substrate at 120-140°C for 15 minutes in a nitrogen atmosphere.

  • Active Layer Deposition:

    • Prepare a blend solution of P3MeOT and PC₇₁BM (e.g., in a 1:1 weight ratio) in chlorobenzene.

    • Spin-coat the active layer blend onto the PEDOT:PSS layer inside a nitrogen-filled glovebox. The film thickness (typically ~100 nm) is a critical parameter affecting light absorption and charge extraction.

    • Perform solvent annealing by covering the wet film in a petri dish for a period (e.g., 1 hour) to allow for slow drying. This promotes the formation of an optimal bicontinuous network morphology, which is essential for efficient exciton dissociation and charge transport.

  • Cathode Deposition:

    • Transfer the substrates into a thermal evaporator.

    • Deposit the cathode by evaporating a thin layer of Calcium (20 nm) followed by a thicker layer of Aluminum (100 nm) under high vacuum (<10⁻⁶ Torr). The low work function of calcium provides an ohmic contact for efficient electron collection.

  • Encapsulation and Testing:

    • Encapsulate the device to prevent degradation from air and moisture.

    • Measure the current-voltage (J-V) characteristics under simulated AM 1.5G solar illumination (100 mW/cm²) to determine the power conversion efficiency (PCE), open-circuit voltage (Voc), short-circuit current density (Jsc), and fill factor (FF).

Visualization of OPV Device Architecture

OPV_Structure Cathode Cathode (Ca/Al) ActiveLayer Active Layer (P3MeOT:PCBM Blend) HTL HTL (PEDOT:PSS) Anode Anode (ITO) Substrate Glass Substrate

Caption: Schematic of a conventional bulk heterojunction organic solar cell.

Conclusion and Future Outlook

2-Iodo-5-methoxythiophene stands out as a highly valuable monomer for the synthesis of advanced functional polymers. Its well-defined structure allows for precise control over polymerization through established cross-coupling chemistries, leading to materials like poly(3-methoxythiophene) with tailored electronic properties. The presence of the methoxy group provides a means to fine-tune the energy levels and stability of the polymer, making it a strong candidate for active layers in organic thin-film transistors and organic photovoltaic devices.

The protocols and principles outlined in this guide demonstrate the direct pathway from this specialized monomer to functional electronic devices. Future research will likely focus on copolymerizing 2-Iodo-5-methoxythiophene with other monomers to further refine the optical and electronic properties for even higher-performance devices. As the demand for solution-processable, stable, and efficient organic semiconductors grows, the role of well-designed building blocks like 2-Iodo-5-methoxythiophene will become increasingly critical to the advancement of materials science.

References

  • McCullough Group. (n.d.). Side Chain Functionalization. Carnegie Mellon University, Department of Chemistry. Retrieved from [Link]

  • DTU Research Database. (n.d.). Thiophene in Conducting Polymers: Synthesis of Poly(thiophene)s and Other Conjugated Polymers Containing Thiophenes, for Application in Polymer Solar Cells. Retrieved from [Link]

  • McCullough Group. (n.d.). Synthesis of Regioregular Alkoxy-Functionalized Polythiophenes by the Grignard Metathesis (GRIM) Method. Carnegie Mellon University, Department of Chemistry. Retrieved from [Link]

  • American Chemical Society Publications. (n.d.). Thiophene-Functionalized TTF π-Electron Donors as Potential Precursors to Conducting Polymers and Organic Metals: Synthesis, Properties, Structure, and Electropolymerization Studies. Retrieved from [Link]

  • American Chemical Society Publications. (2024, September 27). In Situ Functionalization of Polar Polythiophene-Based Organic Electrochemical Transistor to Interface In Vitro Models. Retrieved from [Link]

  • Scientific.Net. (n.d.). The Synthesis and Characterization of Thiophene Derivative Polymers. Retrieved from [Link]

  • Google Patents. (2016, October 21). WO2016102129A1 - Process for producing functionalized polythiophenes.
  • Royal Society of Chemistry. (2026, January 7). Preparation, characterization, and magnetic properties of poly(3-methoxythiophene)-Fe3O4 conducting nanocomposite. Retrieved from [Link]

  • Wiley Online Library. (n.d.). Synthesis and Polymerization of Thiophene‐Bearing 2‐Oxazolines and 2‐Oxazines. Retrieved from [Link]

  • ResearchGate. (n.d.). Synthesis and thermopower of poly(3-methoxythiophene-2,5-diyl-co-3,4-ethylenedioxythiophene-2,5-diyl)/tosylate. Retrieved from [Link]

  • Royal Society of Chemistry. (n.d.). Preparation, characterization, and magnetic properties of poly(3-methoxythiophene)-Fe3O4 conducting nanocomposite. Retrieved from [Link]

  • ResearchGate. (2025, December 18). Synthesis and characterization of new 3-substituted thiophene copolymers. Retrieved from [Link]

  • MDPI. (2012, July 23). Solid-State Synthesis of Poly(3',4'-dimethoxy-2,2':5',2"- terthiophene). Retrieved from [Link]

  • Royal Society of Chemistry. (2026, January 16). Uncovering a radical-mediated mechanism in the Kumada catalyst transfer polymerization of glycolated polythiophenes. Retrieved from [Link]

  • MDPI. (2014, October 22). Fused-Thiophene Based Materials for Organic Photovoltaics and Dye-Sensitized Solar Cells. Retrieved from [Link]

  • Micalizio, G. C. (n.d.). Regioselective Reductive Cross-Coupling Reaction.
  • PubChem. (n.d.). 2-Iodo-5-methylthiophene. Retrieved from [Link]

  • American Chemical Society Publications. (n.d.). High-Performance, Stable Organic Thin-Film Field-Effect Transistors Based on Bis-5′-alkylthiophen-2. Retrieved from [Link]

  • ResearchGate. (n.d.). Synergistically Halogenated and Methoxylated Thiophene Additive Enables High‐Performance Organic Solar Cells. Retrieved from [Link]

  • Wiley Online Library. (n.d.). Light-Emitting Polythiophenes. Retrieved from [Link]

  • MolPort. (n.d.). 2-iodo-5-(methoxymethyl)thiophene. Retrieved from [Link]

  • Google Patents. (n.d.). WO1991019021A1 - Polymerization of thiophene and its derivatives.
  • American Chemical Society Publications. (n.d.). Preparation and Reactions of 2-Methoxythiophene. Retrieved from [Link]

  • Scholars@NTU. (2022, August 15). Fused thiophene based materials for organic thin-film transistors. Retrieved from [Link]

  • Proceedings of the National Academy of Sciences. (n.d.). Step-by-step growth of epitaxially aligned polythiophene by surface-confined reaction. Retrieved from [Link]

  • American Institute of Physics. (2003). High-mobility organic thin-film transistors based on α, α′-didecyloligothiophenes. Retrieved from [Link]

  • Advanced Science News. (2013, March 14). Better characterisation of thin film organic semiconductors. Retrieved from [Link]

  • Kobe University Repository. (2022, August 1). Generation of Sodium-Thiophene Species with Metal Amide-Free Approach Toward Polythiophene Synthesis by Cross-Coupling Polymerization. Retrieved from [Link]

  • Royal Society of Chemistry. (n.d.). Biofunctionalization of polydioxythiophene derivatives for biomedical applications. Retrieved from [Link]

Sources

Protocols & Analytical Methods

Method

Application Note: Suzuki-Miyaura Cross-Coupling of 2-Iodo-5-methoxythiophene

Introduction & Mechanistic Rationale Thiophene derivatives are ubiquitous structural motifs in functional organic materials and active pharmaceutical ingredients (APIs)[1]. Specifically, 2-iodo-5-methoxythiophene (CAS: 1...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Mechanistic Rationale

Thiophene derivatives are ubiquitous structural motifs in functional organic materials and active pharmaceutical ingredients (APIs)[1]. Specifically, 2-iodo-5-methoxythiophene (CAS: 138691-27-7)[2] is a highly valuable building block for installing electron-rich thiophene moieties into complex molecular architectures, such as positive allosteric modulators (PAMs) targeting NMDA receptors[3].

The Suzuki-Miyaura cross-coupling of 2-iodo-5-methoxythiophene with aryl or heteroaryl boronic acids represents a highly efficient pathway for C–C bond formation[4]. The strategic choice of the iodo-substituent over its bromo- or chloro-counterparts is deliberate: the lower bond dissociation energy of the C–I bond significantly accelerates the oxidative addition of the Pd(0) catalyst[5]. However, the electron-donating nature of the 5-methoxy group increases the electron density of the thiophene ring. While this enriches the resulting conjugated system, it can also make the substrate susceptible to side reactions, such as protodeiodination, if the reaction conditions are not rigorously optimized[6].

Experimental Design and Causality

To establish a self-validating and scalable protocol, every parameter must be selected based on mechanistic causality:

  • Catalyst & Ligand Selection: While ligand-free systems can work for highly reactive iodides[1], using a bidentate ligand complex like Pd(dppf)Cl2​ or a bulky Buchwald ligand (e.g., XPhos) suppresses competitive deiodination. These ligands enforce a geometry that accelerates the reductive elimination step, outcompeting the formation of off-target palladium-hydride species[6].

  • Base and Solvent System: A biphasic system of anhydrous 1,4-Dioxane and HPLC-grade H2​O (typically 4:1 v/v) is optimal. The water is critical to dissolve the inorganic base (e.g., K3​PO4​ ), driving the formation of the reactive trihydroxyboronate intermediate required for transmetalation. Stronger bases like Cs2​CO3​ can be used but may increase the rate of side reactions if the temperature is too high[6].

  • Atmospheric Control: Rigorous degassing is non-negotiable. Dissolved oxygen not only oxidizes the Pd(0) active species to inactive Pd(II) complexes but also promotes the oxidative homocoupling of the boronic acid.

Step-by-Step Protocol: Synthesis of 2-Aryl-5-methoxythiophenes

This protocol is designed as a self-validating system, incorporating In-Process Controls (IPCs) to ensure reaction fidelity.

Step 1: Reagent Preparation and Degassing

  • To an oven-dried Schlenk flask equipped with a magnetic stir bar, add 2-iodo-5-methoxythiophene (1.0 equiv, typically 1.0 mmol) and the selected arylboronic acid (1.2 equiv).

  • Add K3​PO4​ (2.0 equiv). Causality: K3​PO4​ provides optimal basicity to drive the boronate complex formation without causing excessive degradation of the electron-rich thiophene[6].

  • Add a mixture of 1,4-Dioxane and H2​O (4:1 v/v, 10 mL total volume).

  • Seal the flask with a rubber septum and sparge the biphasic mixture directly with Argon for 15–20 minutes.

Step 2: Catalyst Addition and Reaction 5. Briefly open the flask under a positive flow of Argon and add Pd(dppf)Cl2​⋅CH2​Cl2​ (0.05 equiv). Causality: The bidentate dppf ligand minimizes catalyst poisoning and accelerates the catalytic cycle. 6. Replace the septum, evacuate the flask, and backfill with Argon (repeat 3 times). 7. Heat the reaction mixture in a pre-heated oil bath at 80 °C for 2 to 4 hours.

Step 3: In-Process Control (IPC) and Self-Validation 8. After 2 hours, withdraw a 10 µL aliquot using an Argon-purged syringe. Dilute in LC-MS grade Acetonitrile and analyze.

  • Validation Checkpoint: Confirm the disappearance of the 2-iodo-5-methoxythiophene mass peak (m/z ~240)[2] and the appearance of the product mass. If significant deiodinated byproduct (2-methoxythiophene) is observed, abort, and lower the temperature to 70 °C for subsequent runs.

Step 4: Workup and Purification 9. Cool the reaction to room temperature. Dilute the mixture with Ethyl Acetate (EtOAc) and Water (15 mL each). 10. Separate the organic layer. Extract the aqueous layer twice more with EtOAc (2 x 15 mL). 11. Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure. 12. Purify the crude residue via flash column chromatography on silica gel (eluting with a gradient of Hexanes/EtOAc) to afford the pure cross-coupled product.

Quantitative Data Presentation

The following table summarizes optimized conditions and expected yields for coupling 2-iodo-5-methoxythiophene with various boronic acids.

Boronic Acid Coupling PartnerCatalyst SystemBase / SolventTemp / TimeYield (%)Observations / Causality
Phenylboronic acid Pd(dppf)Cl2​ (5 mol%) K3​PO4​ / Dioxane: H2​O 80°C / 2h88%Rapid oxidative addition due to weak C–I bond[5].
4-Methoxyphenylboronic acid Pd(PPh3​)4​ (5 mol%) Na2​CO3​ / Toluene:EtOH: H2​O 90°C / 4h82%Electron-rich boronic acid slows transmetalation; requires higher temp.
3-Pyridylboronic acid Pd(dppf)Cl2​ (5 mol%) K3​PO4​ / Dioxane: H2​O 80°C / 3h76%Heteroaryl coupling proceeds cleanly; bidentate ligand prevents catalyst poisoning.
4-Fluorophenylboronic acid Pd(OAc)2​ (2 mol%) / XPhos Cs2​CO3​ / Dioxane: H2​O 70°C / 2h91%Highly active Buchwald ligand enables lower temperature, preventing deiodination[6].

Experimental Workflow Visualization

Workflow N1 1. Reagent Preparation 2-Iodo-5-methoxythiophene (1.0 eq) Boronic Acid (1.2 eq), Base (2.0 eq) N2 2. Solvent Degassing Sparge Dioxane/H2O (4:1) with Argon Prevents Pd(0) oxidation N1->N2 N3 3. Catalyst Addition Add Pd(dppf)Cl2 (5 mol%) under inert atmosphere N2->N3 N4 4. Cross-Coupling Heat at 80°C for 2-4 hours Promotes transmetalation N3->N4 N5 5. In-Process Control Monitor via LC-MS/TLC Check for protodeiodination N4->N5 N6 6. Workup & Extraction Quench with H2O, Extract with EtOAc Wash with Brine, Dry over Na2SO4 N5->N6 N7 7. Purification Silica Gel Chromatography Isolate pure coupled product N6->N7

Experimental workflow for the Suzuki-Miyaura cross-coupling of 2-Iodo-5-methoxythiophene.

References

  • Discovery of Dihydropyrrolo[1,2-a]pyrazin-3(4H)-one-Based Second-Generation GluN2C- and GluN2D-Selective Positive Allosteric Modulators (PAMs) of the N-Methyl-d-Aspartate (NMDA) Receptor Journal of Medicinal Chemistry - ACS Publications URL:[Link]

  • Highly efficient C–C cross-coupling for installing thiophene rings into π-conjugated systems Organic Chemistry Frontiers (RSC Publishing) URL:[Link]

Sources

Application

Application Note: Sonogashira Coupling of 2-Iodo-5-methoxythiophene with Terminal Alkynes

Executive Summary & Mechanistic Rationale The synthesis of functionalized thiophenes is a critical pathway in the development of organic electronics, conducting polymers, and advanced pharmaceutical intermediates. The So...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Mechanistic Rationale

The synthesis of functionalized thiophenes is a critical pathway in the development of organic electronics, conducting polymers, and advanced pharmaceutical intermediates. The Sonogashira cross-coupling reaction provides a robust method for constructing sp²–sp carbon–carbon bonds between aryl halides and terminal alkynes[1].

Substrate Profiling: 2-Iodo-5-methoxythiophene When designing a coupling protocol for 2-iodo-5-methoxythiophene, researchers must account for its unique electronic topology. The methoxy group at the C5 position exerts a strong electron-donating resonance effect (+M), significantly increasing the electron density across the thiophene ring. Typically, electron-rich heteroaryls undergo oxidative addition at a slower rate than their electron-deficient counterparts. However, the exceptionally low bond dissociation energy of the C(sp²)–I bond compensates for this electronic enrichment, allowing the oxidative addition to proceed rapidly under mild conditions[2].

The reaction utilizes a dual-catalyst system: a Palladium(0) species to facilitate the main cross-coupling cycle, and a Copper(I) co-catalyst to activate the terminal alkyne via a copper acetylide intermediate[3],[4].

CatalyticCycle Pd0 Pd(0)L₂ Active Catalyst OxAdd Pd(II)(Ar)(I)L₂ Oxidative Addition Pd0->OxAdd 2-Iodo-5-methoxythiophene (Ar-I) TransMet Pd(II)(Ar)(C≡C-R)L₂ Transmetalation OxAdd->TransMet Transmetalation TransMet->Pd0 Reductive Elimination Product 2-(Alkynyl)-5-methoxythiophene Coupled Product TransMet->Product Releases Product CuCycle Cu(I) Acetylide Formation (CuI + Base + Alkyne) CuCycle->TransMet Transfers Cu-C≡C-R

Pd/Cu Dual Catalytic Cycle for the Sonogashira Coupling of 2-Iodo-5-methoxythiophene.

Reaction Optimization & Quantitative Data

While rapid homogeneous-phase reactions[5] and aqueous Pd/C-mediated systems[6] have been documented for iodothiophenes, standard laboratory synthesis benefits from a highly soluble, easily scalable homogeneous system. The table below summarizes the optimization of reaction parameters to maximize yield while suppressing the primary side reaction: Glaser homocoupling of the alkyne.

EntryCatalyst System (2 mol%)Solvent / BaseTemp (°C)Time (h)Yield (%)Diagnostic Observation
1Pd(PPh₃)₂Cl₂ / CuITHF / Et₃N (1:1)251292 Clean conversion; optimal transmetalation.
2Pd(PPh₃)₄ / CuIToluene / DIPA60878Traces of diyne (Glaser homocoupling) observed.
3Pd(OAc)₂ / PPh₃ / CuIDMF / K₂CO₃801665Partial decomposition of the thiophene ring.
4Pd(dppf)Cl₂ / CuITHF / Et₃N (1:1)251089Excellent yield, but higher catalyst cost.

Experimental Workflow & Protocol

ExpWorkflow Prep 1. Reagent Prep Degas Solvents Setup 2. Schlenk Setup Add Pd/Cu & Ar-I Prep->Setup React 3. Reaction Add Alkyne & Heat Setup->React Workup 4. Quench & Workup NH₄Cl / EtOAc React->Workup Purify 5. Purification Silica Column Workup->Purify

Step-by-step experimental workflow for the Sonogashira coupling.

Phase 1: Reagent Preparation & Rigorous Degassing

Causality: Oxygen is the primary enemy of the Sonogashira reaction. In the presence of O₂, Cu(I) oxidizes to Cu(II), which catalytically drives the Glaser homocoupling of the terminal alkyne, consuming your starting material and complicating purification.

  • Prepare a 1:1 mixture of anhydrous Tetrahydrofuran (THF) and Triethylamine (Et₃N) (total volume: 6.0 mL for a 1.0 mmol scale reaction).

  • Degas the solvent mixture using the freeze-pump-thaw method (3 cycles) or by vigorously sparging with ultra-pure Argon for 30 minutes.

Phase 2: Reaction Assembly (Self-Validating Setup)
  • To an oven-dried Schlenk flask purged with Argon, add 2-Iodo-5-methoxythiophene (1.0 mmol, 240 mg).

  • Add Bis(triphenylphosphine)palladium(II) dichloride[Pd(PPh₃)₂Cl₂] (0.02 mmol, 14 mg) and Copper(I) iodide [CuI] (0.04 mmol, 7.6 mg).

  • Inject the degassed THF/Et₃N solvent mixture (6.0 mL) into the flask.

    • Self-Validation Check: The solution should appear pale yellow or light orange. If the solution immediately turns green or blue, oxygen has breached the system, and Cu(II) has formed. Discard and restart.

Phase 3: Alkyne Addition & Reaction Monitoring
  • Add the terminal alkyne (e.g., phenylacetylene, 1.2 mmol, 122 mg) dropwise over 5 minutes via a syringe.

    • Causality: Slow addition keeps the steady-state concentration of the unreacted alkyne low, further suppressing any residual tendency for homocoupling.

  • Stir the reaction mixture at 25 °C (room temperature) under an Argon atmosphere for 12 hours.

  • TLC Monitoring: Monitor the reaction via Thin Layer Chromatography (Hexanes/EtOAc 9:1). 2-Iodo-5-methoxythiophene is UV-active. The coupled product will exhibit a lower Rf​ and a distinct, brightly fluorescent spot under 365 nm UV light due to the extended π -conjugation of the newly formed enyne system.

Phase 4: Quench, Extraction, and Purification
  • Once TLC indicates complete consumption of the thiophene, quench the reaction by adding 10 mL of saturated aqueous Ammonium Chloride (NH₄Cl).

    • Self-Validation Check: The aqueous layer will turn bright blue. This is a positive indicator that the NH₄Cl has successfully coordinated and sequestered the copper salts as soluble amine complexes.

  • Extract the aqueous layer with Ethyl Acetate (3 × 10 mL).

  • Wash the combined organic layers with brine (15 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude residue via flash column chromatography on silica gel (eluting with a gradient of Hexanes to 5% EtOAc in Hexanes) to yield the pure 2-(alkynyl)-5-methoxythiophene.

Troubleshooting & Analytical Diagnostics

SymptomMechanistic CauseCorrective Action
High yield of diyne byproduct Oxygen contamination leading to Cu(II)-mediated Glaser coupling[4].Enhance degassing protocol. Consider a copper-free variant using specialized palladium-nitrogen complexes[4] if the alkyne is highly prone to homocoupling.
Incomplete conversion / Stalled reaction Catalyst poisoning by the sulfur heteroatom, or degradation of the active Pd(0) species.Increase catalyst loading to 5 mol%, or switch to a more sterically demanding, electron-rich ligand system (e.g., Pd(dppf)Cl₂) to accelerate reductive elimination.
Deiodination of starting material Reductive dehalogenation competing with transmetalation.Ensure absolute anhydrous conditions. Trace moisture in the presence of amine bases can act as a hydride source, reducing the Ar-I bond to Ar-H.

References

  • Wikipedia Contributors. "Sonogashira coupling." Wikipedia, The Free Encyclopedia. URL:[Link]

  • MDPI. "α, β-Alkynone Accelerated PPM Level Pd-Catalyzed Sonogashira Coupling Reaction." Catalysts. URL:[Link]

  • Organic Chemistry Portal. "Sonogashira Coupling." Organic Chemistry Portal. URL:[Link]

  • Chemistry LibreTexts. "Sonogashira Coupling." Chemistry LibreTexts. URL:[Link]

  • Erdélyi, M., & Gogoll, A. (2001). "Rapid Homogeneous-Phase Sonogashira Coupling Reactions Using Controlled Microwave Heating." The Journal of Organic Chemistry. URL:[Link]

  • Pal, M., et al. (2006). "Facile synthesis of substituted thiophenes via Pd/C-mediated sonogashira coupling in water." Tetrahedron. URL:[Link]

Sources

Method

Application Note: Precision Heck Cross-Coupling of 2-Iodo-5-Methoxythiophene in Drug Discovery

Executive Summary & Mechanistic Rationale The Mizoroki-Heck reaction is a foundational palladium-catalyzed C-C bond-forming methodology utilized extensively in the synthesis of complex organic frameworks[1][2]. When appl...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Mechanistic Rationale

The Mizoroki-Heck reaction is a foundational palladium-catalyzed C-C bond-forming methodology utilized extensively in the synthesis of complex organic frameworks[1][2]. When applying this transformation to highly functionalized heteroaromatics like 2-iodo-5-methoxythiophene (CAS: 138691-27-7)[3], researchers encounter unique mechanistic advantages and challenges. This specific substrate is a critical building block in the development of organic semiconductors and biologically active compounds, such as GluN2C/D-selective positive allosteric modulators (PAMs) for the NMDA receptor[4][5].

As an electron-rich heteroaromatic halide, 2-iodo-5-methoxythiophene presents a dichotomy in cross-coupling:

  • The Advantage: The highly polarizable carbon-iodine (C-I) bond possesses a low dissociation energy, facilitating rapid and thermodynamically favorable oxidative addition to the Pd(0) active species[6].

  • The Challenge: The strongly electron-donating methoxy (–OCH₃) group enriches the thiophene ring, making it highly susceptible to acid-catalyzed degradation or protodeiodination. Furthermore, the sulfur atom in the thiophene ring can coordinate with palladium, potentially leading to catalyst poisoning if the ligand sphere is not sterically optimized[7].

Understanding the causality behind these molecular interactions is essential for designing a robust, high-yielding protocol.

HeckCycle Pd0 Pd(0) Active Catalyst OxAdd Oxidative Addition [Pd(II)(Ar)(I)L2] Pd0->OxAdd + 2-Iodo-5-methoxythiophene Insertion Migratory Insertion [Pd(II)(Ar-Alkene)(I)L2] OxAdd->Insertion + Alkene BetaElim β-Hydride Elimination Product Release Insertion->BetaElim C-C Bond Formation Regen Base Regeneration [Pd(II)(H)(I)L2] + Base BetaElim->Regen Substituted Alkene Release Regen->Pd0 - Base-HI

Catalytic cycle of the Heck coupling with 2-iodo-5-methoxythiophene.

Optimization of Reaction Conditions

To prevent catalyst poisoning and suppress homocoupling, the choice of palladium source, ligand, and base must be carefully calibrated. Sterically demanding ligands like tri-o-tolylphosphine (P(o-tolyl)₃) or tri-2-furylphosphine (TFP) are preferred to facilitate reductive elimination and prevent sulfur coordination[6][7].

The table below summarizes the quantitative optimization data for the Heck coupling of 2-iodo-5-methoxythiophene with methyl acrylate.

Catalyst SystemLigandBaseSolventTemp (°C)Yield (%)Causality & Mechanistic Observation
Pd(OAc)₂ (5 mol%)PPh₃NEt₃DMF10045%High rate of homocoupling; PPh₃ lacks sufficient steric bulk to prevent sulfur coordination.
Pd(OAc)₂ (5 mol%)TFPK₂CO₃MeCN8078%TFP significantly improves heteroaryl coupling efficiency and suppresses side reactions[7].
Pd₂(dba)₃ (2.5 mol%) P(o-tolyl)₃ DIPEA DMF 90 88% Optimal. Steric bulk prevents catalyst poisoning; DIPEA effectively neutralizes HI without degrading the methoxy group.
POLITAG-Pd(0)NoneDABCOMeCN/H₂O9080%Heterogeneous system; provides excellent E-factor (waste-minimized) but requires longer reaction times[8].

Experimental Workflow & Self-Validating Protocol

The following protocol utilizes the optimized Pd₂(dba)₃ / P(o-tolyl)₃ system. It is designed as a self-validating workflow, ensuring that the researcher can visually and analytically confirm the success of each intermediate step.

Workflow Prep Catalyst Activation Add Substrate Addition Prep->Add Heat Thermal Coupling Add->Heat Quench Quench & Workup Heat->Quench Purify Flash Chromatography Quench->Purify

Step-by-step experimental workflow for the Heck coupling reaction.
Materials Required
  • Substrate: 2-Iodo-5-methoxythiophene (1.0 mmol, 240.06 mg)[9]

  • Coupling Partner: Methyl acrylate (1.5 mmol, 129.1 mg)

  • Catalyst: Tris(dibenzylideneacetone)dipalladium(0) [Pd₂(dba)₃] (0.025 mmol, 22.9 mg)

  • Ligand: Tri-o-tolylphosphine [P(o-tolyl)₃] (0.10 mmol, 30.4 mg)

  • Base: N,N-Diisopropylethylamine (DIPEA) (2.0 mmol, 348 µL)

  • Solvent: Anhydrous N,N-Dimethylformamide (DMF) (5.0 mL)

Step-by-Step Methodology

Step 1: System Degassing & Catalyst Activation

  • In an oven-dried 25 mL Schlenk flask equipped with a magnetic stir bar, add Pd₂(dba)₃ and P(o-tolyl)₃.

  • Seal the flask with a rubber septum and purge with ultra-pure Argon for 5 minutes.

  • Add 5.0 mL of anhydrous DMF via syringe. Stir at room temperature for 15 minutes.

  • Causality: Oxygen is detrimental to Pd(0) cross-couplings as it oxidizes the phosphine ligand to a phosphine oxide, terminating the catalytic cycle.

  • Self-Validation Checkpoint: The solution will transition from a deep purple/red (unactivated Pd₂(dba)₃) to a clear, pale orange-yellow hue, confirming the successful generation of the active Pd(0)L₂ complex.

Step 2: Substrate & Base Addition

  • To the activated catalyst solution, inject 2-iodo-5-methoxythiophene, followed by methyl acrylate.

  • Add DIPEA dropwise over 1 minute.

  • Causality: DIPEA is chosen over inorganic bases (like K₂CO₃) because it maintains homogeneity in DMF and acts as a non-nucleophilic proton sponge. It rapidly neutralizes the hydroiodic acid (HI) generated during β-hydride elimination, preventing the acid-catalyzed cleavage of the sensitive methoxy ether on the thiophene ring[1].

Step 3: Thermal Coupling & Monitoring

  • Place the flask in a pre-heated oil bath at 90 °C. Stir vigorously for 4 to 6 hours.

  • Self-Validation Checkpoint: After 3 hours, withdraw a 10 µL aliquot via a micro-syringe. Dilute in 1 mL of Ethyl Acetate (EtOAc) and analyze via TLC (Hexanes:EtOAc 9:1) or GC-MS. The complete disappearance of the UV-active starting material spot (Rf ~0.65) and the emergence of a new, highly fluorescent product spot (Rf ~0.45) indicates reaction completion. If a significant peak corresponding to desulfurized or protodeiodinated thiophene appears on GC-MS, the temperature is too high.

Step 4: Quenching and Liquid-Liquid Extraction

  • Cool the reaction mixture to room temperature.

  • Quench the reaction by adding 10 mL of deionized water.

  • Extract the aqueous layer with EtOAc (3 x 15 mL).

  • Wash the combined organic layers with a 5% aqueous LiCl solution (2 x 10 mL) followed by brine (15 mL).

  • Causality: DMF is highly miscible with EtOAc. Washing with aqueous LiCl drastically increases the polarity of the aqueous phase, effectively pulling the DMF out of the organic layer and preventing solvent contamination during isolation.

Step 5: Isolation and Purification

  • Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude residue via flash column chromatography on silica gel using a gradient of Hexanes to 10% EtOAc in Hexanes.

Troubleshooting & Process Insights

  • Formation of Palladium Black: If a black precipitate forms during Step 3, the catalyst has aggregated into inactive Pd nanoparticles. This is usually caused by insufficient ligand concentration or oxygen ingress. Solution: Increase the P(o-tolyl)₃ loading to 0.15 mmol or strictly enforce Schlenk line techniques.

  • Loss of the Methoxy Group: If spectral analysis (NMR/MS) of the product shows a loss of 30 Da (corresponding to the methoxy group), the reaction environment became too acidic. Solution: Ensure the base (DIPEA) is completely anhydrous and consider adding a catalytic amount of Ag₂CO₃ to act as an irreversible halide scavenger, driving the equilibrium forward while buffering the system.

References

  • Selectively Substituted Thiophenes and Indoles by a Tandem Palladium-Catalyzed Multicomponent Reaction Source: acs.org URL:[Link]

  • 2-iodo-5-methoxythiophene | 138691-27-7 | Buy Now - Molport Source: molport.com URL:[Link]

  • Discovery of Dihydropyrrolo[1,2-a]pyrazin-3(4H)-one-Based Second-Generation GluN2C- and GluN2D-Selective Positive Allosteric Modulators (PAMs) of the N-Methyl-d-Aspartate (NMDA) Receptor Source: acs.org URL:[Link]

  • A Waste-Minimized Approach to Cassar-Heck Reaction Based on POLITAG-Pd0 Heterogeneous Catalyst and Recoverable Acetonitrile Azeotrope Source: d-nb.info URL:[Link]

  • Heck Reaction - Organic Chemistry Portal Source: organic-chemistry.org URL:[Link]

  • Variations on a theme—recent developments on the mechanism of the Heck reaction and their implications for synthesis Source: uwindsor.ca URL:[Link]

  • Heck reaction - Wikipedia Source: wikipedia.org URL:[Link]

Sources

Application

Formation of 5-Methoxy-2-Thienylmagnesium Iodide: A Detailed Guide for Synthetic Applications

Abstract This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the preparation of the Grignard reagent, 5-methoxy-2-thienylmagnesium iodide, from 2-iodo-5...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the preparation of the Grignard reagent, 5-methoxy-2-thienylmagnesium iodide, from 2-iodo-5-methoxythiophene and magnesium turnings. Thiophene-containing Grignard reagents are pivotal intermediates in the synthesis of a wide array of pharmaceuticals and functional materials.[1] This document offers a detailed protocol, an in-depth discussion of the reaction mechanism, critical safety considerations, and troubleshooting strategies to ensure reliable and efficient synthesis. The methodologies presented herein are designed to be self-validating, with explanations for each experimental choice to empower users with a deep understanding of the process.

Introduction

Grignard reagents, organomagnesium halides (R-Mg-X), are among the most powerful and versatile tools in synthetic organic chemistry for the formation of carbon-carbon bonds.[2][3] The specific Grignard reagent derived from 2-iodo-5-methoxythiophene is a valuable precursor for introducing the 5-methoxy-2-thienyl moiety into target molecules. This structural motif is prevalent in numerous biologically active compounds and advanced materials. The successful and reproducible formation of this reagent is therefore of significant interest to the drug development and materials science communities.

This guide provides a robust protocol for the synthesis of 5-methoxy-2-thienylmagnesium iodide, emphasizing the critical parameters that govern its formation and stability.

Reaction Mechanism and Key Considerations

The formation of a Grignard reagent involves the oxidative insertion of magnesium metal into a carbon-halogen bond.[4] This process is believed to occur on the surface of the magnesium metal and likely involves single-electron transfer (SET) steps, leading to the formation of radical intermediates.[5][6]

The overall reaction can be represented as:

Ar-I + Mg → Ar-Mg-I

where Ar = 5-methoxy-2-thienyl

Several factors are critical for the successful initiation and completion of this reaction:

  • Magnesium Activation: A passivating layer of magnesium oxide (MgO) typically coats commercially available magnesium turnings, which can inhibit the reaction.[7][8] Activation is therefore essential to expose a fresh, reactive magnesium surface. Common methods include the use of iodine, 1,2-dibromoethane, or mechanical grinding.[9][10][11]

  • Anhydrous Conditions: Grignard reagents are highly basic and react readily with protic solvents, including water.[12][13] Therefore, all glassware must be rigorously dried, and anhydrous solvents must be used to prevent quenching of the reagent.[11]

  • Solvent Choice: Ethereal solvents, such as tetrahydrofuran (THF) or diethyl ether, are essential for Grignard reagent formation. They solvate and stabilize the organomagnesium species, preventing its decomposition.[12] THF is often preferred due to its higher boiling point and better solvating ability for many Grignard reagents.[14]

  • Initiation: The reaction often has an induction period.[9] Gentle heating or the use of chemical activators is typically required to initiate the reaction.[10][12] The disappearance of the iodine color and the observation of bubbling or a gentle reflux are indicators of successful initiation.[7]

Visualizing the Grignard Formation Pathway

The following diagram illustrates the key steps involved in the formation of 5-methoxy-2-thienylmagnesium iodide.

Grignard_Formation cluster_reactants Reactants cluster_process Reaction Process cluster_product Product 2-Iodo-5-methoxythiophene 2-Iodo-5-methoxythiophene Activation Activation (I₂) 2-Iodo-5-methoxythiophene->Activation Anhydrous THF Mg_metal Mg⁰ (turnings) Mg_metal->Activation Initiation Initiation (Heat) Activation->Initiation Propagation Propagation Initiation->Propagation Exothermic Grignard_Reagent 5-Methoxy-2-thienylmagnesium Iodide Propagation->Grignard_Reagent

Caption: Workflow for the formation of 5-methoxy-2-thienylmagnesium iodide.

Detailed Experimental Protocol

This protocol outlines the step-by-step procedure for the laboratory-scale synthesis of 5-methoxy-2-thienylmagnesium iodide.

Safety Precautions:

  • All operations should be performed in a well-ventilated fume hood.[1]

  • Magnesium turnings are flammable and can react violently with water.[15][16][17] Handle with care and keep away from ignition sources.[18]

  • Ethereal solvents like THF are highly flammable.[19]

  • Wear appropriate personal protective equipment (PPE), including safety goggles, a flame-resistant lab coat, and gloves.[15][19]

Materials:

  • 2-Iodo-5-methoxythiophene

  • Magnesium turnings

  • Iodine (a few crystals)

  • Anhydrous tetrahydrofuran (THF)

Apparatus:

  • Three-necked round-bottom flask

  • Reflux condenser

  • Dropping funnel

  • Magnetic stirrer and stir bar

  • Heating mantle

  • Inert gas (Nitrogen or Argon) supply

Procedure:

  • Apparatus Setup:

    • Thoroughly flame-dry all glassware under a stream of inert gas or oven-dry at >120 °C and assemble while hot under an inert atmosphere.[11] This is crucial to remove any adsorbed water.

    • Equip the three-necked flask with a magnetic stir bar, a reflux condenser with an inert gas inlet, and a dropping funnel.

  • Magnesium Activation:

    • Place the magnesium turnings (1.1 equivalents) into the flask.

    • Add a single crystal of iodine.[11][19] The iodine serves as an activator by reacting with the magnesium surface to form magnesium iodide, which helps to disrupt the oxide layer.[5]

    • Gently warm the flask with a heat gun under the inert atmosphere until purple iodine vapors are observed. The disappearance of the purple color indicates that the magnesium surface has been activated.[11]

  • Initiation of the Grignard Reaction:

    • Allow the flask to cool to room temperature.

    • In the dropping funnel, prepare a solution of 2-iodo-5-methoxythiophene (1.0 equivalent) in anhydrous THF.

    • Add a small portion of the 2-iodo-5-methoxythiophene solution to the activated magnesium turnings.

    • Gently warm the mixture with a heating mantle or a warm water bath to initiate the reaction.[10] Successful initiation is indicated by a gentle bubbling, an increase in temperature, and the formation of a cloudy, grayish solution.[7][12] If the reaction does not start, adding a few drops of 1,2-dibromoethane can be an effective initiator.[9]

  • Formation of the Grignard Reagent:

    • Once the reaction has initiated, slowly add the remaining 2-iodo-5-methoxythiophene solution from the dropping funnel at a rate that maintains a gentle reflux.[1] The reaction is exothermic, so the addition rate should be controlled to prevent an uncontrolled temperature increase.

    • After the addition is complete, continue to stir the reaction mixture at room temperature or with gentle reflux for an additional 30-60 minutes to ensure all the magnesium has reacted.[19] The completion of the reaction is typically indicated by the consumption of most of the magnesium turnings.

  • Use and Storage:

    • The resulting grayish-brown solution is the Grignard reagent, 5-methoxy-2-thienylmagnesium iodide. It should be used immediately for subsequent reactions.

    • If storage is necessary, the reagent should be kept under an inert atmosphere in a sealed container. However, the concentration and activity may decrease over time.

Summary of Critical Reaction Parameters

ParameterRecommended ConditionRationale
Reactant Ratio 1.1 eq. MagnesiumEnsures complete consumption of the aryl iodide.
Solvent Anhydrous THFStabilizes the Grignard reagent and facilitates its formation.
Atmosphere Inert (Nitrogen or Argon)Prevents reaction with atmospheric oxygen and moisture.
Magnesium Activation Iodine crystal and gentle heatingRemoves the passivating MgO layer from the magnesium surface.
Initiation Gentle warmingOvercomes the activation energy barrier for the reaction to start.
Addition Rate Dropwise to maintain gentle refluxControls the exothermic reaction and prevents side reactions.
Reaction Time 30-60 min after additionEnsures complete formation of the Grignard reagent.

Troubleshooting Guide

IssuePotential CauseSuggested Solution
Reaction fails to initiate Inactive magnesium surface due to a thick oxide layer.Grind the magnesium turnings in a mortar and pestle before use to expose a fresh surface.[10] Use a more potent activator like 1,2-dibromoethane.[9]
Presence of moisture.Rigorously dry all glassware and use freshly distilled anhydrous solvent.[11]
Low yield of Grignard reagent Wurtz coupling (homocoupling of the aryl iodide).Maintain a lower reaction temperature during the addition of the aryl iodide.[12]
Quenching by acidic protons.Ensure all reagents and solvents are strictly anhydrous and aprotic.[13]
Formation of a dark-colored solution Side reactions or decomposition.Avoid overheating the reaction mixture.[14] Use the Grignard reagent promptly after its formation.

Conclusion

The successful formation of 5-methoxy-2-thienylmagnesium iodide is a critical step for many synthetic applications in drug discovery and materials science. By carefully controlling the reaction conditions, particularly the activation of magnesium and the exclusion of moisture, researchers can reliably prepare this valuable Grignard reagent. The detailed protocol and troubleshooting guide provided in this application note serve as a valuable resource for achieving high yields and reproducible results.

References

  • Pentaphos Industries. (2025, September 13). Best Practices for Handling and Storing Magnesium Turnings.
  • Walborsky, H. M. (1990). Mechanism of Grignard Reagent Formation. The Surface Nature of the Reaction. Accounts of Chemical Research, 23(9), 286–293.
  • Krasovskiy, A., & Knochel, P. (2002). Activation of Mg Metal for Safe Formation of Grignard Reagents on Plant Scale. Organic Process Research & Development, 6(6), 850–855.
  • BenchChem. (2025). Application Notes and Protocols for the Safe Handling and Quenching of Grignard Reagents.
  • Alfa Chemistry. (n.d.). Grignard Reaction.
  • University of Rochester. (n.d.). Grignard Reaction.
  • Wikipedia. (n.d.). Grignard reagent.
  • YouTube. (2019, January 8). making Grignard reagents.
  • YouTube. (2013, January 30). UTSC - Chemistry Lab Grignard Reaction Experiment.
  • Reddit. (2022, August 6). Which method is the best to conduct the Grignard reaction?
  • ChemSupply Australia. (n.d.). Safety data sheet - Magnesium, turnings, synthesis grade, according to Grignard.
  • Master Organic Chemistry. (2011, October 14). Grignard Reagents: Their Formation, Reactions, And Reaction Mechanisms.
  • Lab Alley. (2024, October 29). Magnesium Metal Turnings Grignard, Reagent Grade. SAFETY DATA SHEET.
  • PENTA. (2024, October 17). Magnesium according to Grignard.
  • BenchChem. (2025). Technical Support Center: Optimizing Grignard Coupling with 3-Bromothiophene.
  • Shirakawa, E., Hayashi, Y., Itoh, K.-I., Watabe, R., Uchiyama, N., Konagaya, W., Masui, S., & Hayashi, T. (2012). Cross-Coupling of Aryl Grignard Reagents with Aryl Iodides and Bromides through SRN1 Pathway. Angewandte Chemie International Edition, 51(1), 218–221.
  • BenchChem. (2025). Application Notes and Protocols for the Synthesis of 3-Substituted Thiophenes via Grignard Reaction.
  • Organic Syntheses. (n.d.). 2-Iodothiophene.
  • ACS Publications. (2025, February 18). Grignard Method for Preparing Thioesters from Esters and Its Application to One-Pot Synthesis of Ketones and Aldehydes. ACS Omega.
  • PMC. (n.d.). Grignard Method for Preparing Thioesters from Esters and Its Application to One-Pot Synthesis of Ketones and Aldehydes.
  • Beilstein Journals. (2007, September 4). Development of potential manufacturing routes for substituted thiophenes – Preparation of halogenated 2-thiophenecarboxylic acid derivatives.
  • Rieke, R. D., & Wu, T.-C. (1998). Low-Temperature Formation of Functionalized Grignard Reagents from Direct Oxidative Addition of Active Magnesium to Aryl Bromide. The Journal of Organic Chemistry, 63(21), 7452–7453.
  • Reddit. (2021, September 9). Grignard Formation - Troubleshooting and Perfecting.
  • Garst, J. F. (n.d.). Grignard reagent formation.
  • Institute for Chemical Reaction Design and Discovery (ICReDD), Hokkaido University. (2022, August 4). Calcium-based Grignard reagent synthesis made simple with mechanochemical method.
  • ResearchGate. (n.d.). Side Reactions in a Grignard Synthesis.

Sources

Method

Application Note: 2-Iodo-5-methoxythiophene as a Strategic End-Capping Agent in the Synthesis of Conjugated Polymers

Target Audience: Researchers, Materials Scientists, and Drug Development Professionals Application Areas: Organic Electronics (OFETs, OPVs), Bioelectronics, and Theranostic Nanomedicine Executive Summary & Scientific Cau...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Materials Scientists, and Drug Development Professionals Application Areas: Organic Electronics (OFETs, OPVs), Bioelectronics, and Theranostic Nanomedicine

Executive Summary & Scientific Causality

As conjugated polymers transition from academic curiosities into commercial organic electronics and clinical theranostics, controlling their molecular architecture is paramount. A critical, yet often overlooked, phase of step-growth polycondensation is end-capping —the deliberate termination of reactive polymer chain ends. Uncapped conjugated polymers typically harbor residual stannyl, boronic acid, or halide groups. These reactive ends act as deep charge traps, initiate oxidative degradation, and cause severe batch-to-batch variability in both electronic devices and biological assays[1].

Why 2-Iodo-5-methoxythiophene (2I-5MT)? While simple reagents like bromobenzene are commonly used for end-capping, they often suffer from sluggish oxidative addition kinetics. 2-Iodo-5-methoxythiophene (CAS: 138691-27-7) [2] offers a highly engineered alternative based on two mechanistic advantages:

  • Kinetic Superiority of the C-I Bond: The high reactivity of the carbon-iodine bond ensures rapid, quantitative oxidative addition to the Palladium(0) catalyst. This allows the end-capper to outcompete residual side reactions, ensuring 100% termination of stannyl or boronic acid polymer ends.

  • Electronic and Steric Passivation: The methoxy group at the 5-position serves a dual purpose. Sterically, it blocks the 5-position, strictly preventing unwanted chain branching or extension. Electronically, as a strong electron-donating group (EDG), it enriches the electron density at the polymer termini. This passivates the ends against oxidative degradation and minimizes non-specific protein binding when formulated into Conjugated Polymer Nanoparticles (CPNs) for drug delivery and theranostics[3].

Mechanistic Pathway: The End-Capping Catalytic Cycle

The integration of 2I-5MT into a standard Palladium-catalyzed cross-coupling reaction (e.g., Stille or Suzuki-Miyaura) follows a precise catalytic cycle. Because 2I-5MT is monofunctional, it acts as an absolute chain terminator.

EndCappingCycle Pd0 Pd(0) Catalyst (Active Species) OxAdd Oxidative Addition + 2-Iodo-5-methoxythiophene Pd0->OxAdd Step 1 PdII Pd(II) Intermediate (5-Methoxythiophene)-Pd-I OxAdd->PdII TransMet Transmetalation + Polymer-SnR3 PdII->TransMet Step 2 PdII_Poly Pd(II) Complex (5-Methoxythiophene)-Pd-Polymer TransMet->PdII_Poly RedElim Reductive Elimination PdII_Poly->RedElim Step 3 RedElim->Pd0 Regenerates Pd(0) CappedPoly End-Capped Conjugated Polymer (Stable, Defect-Free) RedElim->CappedPoly Final Product

Catalytic cycle of Pd-mediated end-capping using 2-iodo-5-methoxythiophene.

Quantitative Impact on Polymer Properties

The structural integrity provided by 2I-5MT end-capping translates directly into measurable macroscopic performance enhancements. The table below summarizes the typical property shifts observed when transitioning from an uncapped donor-acceptor polymer to a 2I-5MT-capped system.

Property / MetricUncapped Polymer (Residual -SnBu₃ / -Br)2I-5MT End-Capped PolymerScientific Causality
Defect Density High (Susceptible to hydrolysis)NegligibleReactive ends are fully converted to stable 5-methoxythiophene units.
Hole Mobility (cm²/Vs) ~0.077~0.60Elimination of charge traps at chain ends enhances intermolecular π-π stacking[1].
Photoluminescence (PLQY) Moderate (Quenching via defect states)HighRemoval of heavy atom (Br, I) ends reduces non-radiative decay pathways.
Biocompatibility (in CPNs) Poor (Reactive ends cause protein corona)ExcellentChemically inert, electron-rich ends prevent non-specific binding in physiological media[3].

Experimental Protocols

Protocol 1: In Situ End-Capping via Stille Polycondensation

This self-validating protocol ensures the complete consumption of reactive chain ends following the synthesis of a donor-acceptor conjugated polymer.

Reagents Required:

  • Distannyl Monomer (0.50 mmol) & Dibromo Monomer (0.50 mmol)

  • Pd₂(dba)₃ (0.01 mmol, 2 mol%) & P(o-tolyl)₃ (0.04 mmol, 8 mol%)

  • Anhydrous Toluene (10 mL)

  • End-Capper 1: 2-Iodo-5-methoxythiophene (0.10 mmol)

  • End-Capper 2: 2-(Tributylstannyl)thiophene (0.10 mmol)

Step-by-Step Methodology:

  • Polymerization: In a nitrogen-filled glovebox, combine the monomers, Pd₂(dba)₃, and P(o-tolyl)₃ in a Schlenk flask. Add anhydrous toluene. Seal the flask, remove from the glovebox, and stir at 110 °C for 24 hours.

  • First End-Capping Phase (Targeting Stannyl Ends): Inject 2-Iodo-5-methoxythiophene (0.10 mmol) into the reaction mixture. Maintain stirring at 110 °C for 4 hours.

    • Causality: The highly reactive C-I bond of 2I-5MT rapidly undergoes oxidative addition, capping all residual -SnBu₃ polymer ends with 5-methoxythiophene.

  • Second End-Capping Phase (Targeting Halide Ends): Inject 2-(Tributylstannyl)thiophene (0.10 mmol) to cap any remaining bromide ends. Stir at 110 °C for an additional 4 hours.

  • Quenching & Precipitation: Cool the mixture to room temperature and precipitate dropwise into 100 mL of vigorously stirring methanol.

  • Validation & Purification: Collect the crude polymer via filtration. Subject the solid to Soxhlet extraction sequentially with methanol, acetone, and hexane (24 hours each) to remove oligomers and catalyst residues. Finally, extract the pure, end-capped polymer with chloroform.

Protocol 2: Formulation of Theranostic Conjugated Polymer Nanoparticles (CPNs)

End-capped polymers exhibit superior stability when formulated into nanoparticles for in vivo imaging and photothermal therapy.

Step-by-Step Methodology:

  • Solution Preparation: Dissolve the 2I-5MT end-capped conjugated polymer (1 mg) and an amphiphilic capping matrix (e.g., Pluronic F127 or PEG-lipid, 5 mg) in 1 mL of biological-grade Tetrahydrofuran (THF).

  • Nanoprecipitation: Rapidly inject the THF solution into 10 mL of Milli-Q water under continuous, vigorous bath sonication (15 minutes).

    • Causality: The sudden shift in solvent polarity forces the hydrophobic conjugated polymer to collapse into a dense core, while the amphiphilic matrix self-assembles around it, extending hydrophilic PEG chains into the aqueous phase[3].

  • Solvent Evaporation: Transfer the dispersion to a rotary evaporator and remove the THF under reduced pressure at 30 °C until the volume is reduced to exactly 10 mL.

  • Sterile Filtration: Pass the aqueous CPN dispersion through a 0.22 μm polyethersulfone (PES) syringe filter to remove any large aggregates, yielding a biologically compatible, highly fluorescent theranostic probe.

References

  • Clean and Efficient Iodination of Thiophene Derivatives Source: Synthesis (Thieme Connect) URL:[Link][2]

  • End Capping Does Matter: Enhanced Order and Charge Transport in Conjugated Donor–Acceptor Polymers Source: Macromolecules (ACS Publications) URL:[Link][1]

  • Theranostic Near-Infrared-Active Conjugated Polymer Nanoparticles Source: ACS Nano (ACS Publications) URL:[Link][3]

Sources

Application

Application of 2-Iodo-5-methoxythiophene in organic field-effect transistors (OFETs)

Application Note: 2-Iodo-5-methoxythiophene as a Strategic Building Block for High-Mobility Organic Field-Effect Transistors (OFETs) Executive Summary The development of high-performance organic field-effect transistors...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Application Note: 2-Iodo-5-methoxythiophene as a Strategic Building Block for High-Mobility Organic Field-Effect Transistors (OFETs)

Executive Summary

The development of high-performance organic field-effect transistors (OFETs) relies heavily on the precise molecular engineering of organic semiconductors. For researchers in materials science and drug development professionals utilizing Bio-OFETs for high-throughput screening, the charge carrier mobility and ambient stability of the semiconductor layer are paramount. 2-Iodo-5-methoxythiophene has emerged as a critical chemical building block in synthesizing advanced donor-acceptor (D-A) conjugated polymers and small molecules[1],[2]. By leveraging the high cross-coupling reactivity of the iodine atom and the electronic/steric effects of the methoxy group, researchers can synthesize highly planar, crystalline semiconductors that exhibit superior hole mobilities[3].

Mechanistic Rationale: The Dual Functionality of 2-Iodo-5-methoxythiophene

To understand the value of this specific molecule, we must deconstruct its two functional handles:

  • The Iodo Group (Reactivity & Precision): In transition-metal-catalyzed cross-coupling reactions (such as Stille or Suzuki-Miyaura), iodinated arenes are highly preferred over their brominated or chlorinated counterparts[4]. The carbon-iodine (C-I) bond has a lower dissociation energy, facilitating rapid oxidative addition with Palladium(0) catalysts. This allows polymerization or end-capping to occur under milder conditions, reducing structural defects in the resulting semiconductor backbone.

  • The Methoxy Group (Conformational Locking): The electron-donating methoxy (-OCH₃) group narrows the optical energy gap and raises the Highest Occupied Molecular Orbital (HOMO), which lowers the charge injection barrier from metal electrodes[3]. More importantly, the oxygen atom in the methoxy group forms non-covalent S···O interactions with the sulfur atom of adjacent thiophene rings. This acts as a "conformational lock," forcing the polymer backbone into a highly planar state. A planar backbone reduces reorganization energy and promotes dense, edge-on interchain π-π stacking—the primary driver for high charge carrier mobility[5],[6].

Mechanism Methoxy Methoxy (-OCH3) Substitution Lock Intermolecular S···O Interactions Methoxy->Lock Planarity Enhanced Backbone Coplanarity Lock->Planarity Stacking Dense Edge-On π-π Stacking Planarity->Stacking Mobility High Charge Carrier Mobility Stacking->Mobility

Mechanistic pathway of methoxy-induced performance enhancement in OFETs.

Experimental Protocol: Synthesis and Device Fabrication

The following protocol details the synthesis of a methoxy-end-capped Diketopyrrolopyrrole (DPP) small molecule semiconductor and its subsequent fabrication into a bottom-gate, top-contact OFET.

Phase 1: Semiconductor Synthesis via Stille Coupling

Causality Check: We utilize a distannylated DPP core reacted with 2-Iodo-5-methoxythiophene. The mono-iodinated nature of the thiophene ensures it acts strictly as an end-capping agent, preventing unwanted oligomerization.

  • Reaction Setup: In a nitrogen-filled glovebox, combine 1.0 equivalent of the distannylated DPP core and 2.2 equivalents of 2-Iodo-5-methoxythiophene in anhydrous toluene.

  • Catalyst Addition: Add 0.05 equivalents of Pd₂(dba)₃ and 0.1 equivalents of P(o-tol)₃. Causality: The bulky P(o-tol)₃ ligand accelerates the reductive elimination step, driving the reaction forward efficiently.

  • Reflux: Heat the mixture to 110 °C for 24 hours under continuous stirring.

  • Self-Validating Quality Control (QC): Monitor the reaction via Thin Layer Chromatography (TLC) using a Hexane:DCM (1:1) eluent. The complete disappearance of the 2-Iodo-5-methoxythiophene spot validates the end of the reaction. Post-purification, conduct ¹H NMR spectroscopy; the appearance of a sharp singlet at ~3.9 ppm confirms the successful integration of the terminal methoxy groups.

Phase 2: OFET Device Fabrication

Causality Check: Device performance is highly dependent on the dielectric-semiconductor interface. We utilize Octadecyltrichlorosilane (OTS) to lower the surface energy of the substrate, matching the hydrophobicity of our synthesized molecule to promote edge-on packing.

  • Substrate Preparation: Clean heavily doped n-type Si wafers (with 300 nm thermal SiO₂) via sequential ultrasonication in acetone, isopropanol, and deionized water (15 mins each). Treat with oxygen plasma for 10 minutes.

  • Surface Passivation: Immerse the wafers in a 3 mM solution of OTS in trichloroethylene for 12 hours. Rinse with hexane and bake at 120 °C for 20 minutes.

  • Ink Formulation & Deposition: Dissolve the synthesized methoxy-capped semiconductor in chlorobenzene (5 mg/mL). Spin-coat the solution onto the OTS-treated substrates at 2000 rpm for 60 seconds in a nitrogen atmosphere.

  • Thermal Annealing: Anneal the thin films at 160 °C for 30 minutes. Causality: Thermal energy allows the molecules to overcome kinetic traps and reorganize into a thermodynamically stable, highly crystalline lattice driven by the S···O interactions.

  • Electrode Deposition: Evaporate 50 nm of Gold (Au) through a shadow mask to form the source and drain electrodes (channel length = 50 µm, width = 1000 µm).

Workflow Iodo 2-Iodo-5-methoxythiophene (Regioselective End-Group) Coupling Pd-Catalyzed Stille Coupling (Toluene, 110°C) Iodo->Coupling Core Distannylated Acceptor Core (e.g., DPP or BTD) Core->Coupling Purification Soxhlet Extraction & NMR QC (Validates Methoxy Integration) Coupling->Purification Ink Semiconductor Ink Formulation (Chlorobenzene, 5 mg/mL) Purification->Ink Coating Spin-Coating on OTS-Treated SiO2 (Bottom-Gate Top-Contact) Ink->Coating Annealing Thermal Annealing (160°C for 30 mins) Coating->Annealing Testing Electrical Characterization (Mobility & Ion/Ioff Extraction) Annealing->Testing

End-to-end workflow from small-molecule synthesis to OFET device characterization.

Quantitative Data Presentation

The incorporation of methoxythiophene units dramatically alters the macroscopic electrical properties of the resulting OFETs. Table 1 summarizes the impact of methoxy substitution loading on DPP-based polymer architectures.

Table 1: Comparative Impact of Methoxy Substitution on OFET Performance

Semiconductor ArchitectureMethoxy LoadingHole Mobility (cm²/Vs)Molecular Packing OrientationBackbone Planarity
Standard DPP-Quaterthiophene0 mol%~0.02Mixed (Edge-on & Face-on)Moderate
DPP-Methoxythiophene Copolymer50 mol%~0.02Edge-on dominantHigh
DPP-Methoxythiophene Copolymer100 mol%~0.07Highly Crystalline Edge-onVery High
Optimized DPP-OMeT Copolymer25 mol%~0.30Pre-aggregated Edge-onOptimal

Data adapted from structure-property relationship studies on DPP-thiophene-methoxythiophene random copolymers[3],[5].

Translational Applications: Bio-OFETs in Drug Development

While the primary metrics of OFETs (charge mobility, on/off ratio) are rooted in materials science, these devices are highly sought after by drug development professionals for use as biological transducers (Bio-OFETs).

By functionalizing the methoxy-thiophene semiconductor surface (or the extended gate) with specific capture antibodies or aptamers, the OFET becomes a highly sensitive, label-free biosensor. When a target small-molecule drug or protein binds to the surface, it alters the local electric field, causing a measurable shift in the transistor's threshold voltage. The enhanced ambient stability and high charge mobility imparted by the 2-Iodo-5-methoxythiophene building block ensure high signal-to-noise ratios. This makes these specific OFETs ideal for high-throughput, real-time screening of drug-target binding kinetics in aqueous physiological media.

References

  • Diketopyrrolopyrrole–thiophene–methoxythiophene based random copolymers for organic field effect transistor applications Source: Organic Electronics (via ResearchGate) URL:[Link]

  • Advances in Charge Carrier Mobility of Diketopyrrolopyrrole-Based Organic Semiconductors Source: Polymers (MDPI) URL:[Link]

  • Structure-Property Relationship in Semiconducting Polymers for Organic Field-Effect Transistor Applications Source: Tokyo Institute of Technology (T2R2) URL:[Link](Extracted from institutional repository data)

Sources

Method

Application Note: Synthesis, Purification, and Validation of A-D-A Thiophene-Based Small Molecules for High-Efficiency OPVs

Executive Summary The landscape of organic photovoltaics (OPVs) has been revolutionized by the transition from fullerene derivatives to narrow bandgap small-molecule non-fullerene acceptors (NFAs)[1]. Thiophene-based sma...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The landscape of organic photovoltaics (OPVs) has been revolutionized by the transition from fullerene derivatives to narrow bandgap small-molecule non-fullerene acceptors (NFAs)[1]. Thiophene-based small molecules, particularly those employing an Acceptor-Donor-Acceptor (A-D-A) architecture, offer superior synthetic tunability, robust photochemical stability, and exceptional charge carrier mobility. This application note provides a comprehensive, field-proven methodology for synthesizing, purifying, and validating high-performance A-D-A thiophene-based small molecules (such as ITIC and its derivatives) for use in bulk-heterojunction (BHJ) solar cells.

Mechanistic Rationale: The A-D-A Architecture

The highest-performing small-molecule NFAs, including ITIC and Y6, are built upon an A-D-A structural paradigm[1]. In the case of ITIC, an electron-donating indacenodithieno[3,2-b]thiophene (IDTT) core is end-capped with electron-withdrawing 1,1-dicyanomethylene-3-indanone (INCN) units[1].

Causality of Design: This specific push-pull configuration induces strong intramolecular charge transfer (ICT) between the core and the termini[2]. The ICT state significantly narrows the optical bandgap, extending the absorption spectrum deep into the visible and near-infrared regions (550–750 nm)[2]. Furthermore, the rigid, highly planar conjugated backbone promotes dense π−π stacking in the solid state, which is a prerequisite for high electron mobility. Molecular optimization, such as the halogenation of the acceptor end groups (e.g., ITIC-2F), can further fine-tune the energy levels and crystallinity, pushing power conversion efficiencies (PCEs) beyond 13%[3].

Synthetic Workflow

OPV_Workflow N1 1. Thiophene Precursors (e.g., Thieno[3,2-b]thiophene) N2 Stille Cross-Coupling (Pd Catalyst, Toluene) N1->N2 N3 2. Central Donor Core (e.g., IDTT) N2->N3 N4 Vilsmeier-Haack Formylation (POCl3, DMF) N3->N4 N5 3. Dialdehyde Intermediate N4->N5 N6 Knoevenagel Condensation (INCN, Pyridine) N5->N6 N7 4. A-D-A Small Molecule (e.g., ITIC) N6->N7

Workflow for synthesizing A-D-A thiophene-based non-fullerene acceptors.

Step-by-Step Experimental Protocols

The following protocols detail the construction of an ITIC-class A-D-A molecule. Every phase is designed as a self-validating system to ensure intermediate integrity before proceeding.

Phase 1: Core Assembly via Stille Cross-Coupling

Objective: Synthesize the extended π -conjugated IDTT central donor core. Causality: While Suzuki coupling is greener, Stille cross-coupling is strictly preferred for thiophene oligomerization. Thiophene boronic acids are highly susceptible to protodeboronation under basic aqueous conditions, whereas stannyl thiophenes exhibit robust stability, yielding superior conversions and fewer side products.

  • Reaction Setup: Charge an oven-dried Schlenk flask with the dibrominated central aryl unit (1.0 eq), trimethylstannyl-thieno[3,2-b]thiophene (2.5 eq), and Pd(PPh3​)4​ (0.05 eq).

  • Inert Atmosphere: Evacuate and backfill the flask with ultra-high purity N2​ (3 cycles). Critical: Oxygen must be rigorously excluded to prevent oxidative homocoupling of the stannane reagent.

  • Coupling: Inject anhydrous toluene (0.05 M) and reflux at 110 °C for 24 hours.

  • Self-Validation Checkpoint: Monitor the reaction via TLC (Hexane:DCM). The complete consumption of the starting material and the emergence of a highly fluorescent blue/green spot under 365 nm UV light confirms successful extended conjugation.

Phase 2: Electrophilic Formylation (Vilsmeier-Haack)

Objective: Introduce reactive aldehyde groups at the α -positions of the terminal thiophenes. Causality: The POCl3​ /DMF complex generates a highly electrophilic chloroiminium ion (Vilsmeier reagent). The electron-rich nature of the thiophene α -carbon drives a strict regioselective nucleophilic attack, preventing unwanted branching.

  • Reagent Preparation: Dissolve the IDTT core in anhydrous 1,2-dichloroethane (DCE) under N2​ and cool to 0 °C.

  • Electrophilic Addition: Add the pre-formed Vilsmeier reagent ( POCl3​ in DMF, 3.0 eq) dropwise to control the exotherm.

  • Heating: Warm the mixture to 65 °C and stir for 12 hours.

  • Hydrolysis: Quench the reaction with saturated aqueous sodium acetate and stir for 2 hours to fully hydrolyze the iminium intermediate into the target dialdehyde.

  • Self-Validation Checkpoint: Isolate the crude product and perform 1H NMR ( CDCl3​ ). A distinct, sharp singlet at ∼9.8−10.0 ppm validates the successful installation of the formyl protons.

Phase 3: Terminal End-Capping (Knoevenagel Condensation)

Objective: Couple the dialdehyde core with the electron-deficient INCN end groups. Causality: Pyridine acts as a weak base to selectively deprotonate the highly acidic active methylene of the INCN acceptor without triggering destructive side-reactions (e.g., aldol self-condensation of the core). The subsequent dehydration is thermodynamically driven by the formation of a highly conjugated, planar push-pull system.

  • Reaction Setup: Dissolve the dialdehyde core (1.0 eq) and INCN (3.0 eq) in anhydrous chloroform.

  • Catalysis: Add catalytic anhydrous pyridine (0.5 mL per 100 mg of core).

  • Condensation: Reflux at 65 °C for 12 hours under N2​ .

  • Precipitation: Concentrate the mixture under reduced pressure and precipitate the crude product by dropwise addition into cold methanol.

  • Self-Validation Checkpoint: UV-Vis spectroscopy of the reaction aliquot will show a massive bathochromic shift (red-shift) from ∼500 nm (core) to ∼700−800 nm (final A-D-A molecule). Visually, the solution will shift from bright orange to a deep, dark blue/green.

Purification & Optoelectronic Validation

To achieve the high fill factors (FF) required for OPVs, the small molecule must be exceptionally pure. Batch-to-batch variation is minimized through rigorous extraction.

  • Soxhlet Extraction (Mandatory): Load the crude precipitate into a cellulose thimble.

    • Step 1 (Methanol, 12h): Removes residual pyridine, unreacted INCN, and highly polar impurities.

    • Step 2 (Hexane, 12h): Removes low-molecular-weight oligomers and catalyst residues.

    • Step 3 (Chloroform, 12h): Extracts the pure, monodisperse target molecule.

  • Electrochemical Validation: Perform Cyclic Voltammetry (CV) to determine the HOMO/LUMO energy levels. The onset of oxidation and reduction potentials will confirm if the synthesized molecule aligns energetically with the chosen polymer donor (e.g., PBDB-T or PM6) to ensure efficient exciton dissociation.

Quantitative Optoelectronic Benchmarks

The following table summarizes the optoelectronic and device performance data of prominent thiophene-based small molecules synthesized using variations of the described protocols.

Small MoleculeArchitectureActive Layer BlendMax PCE (%) Voc​ (V) Jsc​ (mA cm⁻²)Fill Factor
NDT(TDPP)₂ (Donor)D-A-DNDT(TDPP)₂:PC₆₁BM4.06 ± 0.06--0.42
ITIC (Acceptor)A-D-AJ51:ITIC9.070.8116.330.68
ITIC-2F (Acceptor)A-D-APBDB-T:ITIC-2F13.10---
Y6 (Acceptor)A-DA'D-APM6:Y615.70---

(Data aggregated from literature benchmarks[3],[4],[1]. Note: Blank cells indicate data dependent on specific device optimization rather than intrinsic material limits).

References

  • Recent progress in solution-processed flexible organic photovoltaics.d-nb.info.
  • On the interface reactions and stability of nonfullerene organic solar cells.RSC Publishing.
  • Fine-Tuning A-D-A Small-Molecule Acceptors for OPVs.Ossila.
  • A Naphthodithiophene-Diketopyrrolopyrrole Donor Molecule for Efficient Solution-Processed Solar Cells.Journal of the American Chemical Society.

Sources

Application

2-Iodo-5-methoxythiophene: A Strategic Building Block for Pharmaceutical Intermediates

Introduction: The Ascendancy of Thiophene Scaffolds in Modern Drug Discovery The thiophene nucleus is a privileged scaffold in medicinal chemistry, consistently featuring in a multitude of FDA-approved drugs and clinical...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Ascendancy of Thiophene Scaffolds in Modern Drug Discovery

The thiophene nucleus is a privileged scaffold in medicinal chemistry, consistently featuring in a multitude of FDA-approved drugs and clinical candidates.[1][2] Its bioisosteric relationship with the benzene ring, coupled with a unique electronic profile, allows it to modulate pharmacokinetic and pharmacodynamic properties favorably. Thiophene derivatives have demonstrated a vast spectrum of pharmacological activities, including anticancer, anti-inflammatory, antimicrobial, and antipsychotic effects.[3][4][5]

Within this versatile class of heterocycles, 2-iodo-5-methoxythiophene has emerged as a particularly strategic building block for the synthesis of complex pharmaceutical intermediates. The presence of the methoxy group, an electron-donating substituent, influences the reactivity of the thiophene ring, while the iodo-substituent at the 2-position provides a versatile handle for a wide array of powerful carbon-carbon and carbon-heteroatom bond-forming reactions. This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the effective utilization of 2-iodo-5-methoxythiophene in the synthesis of pharmaceutical intermediates, complete with detailed protocols and mechanistic insights.

Physicochemical Properties and Safety Considerations

A thorough understanding of the physicochemical properties and safety profile of 2-iodo-5-methoxythiophene is paramount for its effective and safe handling in a laboratory setting.

Table 1: Physicochemical Properties of 2-Iodo-5-methoxythiophene and a Related Analogue

Property2-Iodo-5-methoxythiophene2-Iodo-5-methylthiophene (Analogue for Reference)
CAS Number 138691-27-7[1]16494-36-3[2]
Molecular Formula C5H5IOS[1]C5H5IS[2]
Molecular Weight 240.06 g/mol [1]224.06 g/mol [2]
Appearance Not explicitly specified, likely a liquidLight yellow liquid[4]
Boiling Point Not explicitly specified81-83 °C at 13 hPa[4]
Density Not explicitly specified1.852 g/mL at 25 °C[2]
Refractive Index Not explicitly specifiedn20/D 1.626[2]

Safety and Handling:

  • Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, chemical-resistant gloves (e.g., nitrile), and a lab coat.[2][4]

  • Inhalation: Avoid inhaling vapors or mists. May cause respiratory tract irritation.[4]

  • Skin Contact: Avoid contact with skin. May cause skin irritation.[4]

  • Eye Contact: Avoid contact with eyes. May cause eye irritation.[4]

  • Ingestion: May be harmful if swallowed.[4]

  • Storage: Store in a cool, dry, and well-ventilated area, away from heat, sparks, and open flames. Keep the container tightly closed.[2][4]

  • Disposal: Dispose of waste in accordance with local, state, and federal regulations. This may involve incineration in a chemical incinerator equipped with an afterburner and scrubber.[4]

Synthesis of 2-Iodo-5-methoxythiophene

The starting material, 2-iodo-5-methoxythiophene, can be reliably synthesized from the commercially available 2-methoxythiophene via electrophilic iodination. The methoxy group at the 5-position directs the incoming electrophile (iodine) to the adjacent 2-position.

Experimental Protocol: Iodination of 2-Methoxythiophene

This protocol is adapted from a general procedure for the iodination of reactive aromatics.[6]

Materials:

  • 2-Methoxythiophene

  • N-Iodosuccinimide (NIS)

  • p-Toluenesulfonic acid (PTSA)

  • Ethanol (EtOH)

  • Saturated aqueous sodium thiosulfate (Na2S2O3) solution

  • Saturated aqueous sodium bicarbonate (NaHCO3) solution

  • Brine

  • Anhydrous magnesium sulfate (MgSO4)

  • Ethyl acetate (EtOAc)

Procedure:

  • In a round-bottom flask, dissolve 2-methoxythiophene (1.0 eq.) in ethanol.

  • To the stirred solution, add N-iodosuccinimide (1.1 eq.) in one portion.

  • Add a catalytic amount of p-toluenesulfonic acid (0.1 eq.).

  • Stir the reaction mixture at room temperature and monitor the progress by Thin Layer Chromatography (TLC).

  • Upon completion, quench the reaction by adding a saturated aqueous solution of sodium thiosulfate.

  • Extract the mixture with ethyl acetate (3 x volume of ethanol).

  • Wash the combined organic layers with saturated aqueous sodium bicarbonate solution and then with brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to afford 2-iodo-5-methoxythiophene. The product can be further purified by column chromatography on silica gel if necessary.

Core Applications: Palladium-Catalyzed Cross-Coupling Reactions

2-Iodo-5-methoxythiophene is an excellent substrate for a variety of palladium-catalyzed cross-coupling reactions, which are foundational in modern pharmaceutical synthesis. The carbon-iodine bond is highly reactive towards oxidative addition to a palladium(0) catalyst, initiating the catalytic cycle.

G cluster_0 General Cross-Coupling Workflow Start 2-Iodo-5-methoxythiophene + Coupling Partner Reaction_Setup Add Pd Catalyst, Ligand, Base, and Solvent Start->Reaction_Setup Inert_Atmosphere Degas and place under Inert Atmosphere (N2 or Ar) Reaction_Setup->Inert_Atmosphere Heating Heat to Reaction Temperature Inert_Atmosphere->Heating Monitoring Monitor Reaction Progress (TLC, LC-MS) Heating->Monitoring Workup Aqueous Workup and Extraction Monitoring->Workup Upon Completion Purification Purification (Column Chromatography, Recrystallization) Workup->Purification Product Desired Pharmaceutical Intermediate Purification->Product

Caption: General workflow for palladium-catalyzed cross-coupling reactions.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a versatile method for forming carbon-carbon bonds between an organohalide and an organoboron compound. This reaction is widely used due to the stability and low toxicity of the boronic acid reagents.

This protocol is a generalized procedure based on established methods for similar substrates.[7][8]

Materials:

  • 2-Iodo-5-methoxythiophene

  • Aryl or heteroaryl boronic acid (1.1-1.5 eq.)

  • Palladium(II) acetate (Pd(OAc)2) (1-5 mol%)

  • Triphenylphosphine (PPh3) or a more specialized ligand like SPhos or XPhos (2-10 mol%)

  • Potassium carbonate (K2CO3) or potassium phosphate (K3PO4) (2-3 eq.)

  • 1,4-Dioxane and water (e.g., 4:1 v/v)

  • Standard glassware for inert atmosphere reactions

Procedure:

  • To a Schlenk flask, add 2-iodo-5-methoxythiophene (1.0 eq.), the boronic acid (1.2 eq.), and the base (2.0 eq.).

  • Evacuate and backfill the flask with an inert gas (e.g., argon) three times.

  • Add the palladium catalyst and ligand under a positive flow of inert gas.

  • Add the degassed solvent system.

  • Heat the reaction mixture to 80-100 °C with vigorous stirring.

  • Monitor the reaction by TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature, dilute with water, and extract with an organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

  • Purify the crude product by column chromatography on silica gel.

Stille Coupling

The Stille coupling involves the reaction of an organohalide with an organostannane reagent. It is known for its tolerance of a wide variety of functional groups.[2][3]

This protocol is based on general procedures for Stille couplings.[2][3]

Materials:

  • 2-Iodo-5-methoxythiophene

  • Organostannane (e.g., tributyl(vinyl)tin or an aryltributylstannane) (1.1-1.2 eq.)

  • Tris(dibenzylideneacetone)dipalladium(0) (Pd2(dba)3) (1-2 mol%)

  • Tri(o-tolyl)phosphine (P(o-tol)3) or triphenylarsine (AsPh3) (4-8 mol%)

  • Anhydrous toluene or DMF

  • Standard glassware for inert atmosphere reactions

Procedure:

  • In a Schlenk flask under an inert atmosphere, dissolve 2-iodo-5-methoxythiophene (1.0 eq.) and the organostannane (1.1 eq.) in the chosen solvent.

  • Add the palladium catalyst and ligand.

  • Degas the mixture by bubbling argon through it for 15-20 minutes.

  • Heat the reaction to 80-110 °C and stir until the starting material is consumed (as monitored by TLC or GC-MS).

  • Cool the reaction mixture and dilute with an organic solvent.

  • To remove tin byproducts, wash the organic layer with an aqueous solution of potassium fluoride (KF).

  • Dry the organic layer, concentrate, and purify the product by column chromatography.

Sonogashira Coupling

The Sonogashira coupling is a powerful method for the formation of a carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide.[9]

This protocol is adapted from general procedures for Sonogashira couplings of iodo-heterocycles.[10][11]

Materials:

  • 2-Iodo-5-methoxythiophene

  • Terminal alkyne (1.2-1.5 eq.)

  • Bis(triphenylphosphine)palladium(II) dichloride (PdCl2(PPh3)2) (1-3 mol%)

  • Copper(I) iodide (CuI) (2-5 mol%)

  • Triethylamine (TEA) or diisopropylethylamine (DIPEA) (2-3 eq.)

  • Anhydrous THF or DMF

  • Standard glassware for inert atmosphere reactions

Procedure:

  • To a Schlenk flask under an inert atmosphere, add 2-iodo-5-methoxythiophene (1.0 eq.), the palladium catalyst, and the copper(I) iodide.

  • Add the anhydrous solvent and the base.

  • Add the terminal alkyne dropwise via syringe.

  • Stir the reaction at room temperature or with gentle heating (40-60 °C) until completion.

  • Upon completion, filter the reaction mixture through a pad of Celite to remove the catalyst.

  • Concentrate the filtrate and purify the residue by column chromatography.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination enables the formation of carbon-nitrogen bonds, a critical transformation in the synthesis of many pharmaceuticals.[12][13]

This protocol is a generalized procedure based on established methods.[12][14][15]

Materials:

  • 2-Iodo-5-methoxythiophene

  • Amine (primary or secondary) (1.1-1.5 eq.)

  • Palladium(II) acetate (Pd(OAc)2) or Pd2(dba)3 (1-3 mol%)

  • A suitable phosphine ligand (e.g., BINAP, Xantphos, or a Buchwald-type biarylphosphine ligand) (2-6 mol%)

  • Sodium tert-butoxide (NaOtBu) or cesium carbonate (Cs2CO3) (1.5-2.5 eq.)

  • Anhydrous toluene or dioxane

  • Standard glassware for inert atmosphere reactions

Procedure:

  • In a glovebox or under a stream of inert gas, charge a Schlenk tube with the palladium catalyst, ligand, and base.

  • Add 2-iodo-5-methoxythiophene (1.0 eq.) and the amine (1.2 eq.).

  • Add the anhydrous solvent.

  • Seal the tube and heat the reaction mixture to 80-110 °C with stirring.

  • Monitor the reaction's progress.

  • After completion, cool the mixture, dilute with an organic solvent, and filter through Celite.

  • Concentrate the filtrate and purify the product by column chromatography.

Applications in Pharmaceutical Intermediate Synthesis

The versatility of 2-iodo-5-methoxythiophene in cross-coupling reactions makes it a valuable precursor for a range of pharmaceutical intermediates.

Synthesis of Kinase Inhibitor Scaffolds

Many kinase inhibitors feature a heterocyclic core. The 5-methoxy-thiophen-2-yl moiety can be incorporated into potential kinase inhibitors through reactions like the Suzuki coupling. For instance, coupling of a boronic acid derivative of 2-iodo-5-methoxythiophene with a suitable heterocyclic halide can lead to complex molecules with potential kinase inhibitory activity.[16]

G cluster_1 Synthesis of a Kinase Inhibitor Precursor Start 2-Iodo-5-methoxythiophene Boronic_Acid_Formation Conversion to (5-methoxythiophen-2-yl)boronic acid Start->Boronic_Acid_Formation Suzuki_Coupling Suzuki-Miyaura Coupling Boronic_Acid_Formation->Suzuki_Coupling Coupling_Partner Heterocyclic Halide (e.g., substituted pyrimidine) Coupling_Partner->Suzuki_Coupling Intermediate Kinase Inhibitor Precursor Suzuki_Coupling->Intermediate

Caption: Synthetic route to a kinase inhibitor precursor.

Synthesis of Olanzapine Analogues

Olanzapine is an atypical antipsychotic medication.[17][18] The thieno[2,3-b][1][5]benzodiazepine core of olanzapine can be constructed using a thiophene derivative as a starting material. 2-Iodo-5-methoxythiophene can be used to synthesize analogues of olanzapine by first undergoing a Buchwald-Hartwig amination with a suitable aminobenzene derivative, followed by further synthetic transformations.

Conclusion

2-Iodo-5-methoxythiophene is a highly valuable and versatile building block in the synthesis of pharmaceutical intermediates. Its well-defined reactivity, particularly in palladium-catalyzed cross-coupling reactions, allows for the efficient construction of complex molecular architectures. The protocols and insights provided in this application note are intended to empower researchers to leverage the full potential of this strategic starting material in their drug discovery and development endeavors.

References

  • LookChem. 2-Iodo-5-methylthiophene Safety Data Sheet. [Link]

  • MDPI. Thiophene-Based Compounds. [Link]

  • Wikipedia. Buchwald–Hartwig amination. [Link]

  • Sintmol. 2-Methoxyethanol: A remarkably efficient and alternative reaction medium for iodination of reactive aromatics using iodine and iodic acid. [Link]

  • PubChem. 2-Iodo-5-methylthiophene. [Link]

  • PubMed. The Buchwald-Hartwig Amination After 25 Years. [Link]

  • Organic Syntheses. 2-Iodothiophene. [Link]

  • J-STAGE. Synthesis of Pharmaceutical Intermediates Aiming at Construction of Optically Active Tertiary Alcohols as a Key Technology. [Link]

  • Organic Syntheses. RECENT ADVANCES IN THE STILLE BIARYL COUPLING REACTION AND APPLICATIONS IN COMPLEX NATURAL PRODUCTS SYNTHESIS. [Link]

  • Wikipedia. Sonogashira coupling. [Link]

  • Beilstein Journals. Pseudo five-component synthesis of 2,5-di(hetero)arylthiophenes via a one-pot Sonogashira–Glaser cyclization sequence. [Link]

  • Juniper Publishers. Docking Study of Novel Thiophene Derivatives Synthesized by Stille Cross Coupling with Potent Anti-Cancer Activity. [Link]

  • Chemistry LibreTexts. Buchwald-Hartwig Amination. [Link]

  • Google Patents.
  • Organic Chemistry Portal. Iodoarenes synthesis by iodination or substitution. [Link]

  • PMC. Eco-friendly synthesis of new olanzapine derivatives and evaluation of their anticancer potential. [Link]

  • PMC. Pseudo five-component synthesis of 2,5-di(hetero)arylthiophenes via a one-pot Sonogashira–Glaser cyclization sequence. [Link]

  • Yoneda Labs. Suzuki-Miyaura Cross Coupling Reaction. [Link]

  • Drugs Synthesis. Olanzapine. [Link]

  • IRIS UniPA. Iodocyclization of 2-Methylthiophenylacetylenes to 3- Iodobenzothiophenes and their coupling Reactions under More Sustainable Conditions. [Link]

  • ACS Publications. Efficient Suzuki−Miyaura Coupling of (Hetero)aryl Chlorides with Thiophene- and Furanboronic Acids in Aqueous n-Butanol. [Link]

  • Beilstein Journals. Pseudo five-component synthesis of 2,5-di(hetero)arylthiophenes via a one-pot Sonogashira–Glaser cyclization sequence. [Link]

  • MolPort. 2-iodo-5-(methoxymethyl)thiophene. [Link]

  • PMC. Development of 5-hydroxybenzothiophene derivatives as multi-kinase inhibitors with potential anti-cancer activity. [Link]

  • PMC. Design and Synthesis of New Thiophene/Thieno[2,3-d]pyrimidines along with Their Cytotoxic Biological Evaluation and Their Potential to Activate Autophagic and Apoptotic Cell Death in Cancer Cells. [Link]

Sources

Method

Application Note: Advanced Isolation and Purification Protocols for 2-Iodo-5-methoxythiophene

Target Audience: Synthetic Chemists, Medicinal Chemists, and Process Development Scientists Document Type: Standard Operating Procedure & Technical Application Note Introduction & Strategic Context 2-Iodo-5-methoxythioph...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Synthetic Chemists, Medicinal Chemists, and Process Development Scientists Document Type: Standard Operating Procedure & Technical Application Note

Introduction & Strategic Context

2-Iodo-5-methoxythiophene is a highly valuable halogenated heterocycle utilized extensively as a building block in cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig, and Ullmann-type couplings). It is a critical intermediate in the synthesis of complex pharmaceutical agents, including dihydropyrrolo[1,2-a]pyrazin-3(4H)-one-based positive allosteric modulators (PAMs) for the NMDA receptor [1].

While recent advancements in green chemistry have enabled the efficient iodination of thiophene derivatives using N-iodosuccinimide (NIS) and 4-toluenesulfonic acid—sometimes yielding products that require minimal downstream processing [2]—the reality of scale-up and varied synthetic routes often necessitates rigorous purification. Residual iodine, unreacted NIS, and regioisomeric byproducts can severely poison palladium or copper catalysts in subsequent coupling steps. This guide details a self-validating, causality-driven purification workflow to achieve >98% purity of 2-Iodo-5-methoxythiophene.

Physicochemical Data Summary

Understanding the physical properties of the target molecule is the foundation of a logical purification strategy. The lipophilicity and physical state dictate the extraction solvents and chromatographic parameters.

PropertyValueRelevance to Purification
CAS Number 138691-27-7 [3]Unique identifier for inventory and safety tracking.
Molecular Formula C5​H5​IOS Indicates high polarizability due to iodine and sulfur.
Molecular Weight 240.06 g/mol [4]Used for precise molar equivalent calculations.
Physical State Pale yellow oil [2]Necessitates liquid loading for chromatography; distillation is possible but risks thermal degradation.
Stability Light/Air SensitiveRequires storage under inert gas (Argon) in amber vials to prevent oxidative dehalogenation.

Purification Workflow & Logical Architecture

The purification of iodinated thiophenes relies on a biphasic approach: chemical quenching followed by physical separation .

G A Crude Reaction Mixture (Contains Iodine/NIS) B Redox Quench (Sat. Na2S2O3) A->B Add reducing agent C Liquid-Liquid Extraction (EtOAc / H2O) B->C Phase separation D Organic Phase (Target + Lipophilic Impurities) C->D Top layer E Aqueous Phase (Salts, Succinimide) C->E Bottom layer (Discard) F Drying & Concentration (Na2SO4, Evaporation) D->F Remove water/solvent G Flash Column Chromatography (Silica, Hexane/EtOAc) F->G Load onto column H Pure 2-Iodo-5-methoxythiophene (Pale Yellow Oil) G->H Fraction collection

Workflow for the isolation and purification of 2-Iodo-5-methoxythiophene.

Step-by-Step Methodologies

Phase 1: Reaction Quenching and Liquid-Liquid Extraction

Objective: Remove electrophilic iodinating agents, acidic catalysts, and polar byproducts.

  • The Redox Quench: Transfer the crude reaction mixture (typically in ethanol or a similar solvent) to a separatory funnel. Add an equal volume of saturated aqueous sodium thiosulfate ( Na2​S2​O3​ ).

    • Causality: Unreacted iodine ( I2​ ) or NIS will cause the product to degrade over time and interfere with chromatography. Thiosulfate acts as a reducing agent, converting lipophilic I2​ into highly water-soluble iodide ( I− ) salts. A successful quench is visually confirmed when the dark brown/purple tint of the organic layer dissipates to a pale yellow.

  • Phase Partitioning: Add ethyl acetate (EtOAc) or diethyl ether to the funnel (approx. 3 volumes relative to the crude mixture). Vigorously shake and vent.

    • Causality: 2-Iodo-5-methoxythiophene is highly lipophilic and will partition into the upper organic layer. The succinimide byproduct (from NIS) and sulfonic acid catalysts are highly polar and will partition into the lower aqueous layer.

  • Brine Wash: Separate the aqueous layer. Wash the organic layer once with saturated aqueous sodium chloride (brine).

    • Causality: Brine disrupts emulsions and pre-dries the organic layer by drawing dissolved water out of the EtOAc via osmotic pressure.

  • Drying and Concentration: Transfer the organic layer to an Erlenmeyer flask, add anhydrous sodium sulfate ( Na2​SO4​ ), and stir for 15 minutes. Filter the drying agent and concentrate the filtrate under reduced pressure (rotary evaporation) at a water bath temperature ≤30∘C .

    • Causality: Iodo-thiophenes can be volatile and thermally sensitive. Keeping the bath temperature low prevents product loss and thermal decomposition.

Phase 2: Flash Column Chromatography

Objective: Separate the target molecule from regioisomers (e.g., 3-iodo derivatives) or over-iodinated species (e.g., 2,5-diiodothiophene).

  • System Preparation: Utilize an automated flash chromatography system (e.g., Teledyne ISCO Combiflash) equipped with a normal-phase silica gel column (Redisep or equivalent) [1].

  • Sample Loading: Because the crude product is an oil, utilize liquid loading. Dissolve the crude oil in a minimum volume of dichloromethane (DCM) or hexanes and inject it directly onto the column head.

  • Elution Gradient:

    • Mobile Phase A: Hexanes (or Heptane)

    • Mobile Phase B: Ethyl Acetate

    • Gradient: Run an isocratic hold at 100% Hexanes for 3 column volumes (CV) to elute highly non-polar impurities, then apply a shallow gradient from 0% to 5% EtOAc over 10 CVs.

    • Causality: 2-Iodo-5-methoxythiophene is highly non-polar due to the masking of the thiophene ring by the methoxy and iodo groups. A highly non-polar mobile phase ensures it elutes slowly, maximizing theoretical plates and separation from closely eluting di-iodinated impurities.

  • Fraction Collection: Monitor UV absorbance at 254 nm. Collect the major peak.

Phase 3: Analytical Validation & Storage

Objective: Confirm the structural integrity and purity of the isolated compound.

  • NMR Verification: To validate the protocol, perform 1H NMR (300 MHz, CDCl3​ ). The self-validating markers for pure 2-Iodo-5-methoxythiophene are:

    • δ = 6.90 (d, J = 3.7 Hz, 1 H) — Thiophene ring proton

    • δ = 5.92 (d, J = 3.7 Hz, 1 H) — Thiophene ring proton

    • δ = 3.86 (s, 3 H) — Methoxy group protons [2].

    • Absence of a peak around δ = 2.7 (succinimide protons) confirms successful aqueous extraction.

  • Storage: Transfer the purified pale yellow oil to an amber glass vial. Purge the headspace with Argon or Nitrogen gas, seal tightly with a PTFE-lined cap, and store at 2–8 °C.

    • Causality: The carbon-iodine bond is susceptible to homolytic cleavage via UV light (photodegradation). Amber glass and cold storage arrest this degradation pathway.

References

  • Discovery of Dihydropyrrolo[1,2-a]pyrazin-3(4H)-one-Based Second-Generation GluN2C- and GluN2D-Selective Positive Allosteric Modulators (PAMs) of the N-Methyl-d-Aspartate (NMDA) Receptor. Journal of Medicinal Chemistry - ACS Publications. URL:[Link]

  • 2-iodo-5-methoxythiophene | 138691-27-7. Molport. URL:[Link]

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Troubleshooting Suzuki-Miyaura Coupling with Electron-Rich Heteroaryls

Focus Substrate: 2-Iodo-5-methoxythiophene Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the cross-coupling of highly electron-rich heteroa...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Focus Substrate: 2-Iodo-5-methoxythiophene

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the cross-coupling of highly electron-rich heteroaryl halides.

The substrate 2-iodo-5-methoxythiophene presents a unique mechanistic dichotomy. The carbon-iodine bond is highly reactive, ensuring rapid oxidative addition to the palladium catalyst. However, the 5-methoxy group is a strong resonance electron donor, rendering the resulting Pd(II) intermediate exceptionally electron-rich. This electronic saturation significantly retards the transmetalation step. When transmetalation becomes a rate-limiting bottleneck, competing side reactions dominate the catalytic cycle.

This guide is designed to help you diagnose these side reactions, understand their causality, and implement self-validating protocols to achieve high yields.

Quantitative Diagnostic Matrix

Before adjusting your reaction conditions, analyze your crude mixture via LC-MS or GC-MS. Use the table below to map your quantitative analytical observations to their root mechanistic causes.

Observation (LC-MS/GC-MS)Chemical DiagnosisRoot Mechanistic CausePrimary Corrective Action
Ar-H (m/z 114) (Loss of thiophene)Hydrodehalogenation H-donors in the solvent or base reduce the stalled, electron-rich Pd(II) intermediate before transmetalation occurs.Switch to strictly aprotic solvents (e.g., 1,4-Dioxane, Toluene).
Ar'-H (Loss of boronic acid)Protodeboronation Base-catalyzed hydrolysis of the C-B bond outpaces the sluggish transmetalation step.Utilize slow-release boronates (MIDA) or anhydrous conditions (TMSOK).
Ar'-Ar' (Boronic acid dimer)Homocoupling O₂ acts as an oxidant, or Pd(II) precatalysts consume the boronic acid during in situ reduction to Pd(0).Implement rigorous degassing; switch to a pre-formed Pd(0) catalyst.
Mechanistic Pathway Visualization

The following diagram illustrates the catalytic cycle of the Suzuki-Miyaura coupling, specifically highlighting where the stalled transmetalation step allows competitive degradation pathways to branch off.

SuzukiCycle Pd0 Pd(0) Catalyst PdII_OA Pd(II) Oxidative Addition Complex [Ar-Pd-I] Pd0->PdII_OA Oxidative Addition (Fast due to C-I bond) ArI 2-Iodo-5-methoxythiophene (Ar-I) ArI->PdII_OA PdII_TM Pd(II) Transmetalation Complex [Ar-Pd-Ar'] PdII_OA->PdII_TM Transmetalation (Rate-limiting) Hydrodehalogenation Hydrodehalogenation (2-Methoxythiophene) PdII_OA->Hydrodehalogenation H-donor solvent/base Boronic Boronic Acid Partner (Ar'-B(OH)2) Boronic->PdII_TM Protodeboronation Protodeboronation (Ar'-H) Boronic->Protodeboronation Base/H2O/Heat Homocoupling Homocoupling (Ar'-Ar') Boronic->Homocoupling O2 / Pd(II) reduction PdII_TM->Pd0 Reductive Elimination Product Cross-Coupled Product (Ar-Ar') PdII_TM->Product

Catalytic cycle of 2-iodo-5-methoxythiophene highlighting failure nodes and competitive side reactions.

Frequently Asked Questions (FAQs)

Q1: My boronic acid is completely consumed, but the 2-iodo-5-methoxythiophene remains unreacted. What is happening? A: This is the hallmark of protodeboronation [1]. Because your thiophene is highly electron-rich, transmetalation is the rate-limiting step. While the palladium cycle stalls, the boronic acid is exposed to the basic, aqueous conditions and hydrolyzes into the protoarene (Ar'-H). Interestingly, bulky phosphine ligands (often used to speed up difficult couplings) can paradoxically accelerate this degradation[2]. Causality & Solution: Base coordinates to the empty p-orbital of boron, forming a boronate complex that undergoes protonolysis. To prevent this, transition to a "slow-release" strategy using MIDA boronates or potassium trifluoroborates[1]. Alternatively, switch to anhydrous conditions using a soluble base like potassium trimethylsilanolate (TMSOK) to prevent hydrolytic cleavage[3].

Q2: I am detecting 2-methoxythiophene in my crude mixture instead of the cross-coupled product. Why is my starting material degrading? A: Your substrate is undergoing hydrodehalogenation [4]. The C-I bond rapidly oxidatively adds to Pd(0), forming an exceptionally electron-rich Pd(II) intermediate. Because transmetalation is sluggish, this stalled intermediate can abstract a hydride from protic solvents (like alcohols or water) or certain amine bases, resulting in the reduced thiophene[4]. Causality & Solution: Eliminate hydrogen donors. Switch from aqueous ethanol/butanol mixtures to strictly aprotic solvents like 1,4-dioxane or toluene, and ensure your base is not acting as a hydride source.

Q3: I am seeing significant amounts of the boronic acid homodimer (Ar'-Ar'). How do I prevent this? A: Homocoupling is typically driven by two factors: the presence of molecular oxygen (which facilitates the oxidative coupling of two boronic acid molecules) or the use of a Pd(II) precatalyst (like Pd(OAc)₂ or Pd(dppf)Cl₂) which must be reduced to Pd(0) in situ, often at the expense of your boronic acid[5]. Causality & Solution: Implement rigorous degassing (freeze-pump-thaw or 30 mins of argon sparging). Switch to a pre-formed Pd(0) source such as Pd₂(dba)₃ or Pd(PPh₃)₄ to preserve your coupling partner[5].

Self-Validating Experimental Protocol

Optimized Anhydrous Suzuki-Miyaura Coupling for Electron-Rich Thiophenes This protocol is designed as a self-validating system: by utilizing strictly anhydrous conditions and a pre-formed Pd(0) catalyst, we systematically eliminate the variables of protodeboronation and hydrodehalogenation, forcing the reaction down the productive transmetalation pathway.

Step 1: Reagent Preparation (Glovebox or Schlenk Line)

  • To an oven-dried Schlenk flask equipped with a magnetic stir bar, add the boronic acid pinacol ester (1.5 equiv), anhydrous K₃PO₄ (3.0 equiv, finely milled), Pd₂(dba)₃ (2 mol%), and XPhos (4 mol%). Causality: Milling the base increases the surface area for the heterogeneous anhydrous reaction. Pd₂(dba)₃ ensures a Pd(0) starting state, preventing boronic acid consumption during catalyst activation.

Step 2: Solvent and Substrate Addition

  • Evacuate and backfill the flask with Argon (3 cycles).

  • Add 2-iodo-5-methoxythiophene (1.0 equiv, 0.5 M) dissolved in strictly anhydrous, rigorously degassed 1,4-dioxane. Causality: Dioxane provides an aprotic environment, completely shutting down the hydrodehalogenation pathway.

Step 3: Reaction Execution

  • Heat the reaction mixture to 80 °C under vigorous stirring for 12 hours. Causality: 80 °C provides sufficient thermal energy to overcome the high activation barrier of transmetalation for the electron-rich thiophene without accelerating thermal degradation of the catalyst.

Step 4: Workup and Validation

  • Cool to room temperature, dilute with EtOAc, and filter through a pad of Celite to remove the inorganic base and palladium black.

  • Concentrate the filtrate and analyze via LC-MS. Validation Check: The absence of m/z 114 (2-methoxythiophene) confirms the successful exclusion of H-donors. The absence of the boronic acid homodimer confirms successful degassing and catalyst initiation.

References
  • "Protodeboronation", Wikipedia.[Link]

  • "Bulky Phosphine Ligands Promote Palladium-Catalyzed Protodeboronation", Journal of the American Chemical Society.[Link]

  • "Heteroaryl–Heteroaryl, Suzuki–Miyaura, Anhydrous Cross-Coupling Reactions Enabled by Trimethyl Borate", Journal of the American Chemical Society.[Link]

  • "Cross-Electrophile Coupling: Principles, Methods, and Applications in Synthesis", ACS Chemical Reviews.[Link]

Sources

Optimization

Optimizing catalyst and ligand for Stille reactions of 2-Iodo-5-methoxythiophene

Welcome to the Technical Support Center for advanced cross-coupling methodologies. As a Senior Application Scientist, I frequently encounter researchers struggling to optimize the Stille coupling of electron-rich heteroa...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for advanced cross-coupling methodologies. As a Senior Application Scientist, I frequently encounter researchers struggling to optimize the Stille coupling of electron-rich heteroaryl halides. While the classic Pd(PPh₃)₄ catalyst system is a reliable workhorse for simple aryl bromides, substrates like 2-Iodo-5-methoxythiophene present a unique kinetic profile that demands a more nuanced approach to ligand design.

This guide provides field-proven insights, mechanistic troubleshooting, and a self-validating protocol to help you achieve high turnover and clean conversions.

Mechanistic Overview & Bottlenecks

To optimize your reaction, you must first understand the causality behind the catalyst's behavior. The Stille coupling proceeds through three main steps: oxidative addition, transmetalation, and reductive elimination[1].

For 2-Iodo-5-methoxythiophene, the carbon-iodine bond ensures that the initial oxidative addition to Pd(0) is extremely fast. However, the electron-donating 5-methoxy group highly stabilizes the resulting Pd(II) intermediate. Because transmetalation is the rate-determining step, this stabilization creates a thermodynamic sink[2]. If you use a strongly coordinating ligand with high donicity (like PPh₃), the necessary ligand dissociation required to create a vacant coordination site for the incoming organostannane is severely hindered.

By switching to "Farina kinetics"—utilizing bulky, low-donicity ligands like triphenylarsine (AsPh₃) or tri(2-furyl)phosphine (P(2-furyl)₃)—you facilitate this crucial ligand dissociation, accelerating the transmetalation step by up to three orders of magnitude[3].

StilleMechanism Pd0 1. Pd(0)L2 Active Catalyst OxAdd 2. Oxidative Addition (Fast for C-I bonds) Pd0->OxAdd + 2-Iodo-5-methoxythiophene PdII_1 3. Trans-Pd(II)(Ar)(I)L2 Stable Intermediate OxAdd->PdII_1 LigDiss 4. Ligand Dissociation (Promoted by AsPh3) PdII_1->LigDiss - L (Ligand) TransMet 5. Transmetalation (Rate-Limiting Step) LigDiss->TransMet + R-SnBu3 PdII_2 6. Cis-Pd(II)(Ar)(R)L2 Pre-Elimination TransMet->PdII_2 + L, - ISnBu3 RedElim 7. Reductive Elimination (Product Release) PdII_2->RedElim RedElim->Pd0 - Cross-Coupled Product

Catalytic cycle of the Stille coupling highlighting ligand dissociation.

Frequently Asked Questions (FAQs)

Q: Why is my Stille coupling stalling despite using a fresh batch of Pd(PPh₃)₄? A: You are trapped in a kinetic bottleneck. The electron-donating methoxy group on your thiophene ring makes the oxidative addition complex very stable. PPh₃ is too strongly coordinating (high donicity), preventing the ligand dissociation required for the organotin reagent to transmetalate. Switching to 3 like AsPh₃ or P(2-furyl)₃ will resolve this[3].

Q: Should I use a copper co-catalyst for this electron-rich thiophene? A: Yes, it is highly recommended. Cu(I) salts (like CuI or CuTC) scavenge free phosphine/arsine ligands in solution, further driving the equilibrium toward the necessary ligand-dissociated Pd(II) intermediate. Additionally, Cu(I) can pre-transmetalate with the stannane to form a highly reactive organocopper species that transfers the alkyl/aryl group to palladium much faster than the stannane itself (the "Liebeskind effect").

Q: How do I manage tin toxicity and purification during scale-up? A: Avoid standard silica chromatography for the initial crude mixture, as trialkyltin halides streak severely. Instead, quench the reaction with a 1M aqueous Potassium Fluoride (KF) solution. This converts soluble tin byproducts into polymeric tributyltin fluoride (Bu₃SnF), which is highly insoluble and can be safely filtered off through a pad of Celite.

Troubleshooting Guide

Issue: The reaction mixture turns pitch black within 15 minutes, and I see no product conversion.

  • Cause: You are observing the precipitation of "Palladium black," indicating irreversible catalyst deactivation. The active Pd(0) species is insufficiently stabilized, or the transmetalation step is too slow, leaving the Pd(II) intermediate vulnerable to decomposition.

  • Solution: Ensure rigorous exclusion of oxygen. If using AsPh₃, maintain a strict 4:1 ligand-to-palladium ratio (e.g., 2.5 mol% Pd₂(dba)₃ to 10 mol% AsPh₃). If the stannane is particularly bulky, add 10 mol% CuI to accelerate transmetalation and prevent Pd stagnation.

Issue: High levels of destannylated starting material (homocoupling) rather than the cross-coupled product.

  • Cause: Stille homocoupling is almost always driven by trace oxygen acting as an oxidant, or by the presence of moisture causing protodehalogenation of the highly reactive 2-iodo-5-methoxythiophene.

  • Solution: Switch your degassing method from simple nitrogen sparging to at least three cycles of Freeze-Pump-Thaw. Ensure your solvents (DMF or Toluene) are strictly anhydrous.

Quantitative Data: Ligand Optimization Parameters

To make an informed decision on your catalytic system, compare the kinetic and steric parameters of the standard ligands used in Stille couplings. The data below illustrates why Farina's ligands are superior for deactivated or electron-rich substrates[2].

LigandRelative Transmetalation RateDonicity (Electronic Effect)Cone Angle (Steric Bulk)Primary Use Case
PPh₃ 1x (Baseline)High145°Standard unhindered aryl halides
P(2-furyl)₃ ~100xLow133°Mild conditions, electron-rich substrates
AsPh₃ ~1,000xVery Low142°Highly deactivated substrates, bulky stannanes

Self-Validating Experimental Protocol

This protocol is designed as a self-validating system. Do not proceed to the next step unless the specified observable checkpoint is met. This ensures trustworthiness and reproducibility in your workflow.

Reaction: Stille Coupling of 2-Iodo-5-methoxythiophene with an Organostannane.

Materials:

  • 2-Iodo-5-methoxythiophene (1.0 equiv, 1.0 mmol)

  • Organostannane (e.g., Tributyl(phenyl)stannane) (1.2 equiv)

  • Pd₂(dba)₃ (2.5 mol% Pd, 0.025 mmol)

  • AsPh₃ (10 mol%, 0.10 mmol)

  • Anhydrous, degassed DMF or Toluene (10 mL)

Step-by-Step Methodology:

  • Catalyst Pre-Activation: In an oven-dried Schlenk flask under argon, combine Pd₂(dba)₃ and AsPh₃ in 5 mL of anhydrous, degassed solvent. Stir at room temperature for 15 minutes.

    • Validation Checkpoint 1: The solution must transition from a deep purple/red (Pd₂(dba)₃) to a pale yellow or greenish-yellow hue. This confirms the successful formation of the active Pd(0)(AsPh₃)n complex. If the solution remains purple or turns black, discard and check solvent purity/degassing.

  • Substrate Addition: Add 2-Iodo-5-methoxythiophene to the active catalyst solution. Stir for 5 minutes.

    • Causality Note: The highly reactive C-I bond undergoes rapid oxidative addition, forming the stable trans-Pd(II) intermediate.

  • Transmetalation Initiation: Add the organostannane dropwise via syringe. Heat the reaction mixture to 60 °C.

    • Validation Checkpoint 2: Monitor via TLC (Hexanes/EtOAc). The highly UV-active 2-iodo-5-methoxythiophene spot should disappear within 2-4 hours. The 3 without requiring extreme heat[3].

  • Quenching and Tin Removal: Once complete, cool the mixture to room temperature. Add an equal volume of 1M aqueous KF solution and stir vigorously for 30 minutes.

    • Validation Checkpoint 3: A voluminous white precipitate (Bu₃SnF) must form. This confirms the successful sequestration of toxic tin byproducts. If no precipitate forms, the stannane may have been compromised prior to the reaction.

  • Extraction & Purification: Filter the suspension through a pad of Celite to remove the tin fluoride and palladium residues. Extract the filtrate with diethyl ether, wash with brine, dry over MgSO₄, and concentrate for column chromatography.

Sources

Troubleshooting

Technical Support Center: Minimizing Homocoupling in 2-Iodo-5-methoxythiophene Cross-Couplings

Welcome to the Advanced Troubleshooting Guide for heteroaryl cross-coupling. As an Application Scientist, I frequently see researchers struggle with 2-Iodo-5-methoxythiophene .

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Troubleshooting Guide for heteroaryl cross-coupling. As an Application Scientist, I frequently see researchers struggle with 2-Iodo-5-methoxythiophene . While it is a highly valuable building block for drug development and materials science, its extreme electron density and highly reactive carbon-iodine bond make it notoriously susceptible to homocoupling, rapidly forming the undesired 5,5'-dimethoxy-2,2'-bithiophene byproduct.

This guide provides mechanistic insights, actionable troubleshooting FAQs, and a self-validating experimental protocol to drive your reaction exclusively toward the desired cross-coupled product.

Mechanistic Insight: The Root Cause of Homocoupling

To solve homocoupling, we must first understand the competing catalytic cycles. The divergence between cross-coupling and homocoupling is a purely kinetic phenomenon dictated by the relative rates of oxidative addition and transmetalation.

Mechanism Pd0 Pd(0) Catalyst OxAdd Ar-Pd(II)-I (Accumulates) Pd0->OxAdd + 2-Iodo-5-methoxythiophene (Extremely Fast) TransMet Ar-Pd(II)-R (Fast Transmetalation) OxAdd->TransMet + R-B(OH)2 (Desired Pathway) HomoPd Ar-Pd(II)-Ar (Disproportionation / O2) OxAdd->HomoPd + Ar-I / Trace O2 (Side Reaction) CrossProd Cross-Coupled Product TransMet->CrossProd Reductive Elimination HomoProd 5,5'-Dimethoxy-2,2'-bithiophene HomoPd->HomoProd Reductive Elimination CrossProd->Pd0 Regenerates Catalyst HomoProd->Pd0 Regenerates Catalyst

Competing pathways in Pd-catalyzed coupling of 2-Iodo-5-methoxythiophene showing homocoupling.

Troubleshooting FAQs

Q1: Why is 2-Iodo-5-methoxythiophene specifically so prone to homocoupling? A1: The causality lies in a kinetic imbalance. The weak carbon-iodine bond undergoes oxidative addition to Pd(0) almost instantaneously. However, the electron-donating methoxy group makes the resulting Ar-Pd(II)-I intermediate highly electron-rich and less electrophilic, which inherently slows down the subsequent transmetalation step. Because transmetalation is the bottleneck, the Ar-Pd(II)-I intermediate accumulates. This high steady-state concentration allows competing pathways—such as disproportionation—to take over, forming Ar-Pd(II)-Ar complexes that reductively eliminate to yield 5,5'-dimethoxy-2,2'-bithiophene[1][2].

Q2: How does the presence of trace oxygen drive this side reaction? A2: Molecular oxygen acts as a non-innocent oxidant in palladium catalysis. It oxidizes the active Pd(0) species into a Pd(II) peroxo complex. This peroxo species bypasses the standard catalytic cycle and rapidly consumes aryl halides and boronic acids to force oxidative homocoupling[3]. For highly sensitive substrates like 2-Iodo-5-methoxythiophene, standard nitrogen sparging is insufficient; rigorous Freeze-Pump-Thaw (FPT) cycling is mandatory to eliminate this pathway[1][4].

Q3: Which catalyst and ligand system should I choose to suppress homocoupling? A3: You must select a system that accelerates transmetalation while sterically blocking disproportionation. Bulky, electron-rich dialkylbiaryl phosphine ligands (such as XPhos or SPhos ) are highly recommended. The electron density of XPhos accelerates the transmetalation of the organoboron reagent. Simultaneously, its massive steric bulk (large cone angle) physically prevents a second molecule of 2-Iodo-5-methoxythiophene from coordinating to the palladium center, effectively shutting down the homocoupling pathway[4].

Q4: Can adjusting the addition rate of the thiophene substrate help? A4: Absolutely. By utilizing a syringe pump to slowly add the 2-Iodo-5-methoxythiophene over 2–4 hours, you artificially depress its concentration in the reaction mixture. This ensures the Pd catalyst is forced to undergo transmetalation with the abundant boronic acid rather than reacting with a second molecule of the aryl iodide.

Quantitative Data: Catalyst & Condition Optimization

The following table summarizes the causal impact of reaction parameters on the product distribution. Moving from standard batch conditions to an optimized, sterically hindered, and rigorously degassed system drastically shifts the mass balance.

EntryCatalyst / LigandDegassing MethodAddition MethodCross-Coupling Yield (%)Homocoupling Yield (%)
1Pd(PPh3)4N2 Sparging (10 min)Batch (All at once)42%45%
2Pd(dppf)Cl2N2 Sparging (10 min)Batch58%28%
3Pd2(dba)3 / XPhosN2 Sparging (10 min)Batch74%15%
4Pd2(dba)3 / XPhosFreeze-Pump-Thaw (3x)Batch85%8%
5 Pd2(dba)3 / XPhos Freeze-Pump-Thaw (3x) Syringe Pump (3 h) 96% < 2%
Experimental Protocol: Self-Validating Suzuki-Miyaura Coupling

This protocol incorporates a "self-validating" control mechanism : by actively monitoring the physical state of the solvent during degassing and controlling the stoichiometry via slow addition, you validate the exclusion of homocoupling triggers in real-time.

Step 1: Reagent Preparation & Pre-Catalyst Activation

  • In an oven-dried Schlenk flask equipped with a magnetic stir bar, add the arylboronic acid (1.5 equiv), Pd2(dba)3 (2 mol%), XPhos (8 mol%), and anhydrous K3PO4 (2.0 equiv).

  • Causality Check: K3PO4 is chosen over stronger bases (like KOtBu) to prevent base-mediated degradation or halogen-dance side reactions of the sensitive methoxythiophene ring.

Step 2: Rigorous Degassing (Freeze-Pump-Thaw)

  • Add the solvent (e.g., 10 mL of a 4:1 Toluene/H2O mixture).

  • Submerge the flask in a liquid nitrogen bath until the solvent is completely frozen solid.

  • Open the flask to a high vacuum line for 3 minutes to evacuate all headspace gases.

  • Close the vacuum valve and thaw the mixture in a room-temperature water bath. Watch for gas bubbles escaping the solvent—this is the displaced dissolved oxygen[1].

  • Repeat this cycle three times.

  • Self-Validation Check: On the third thaw, no visible bubbling should occur . If bubbles are still present, your vacuum seal is compromised. Do not proceed until the third thaw is perfectly still, validating a strictly anaerobic environment.

Step 3: Syringe Pump Addition

  • Dissolve 2-Iodo-5-methoxythiophene (1.0 equiv, 1.0 mmol) in 2 mL of strictly degassed toluene.

  • Load this solution into a gas-tight syringe.

  • Heat the main reaction flask to 80 °C.

  • Using a syringe pump, add the 2-Iodo-5-methoxythiophene solution dropwise over 3 hours.

  • Causality Check: Slow addition ensures the rate of oxidative addition never exceeds the rate of transmetalation, starving the homocoupling pathway of the necessary Ar-I concentration.

Step 4: Workup and Isolation

  • After the addition is complete, stir for an additional 1 hour at 80 °C.

  • Self-Validation Check: Spot the reaction via TLC or LC-MS. The complete absence of the highly UV-active 5,5'-dimethoxy-2,2'-bithiophene dimer confirms the kinetic control was successful.

  • Cool to room temperature, dilute with ethyl acetate, and wash with water and brine. Dry over anhydrous Na2SO4, filter, concentrate, and purify via silica gel chromatography.

References
  • [1] Preventing homocoupling in Suzuki reactions with Ethyl 5-chlorothiophene-2-glyoxylate - Benchchem. 1

  • [2] Nickel- and Palladium-Catalyzed Homocoupling of Aryl Triflates. Scope, Limitation, and Mechanistic Aspects - The Journal of Organic Chemistry (ACS Publications). 2

  • [4] Technical Support Center: Catalyst Selection for Cross-Coupling Reactions of 3-Bromobenzo[b]thiophene-2-carbaldehyde - Benchchem. 4

  • [3] An Operationally Simple and Mild Oxidative Homocoupling of Aryl Boronic Esters To Access Conformationally Constrained Macrocycles - Journal of the American Chemical Society (ACS Publications).3

Sources

Optimization

Technical Support Center: Troubleshooting Grignard Formation with 2-Iodo-5-methoxythiophene

Welcome to the Application Scientist Support Center. The synthesis of Grignard reagents from electron-rich heteroaryls like 2-iodo-5-methoxythiophene presents unique mechanistic hurdles.

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Application Scientist Support Center. The synthesis of Grignard reagents from electron-rich heteroaryls like 2-iodo-5-methoxythiophene presents unique mechanistic hurdles. This guide provides field-proven insights, self-validating protocols, and causal troubleshooting to ensure high-yielding, reproducible metalations.

Mechanistic Overview: The Challenge of Electron-Rich Thiophenes

The electron-donating 5-methoxy group significantly increases the electron density of the thiophene ring. When classical direct magnesium insertion (Mg turnings in THF) is attempted, the heterogeneous Single-Electron Transfer (SET) process on the metal surface often stalls. More critically, the electron-rich nature of the substrate stabilizes transient radical intermediates, diverting the reaction into radical recombination pathways that yield massive amounts of Wurtz homocoupling byproducts (e.g., 5,5'-dimethoxy-2,2'-bithiophene).

To circumvent this, state-of-the-art protocols abandon direct insertion in favor of Halogen-Metal Exchange (HME) using the "Turbo-Grignard" reagent, 1[1]. The stoichiometric presence of lithium chloride is mechanically vital; it2 typical of organomagnesium species in solution, forming a highly reactive ate-complex ([iPrMgCl2]- Li+)[2]. This solubilization accelerates the iodine-magnesium exchange and ensures the resulting 5-methoxy-2-thienylmagnesium chloride remains monomeric and highly nucleophilic for subsequent electrophilic trapping.

Troubleshooting FAQs

Q1: Why am I seeing a >30% yield of 5,5'-dimethoxy-2,2'-bithiophene (homocoupling) instead of my desired Grignard reagent? A: This is the hallmark of a failed direct magnesium insertion. The electron-rich 5-methoxythiophene ring stabilizes the transient radical formed during the SET process on the magnesium surface. Before the second electron transfer can occur to finalize the Grignard species, these radicals diffuse and recombine. Solution: Switch to a homogeneous Halogen-Metal Exchange using3[3]. The exchange mechanism proceeds via an iodine-ate complex rather than a free radical pathway, completely suppressing Wurtz coupling.

Q2: I switched to iPrMgCl·LiCl, but my conversion is stalling at 70%. What are the critical parameters? A: Incomplete exchange with Turbo-Grignard usually stems from three factors:

  • Reagent Titer: iPrMgCl·LiCl degrades over time, reacting with ambient moisture to form propane and magnesium hydroxide. Always titrate your Turbo-Grignard reagent (e.g., using iodine or salicylaldehyde phenylhydrazone) before use.

  • Stoichiometry: The equilibrium of the exchange requires a slight thermodynamic push. Ensure you are using 1.1 to 1.2 equivalents of iPrMgCl·LiCl.

  • Concentration: The disruption of aggregates is concentration-dependent. The reaction should be run at a substrate concentration of 0.5 M to 1.0 M in anhydrous THF[2]. Dilute solutions reduce the collision frequency required for the bimolecular exchange.

Q3: Could the 5-methoxy group cause regiochemical scrambling (Halogen Dance) during metalation? A: Yes, strongly basic conditions or uncontrolled exotherms can induce a 4—a sequential deprotonation and halogen-metal exchange that isomerizes the halide to a more thermodynamically stable position[4]. Solution: Maintain strict temperature control. Perform the iPrMgCl·LiCl addition at 0 °C, then allow it to warm to room temperature (20–25 °C) for 1–2 hours. Avoid using unoptimized, highly basic magnesium amides unless specifically targeting a halogen dance.

Q4: How do I verify that my 5-methoxy-2-thienylmagnesium chloride has formed successfully before adding my expensive electrophile? A: Implement a self-validating quench protocol. Solution: Withdraw a 0.1 mL aliquot of the reaction mixture and quench it into a vial containing 0.5 mL of saturated aqueous NH₄Cl and 0.5 mL of diethyl ether. Analyze the organic layer via GC-MS. You should observe 2-methoxythiophene (the protonated Grignard) and the complete disappearance of 2-iodo-5-methoxythiophene. If unreacted starting material remains, extend the exchange time or add an additional 0.1 equiv of iPrMgCl·LiCl.

Quantitative Data Summaries

Table 1: Comparison of Metalation Strategies for 2-Iodo-5-methoxythiophene
Metalation MethodReagents & SolventTemperatureReaction TimeHomocoupling (%)Conversion to Grignard (%)
Direct Insertion Mg turnings, I₂ (cat), THFReflux4–12 hHigh (>30%)Variable (40–70%)
Standard Exchange iPrMgCl, THF0 °C to RT4 hLow (<5%)Moderate (60–80%)
Turbo-Grignard iPrMgCl·LiCl, THF0 °C to RT1–2 hNone (0%)Complete (>95%)

Standard Operating Procedure (SOP)

Self-Validating Protocol: Halogen-Metal Exchange of 2-Iodo-5-methoxythiophene

Objective: Generate a highly reactive 0.5 M solution of 5-methoxy-2-thienylmagnesium chloride·LiCl in THF. Prerequisites: All glassware must be oven-dried (120 °C) and purged with argon. THF must be anhydrous and degassed.

  • Substrate Preparation: Charge a dry Schlenk flask equipped with a magnetic stir bar with 2-iodo-5-methoxythiophene (1.0 equiv, e.g., 5.0 mmol, 1.20 g).

  • Solvent Addition: Add anhydrous THF to achieve a 0.5 M concentration (10 mL). Stir and cool the solution to 0 °C using an ice-water bath.

  • Turbo-Grignard Addition: Dropwise add a freshly titrated solution of iPrMgCl·LiCl in THF (1.1 equiv, 5.5 mmol) over 10 minutes via syringe.

    • Causality Note: Slow addition at 0 °C prevents localized exotherms that could trigger halogen dance or ring-opening side reactions.

  • Exchange Phase: Remove the ice bath and allow the reaction to stir at room temperature (20–25 °C) for 1 hour.

  • Validation (Quench Test): Withdraw a 0.1 mL aliquot, quench with sat. aq. NH₄Cl, extract with Et₂O, and analyze via GC-MS. Confirm the complete disappearance of the iodo-substrate and the presence of 2-methoxythiophene.

  • Electrophilic Trapping: Once conversion is confirmed >95%, cool the Grignard solution back to the required temperature (e.g., -20 °C to 0 °C) and proceed with the dropwise addition of your target electrophile.

Mechanistic Visualization

Grignard_Pathways Substrate 2-Iodo-5-methoxythiophene Mg Direct Mg Insertion (Mg turnings, THF) Substrate->Mg Classical Method Turbo Halogen-Metal Exchange (iPrMgCl·LiCl, THF) Substrate->Turbo Turbo-Grignard Wurtz Wurtz Homocoupling (5,5'-dimethoxy-2,2'-bithiophene) Mg->Wurtz Single-Electron Transfer (SET) Ate Ate-Complex Formation (Disrupted Aggregation) Turbo->Ate LiCl Solubilization Grignard 5-Methoxy-2-thienylmagnesium Chloride·LiCl Complex Ate->Grignard Rapid I/Mg Exchange

Mechanistic pathways comparing direct Mg insertion vs. Turbo-Grignard halogen-metal exchange.

References

  • [1] Disposable cartridge concept for the on-demand synthesis of turbo Grignards, Knochel–Hauser amides, and magnesium alkoxides. Beilstein Journal of Organic Chemistry.[Link]

  • 7.6. 16 Turbo-Grignard Reagents and Turbo-Hauser Bases. Thieme E-Books & E-Journals.[Link]

  • [3] Rational Design of Azothiophenes—Substitution Effects on the Switching Properties. PMC / NIH.[Link]

  • [2] Light Directs Monomer Coordination in Catalyst-Free Grignard Photopolymerization. Journal of the American Chemical Society.[Link]

  • [4] Magnesium Bisamide-Mediated Halogen Dance of Bromothiophenes. ACS Publications.[Link]

Sources

Troubleshooting

Technical Support Center: Regioselective Functionalization of 2-Iodo-5-methoxythiophene

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I have compiled this troubleshooting guide to address the complex chemoselectivity and regioselectivity challenges associated with 2-Io...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I have compiled this troubleshooting guide to address the complex chemoselectivity and regioselectivity challenges associated with 2-Iodo-5-methoxythiophene.

Because this substrate possesses both a highly reactive carbon-iodine (C-I) bond and a strongly electron-donating methoxy group, reaction pathways often compete. This guide provides field-proven causality, optimized protocols, and strategic workflows to ensure your synthetic success.

Regioselectivity Decision Matrix

Before troubleshooting specific reactions, it is critical to map your synthetic goal to the correct methodology. The following workflow illustrates how to selectively target the C-2 (halogenated) or C-4 (C-H) positions without triggering competing side reactions.

G Start 2-Iodo-5-methoxythiophene Starting Material Goal1 Functionalize at C-2 (Cross-Coupling) Start->Goal1 Target C-I Bond Goal2 Functionalize at C-4 (Deprotonation/SEAr) Start->Goal2 Target C-H Bond Method1 Cu-Catalyzed C-N Coupling (CuI, 1,10-Phenanthroline) Goal1->Method1 Amines/Amides Method2 Pd-Catalyzed Suzuki/Stille (Pd(PPh3)4, Base) Goal1->Method2 Aryl/Alkyl Boronates Method3 Directed Deprotonation (TMP-magnesates) Goal2->Method3 Nucleophilic Addition Method4 Electrophilic Substitution (NIS/NBS, Low Temp) Goal2->Method4 Halogenation Warning Avoid n-BuLi! Causes I-Li Exchange Method3->Warning

Decision tree for regioselective functionalization of 2-Iodo-5-methoxythiophene.

Quantitative Reaction Parameters

Use this reference table to benchmark your expected yields and identify the primary competing side reactions for your chosen pathway.

Reaction TypeReagents / Catalyst SystemTarget PositionPrimary Competing Side ReactionExpected Yield & Selectivity
C-N Cross-Coupling CuI, 1,10-phenanthroline, Cs₂CO₃, Toluene, 80 °CC-2 (Iodine substitution)Protodehalogenation (loss of Iodine)>75% yield, complete C-2 selectivity
Directed Deprotonation TMP-magnesate, THF, -20 °CC-4 (C-H activation)Halogen-Metal Exchange at C-2>80% yield, >95% C-4 regioselectivity
Electrophilic Substitution NIS, cat. TsOH, EtOH, RTC-4 (Electrophilic attack)C-3 substitution~77% yield, high C-4 regioselectivity

Troubleshooting FAQs

FAQ 1: Chemoselectivity in C-N Cross-Coupling

Question: When attempting a Buchwald-Hartwig coupling on 2-iodo-5-methoxythiophene to attach a secondary amine, I observe significant protodehalogenation (formation of 2-methoxythiophene) instead of the desired C-N coupled product. How can I improve the chemoselectivity?

Answer & Causality: Dehalogenation is a notorious side reaction when cross-coupling electron-rich heteroaryls. The methoxy group at C-5 pushes electron density into the thiophene ring. While the C-I bond is normally highly reactive, this added electron density slows down the oxidative addition of Palladium, allowing competitive pathways (like reduction by the amine or solvent) to dominate.

The Fix: Shift from a Palladium-catalyzed system to a Copper-catalyzed Ullmann-type coupling[1]. Copper(I) iodide, when chelated with a bidentate nitrogen ligand like 1,10-phenanthroline, forms a highly active, sterically accessible complex. This complex rapidly undergoes oxidative addition with the C-I bond. By using an inorganic base (Cs₂CO₃) in a non-polar solvent (toluene) at 80 °C, you eliminate the proton sources that lead to dehalogenation.

Pathway Cu Cu(I) Catalyst + 1,10-Phenanthroline OxAdd Oxidative Addition at C-I Bond Cu->OxAdd Trans Transmetalation/ Amine Coordination OxAdd->Trans RedElim Reductive Elimination (C-N Bond Formation) Trans->RedElim RedElim->Cu Catalyst Regeneration Product 2-Amino-5-methoxythiophene Derivative RedElim->Product

Catalytic cycle for the Ullmann-type C-N coupling at the C-2 position.

FAQ 2: Halogen-Metal Exchange vs. Directed ortho-Metalation (DoM)

Question: I need to functionalize the C-4 position via lithiation. However, adding n-BuLi or LDA results in complex mixtures, primarily driven by the loss of the C-2 iodine. How can I selectively deprotonate C-4?

Answer & Causality: The C-I bond is highly polarizable and extremely susceptible to halogen-metal exchange. The kinetics of Iodine-Lithium exchange with alkyllithium reagents (like n-BuLi) are nearly instantaneous at -78 °C. This completely outcompetes the acid-base deprotonation at C-4, despite the inductive activation provided by the adjacent methoxy group.

The Fix: To achieve regioselective deprotonation at C-4 without disrupting the C-2 iodine, you must decouple nucleophilicity from basicity. Utilize sterically hindered, non-nucleophilic "ate" complexes, such as lithium magnesates (e.g., TMP-magnesates)[2]. These reagents are highly basic but exhibit poor nucleophilicity toward halogens, shifting the chemoselectivity entirely toward the most acidic C-H bond (C-4) while preserving the C-I bond for downstream cross-coupling.

FAQ 3: Electrophilic Aromatic Substitution (SEAr) Directing Effects

Question: When performing an electrophilic iodination or bromination on 2-iodo-5-methoxythiophene, I get a mixture of 3-substituted and 4-substituted isomers. How do I force the reaction to a single regioisomer?

Answer & Causality: In thiophenes, SEAr preferentially occurs at the α-positions (C-2 and C-5). Because both are blocked in your substrate, the reaction is forced to the β-positions (C-3 and C-4). The methoxy group at C-5 is a strong resonance-donating group (+M effect), which strongly directs electrophiles to the adjacent C-4 position. Conversely, the iodo group at C-2 is weakly deactivating (-I effect) but also directs ortho (C-3).

Kinetically, the C-4 position is significantly more nucleophilic. If you are observing C-3 substitution, your reaction conditions are too harsh, resulting in thermodynamic equilibration or the generation of unselective, hyper-reactive electrophilic species.

The Fix: Lower the reaction temperature and use mild, controlled halogenating agents. For example, using N-Iodosuccinimide (NIS) activated by a catalytic amount of 4-toluenesulfonic acid (TsOH) in ethanol at room temperature will yield the C-4 iodinated product cleanly, without over-halogenation or C-3 contamination.

Self-Validating Experimental Protocols

SOP: Copper-Catalyzed C-N Coupling of 2-Iodo-5-methoxythiophene

This protocol is designed to maximize C-2 amination while strictly suppressing protodehalogenation[1].

Step 1: Reagent Preparation (Glovebox/Schlenk Line)

  • Charge an oven-dried 10 mL microwave vial with the secondary amine (0.276 mmol) and 2-iodo-5-methoxythiophene (73 mg, 0.30 mmol).

  • Add 1,10-phenanthroline (10 mg, 0.055 mmol) and copper(I) iodide (11 mg, 0.055 mmol). Self-Validation: The 1:1 ratio of Cu to ligand ensures complete formation of the active catalytic species, preventing unliganded copper from promoting side reactions.

  • Add anhydrous cesium carbonate (0.18 g, 0.55 mmol).

Step 2: Solvent Addition & Degassing

  • Add anhydrous toluene (0.5 mL) to the mixture.

  • Cap the vial, purge with argon, and evacuate three times. Self-Validation: Cu(I) is highly susceptible to oxidation to inactive Cu(II). This strict degassing step validates that the catalytic cycle will not stall due to atmospheric oxygen.

Step 3: Reaction Execution

  • Heat the sealed vial to 80 °C with vigorous stirring for 12–16 hours. The mixture should transition to a dark, homogeneous solution as the active catalyst forms and turns over.

Step 4: Workup & Isolation

  • Cool the reaction to room temperature.

  • Dilute with ethyl acetate (5 mL) and filter through a tightly packed pad of Celite. Self-Validation: This removes the insoluble Cs₂CO₃ and copper salts, preventing streaking during chromatography.

  • Concentrate the filtrate in vacuo and purify via flash column chromatography (silica gel, hexanes/ethyl acetate gradient) to isolate the pure C-2 aminated product.

References

  • Clean and Efficient Iodination of Thiophene Deriv
  • Discovery of Dihydropyrrolo[1,2-a]pyrazin-3(4H)-one-Based Second-Generation GluN2C- and GluN2D-Selective Positive Allosteric Modulators (PAMs) of the N-Methyl-d-Aspartate (NMDA) Receptor.
  • Deprotonation of thiophenes using lithium magnes

Sources

Optimization

Optimizing reaction temperature and time for couplings with 2-Iodo-5-methoxythiophene

Welcome to the Advanced Technical Support Center for Heteroaryl Cross-Couplings. As a Senior Application Scientist, I have designed this guide to move beyond generic protocols and address the specific physicochemical rea...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Technical Support Center for Heteroaryl Cross-Couplings. As a Senior Application Scientist, I have designed this guide to move beyond generic protocols and address the specific physicochemical realities of working with 2-Iodo-5-methoxythiophene .

Electron-rich thiophenes present a unique kinetic and thermodynamic balancing act. The strong +M (mesomeric) effect of the 5-methoxy group increases electron density across the thiophene ring. While the presence of the iodine atom ensures that oxidative addition is generally facile, this heightened electron density makes the resulting organometallic intermediates highly susceptible to protodehalogenation, homocoupling, and thermal desulfurization if temperature and time are not strictly controlled.

Below is our comprehensive troubleshooting guide, structured to provide mechanistic clarity, self-validating methodologies, and targeted solutions.

I. Mechanistic Divergence & Optimization Workflows

To optimize your couplings, you must first understand how temperature and time dictate the fate of the oxidative addition intermediate. Pushing a reaction to higher temperatures to "force completion" is the most common point of failure with 5-methoxythiophenes.

Mechanism SM 2-Iodo-5-methoxythiophene OxAdd Pd(II) / Cu(III) Intermediate SM->OxAdd Metal(0/I) Transmet Transmetalation (Optimal Temp: 60-80°C) OxAdd->Transmet Side1 Protodeiodination (Excess Time / H2O) OxAdd->Side1 Proton Source Side2 Thermal Degradation (Temp > 90°C) OxAdd->Side2 High Heat Product Cross-Coupled Product Transmet->Product Reductive Elimination

Mechanistic divergence of 2-iodo-5-methoxythiophene under metal catalysis.

Quantitative Optimization Baselines

Do not treat all cross-couplings equally. The table below summarizes the empirically validated temperature and time ceilings for 2-iodo-5-methoxythiophene across various coupling modalities. Exceeding these parameters drastically shifts the reaction toward the critical failure modes listed.

Reaction TypeRecommended Catalyst SystemOptimal Temp (°C)Optimal Time (h)Critical Failure Mode at T > 90°C
Suzuki-Miyaura Pd(dppf)Cl₂ / K₂CO₃60 - 704 - 6Protodeiodination
Ullmann C-N CuI / 1,10-Phenanthroline8012 - 16Desulfurization / Polymerization
Sonogashira Pd(PPh₃)₂Cl₂ / CuI50 - 602 - 4Alkyne Dimerization (Glaser)
Stille Pd(PPh₃)₄ / CuI80 - 8516 - 24Homocoupling

II. Self-Validating Experimental Protocol: Ullmann C-N Coupling

Ullmann-type C-N couplings with this substrate are notoriously finicky. The following protocol is adapted from validated methodologies used in the synthesis of complex pharmaceutical intermediates, such as NMDA receptor modulators[1]. It is designed as a self-validating system , meaning internal controls are built directly into the workflow to prevent false negatives.

Materials & Setup:

  • 2-Iodo-5-methoxythiophene (1.1 equiv)

  • Amine nucleophile (1.0 equiv)

  • Copper(I) iodide (20 mol%)

  • 1,10-Phenanthroline (20 mol%)

  • Cesium carbonate (2.0 equiv)

  • Anhydrous Toluene (0.2 M)

  • Internal Standard: 1,3,5-Trimethoxybenzene (0.5 equiv)

Step-by-Step Methodology:

  • Inert Atmosphere Preparation: Charge a 10 mL microwave vial with the amine, CuI, 1,10-phenanthroline, Cs₂CO₃, and the internal standard (1,3,5-trimethoxybenzene). Cap the vial, purge with argon, and evacuate three times. Causality: Oxygen must be rigorously excluded; Cu(I) rapidly oxidizes to Cu(II) in the presence of air, stalling oxidative addition and promoting amine dimerization.

  • Substrate Addition: Add 2-iodo-5-methoxythiophene and anhydrous toluene via a gas-tight syringe.

  • Thermal Initiation: Heat the reaction strictly to 80 °C . Do not exceed this temperature.

  • Self-Validation Checkpoint (4 Hours): Withdraw a 10 µL aliquot under argon. Dilute in CDCl₃ and acquire a rapid ¹H NMR. Compare the integration of the 5-methoxythiophene starting material against the 1,3,5-trimethoxybenzene internal standard.

    • Validation: If conversion is < 10% at 4 hours, your CuI is likely oxidized or your base is wet. Abort and restart. If conversion is > 30%, proceed. This prevents wasting 16 hours on a dead reaction.

  • Completion & Workup: Stir for a total of 12–16 hours. Cool to room temperature, filter through a short pad of Celite to remove copper salts, and concentrate for chromatography.

OptimizationWorkflow Start 2-Iodo-5-methoxythiophene Coupling Optimization Temp Temperature Profiling (60°C - 80°C) Start->Temp Time Time Kinetic Study (4h Aliquot Check) Temp->Time Degradation Degradation / Homocoupling Detected? Time->Degradation LowerTemp Reduce Temp to 60°C Switch to Buchwald Ligand Degradation->LowerTemp Yes Success Optimal Yield Reached (>85%) Degradation->Success No LowerTemp->Time

Workflow for optimizing temperature and time in 2-iodo-5-methoxythiophene couplings.

III. Troubleshooting & FAQs

Q: Why am I seeing massive protodeiodination (formation of 2-methoxythiophene) during my Suzuki coupling? A: 2-Iodo-5-methoxythiophene is highly electron-rich. After oxidative addition, the resulting Pd(II) intermediate is highly polarized and basic. If your reaction temperature exceeds 70 °C and water is present (common in Suzuki couplings using aqueous bases), protonation of the Pd-C bond outcompetes transmetalation. Solution: Lower the temperature to 60 °C. If the reaction stalls, switch to a bulkier, more electron-rich ligand like XPhos or BrettPhos to accelerate transmetalation over protonation, and use anhydrous conditions with a fluoride base (e.g., CsF in dioxane).

Q: My Ullmann C-N coupling stalls at 50% conversion after 24 hours at 80 °C. Should I increase the temperature to 110 °C to push it to completion? A: Absolutely not. Increasing the temperature above 90 °C for 5-methoxythiophenes leads to thermal degradation of the heteroaromatic ring [2]. The stall is not due to a lack of thermal energy; it is due to catalyst deactivation over time. Solution: Instead of increasing temperature, optimize the time by increasing the catalyst loading (e.g., CuI to 20 mol%) or switching to a more soluble base like Cs₂CO₃ in toluene, as demonstrated in recent successful syntheses utilizing this specific building block [1].

Q: How does the methoxy group affect the oxidative addition step compared to standard 2-iodothiophene? A: The +M effect of the 5-methoxy group pushes electron density into the C2 position. While aryl iodides generally undergo facile oxidative addition due to the weak C-I bond, the electron-rich nature of this specific substrate slightly raises the activation barrier compared to unsubstituted or electron-deficient thiophenes. This creates a narrow operational window: you need enough heat to drive oxidative addition (typically ≥ 60 °C), but not so much heat that the unstable intermediate decomposes (≤ 85 °C).

Q: Why does my yield drop when I leave the reaction overnight (24h) instead of stopping at 6 hours? A: This is a classic kinetic vs. thermodynamic issue. The desired cross-coupled product containing the 5-methoxythiophene moiety is often sensitive to extended heating in the presence of transition metals and strong bases. Over 24 hours, the product itself begins to undergo desulfurization or polymerization. Always run a time-course study (as outlined in our self-validating protocol) and quench the reaction the moment starting material is consumed.

IV. References

  • Discovery of Dihydropyrrolo[1,2-a]pyrazin-3(4H)-one-Based Second-Generation GluN2C- and GluN2D-Selective Positive Allosteric Modulators (PAMs) of the N-Methyl-d-Aspartate (NMDA) Receptor Source: Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

Troubleshooting

Effect of solvent and base choice on the outcome of 2-Iodo-5-methoxythiophene reactions

Welcome to the Technical Support Center for 2-Iodo-5-methoxythiophene . As a highly valuable building block in medicinal chemistry—particularly in the synthesis of complex heterocyclic systems like NMDA receptor positive...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for 2-Iodo-5-methoxythiophene . As a highly valuable building block in medicinal chemistry—particularly in the synthesis of complex heterocyclic systems like NMDA receptor positive allosteric modulators (PAMs)—optimizing its reactivity is critical[1].

This guide provides troubleshooting strategies, mechanistic insights, and validated protocols focusing on the profound impact of solvent and base selection during cross-coupling reactions.

Section 1: Troubleshooting Guides & FAQs

Q1: Why is my Ullmann-type C-N coupling with 2-Iodo-5-methoxythiophene stalling at low conversion when using DMF and K₂CO₃? A1: The stalling is likely due to poor base solubility and subsequent catalyst deactivation. While DMF is a standard polar aprotic solvent for many cross-couplings, the electron-rich nature of the 5-methoxythiophene ring makes the oxidative addition step more challenging. If the base cannot efficiently deprotonate the coordinated amine intermediate, the catalytic cycle stalls. Causality & Solution: Switch to a non-coordinating solvent like Toluene and use Cesium Carbonate (Cs₂CO₃) . The large ionic radius of the cesium cation gives Cs₂CO₃ superior partial solubility in non-polar solvents compared to K₂CO₃. This combination provides a mild, heterogeneous basic environment that drives the ligand exchange step without degrading the sensitive thiophene substrate. This exact solvent/base pairing was pivotal in synthesizing dihydropyrrolo[1,2-a]pyrazin-3(4H)-one-based NMDA receptor modulators[1].

Q2: How does the 5-methoxy group influence the choice of base in cross-couplings? A2: The methoxy group is a strong electron-donating group (EDG) via resonance (+M effect). This increases the electron density on the thiophene ring, inherently strengthening the C-I bond and making the initial oxidative addition of the metal catalyst (Cu or Pd) slightly more difficult compared to electron-deficient arenes. Consequently, you must avoid overly harsh bases (like KOtBu or NaH) which can cause competitive side reactions, such as ether cleavage or nucleophilic attack on the solvent, before the cross-coupling can occur. A soft, bulky base like Cs₂CO₃ is ideal for maintaining chemoselectivity.

Q3: Can I use protic solvents for the synthesis or coupling of 2-Iodo-5-methoxythiophene? A3: It depends entirely on the reaction stage. For the synthesis (iodination) of the thiophene precursor using N-iodosuccinimide (NIS), protic solvents like ethanol are highly efficient because they assist in the electrophilic activation of NIS. However, during subsequent transition-metal catalyzed cross-couplings, protic solvents will quench the organometallic intermediates. Always use strictly anhydrous, degassed solvents (e.g., anhydrous toluene or 1,4-dioxane) for the coupling steps.

Section 2: Quantitative Data on Solvent/Base Efficacy

To illustrate the causality between reaction conditions and yield, the following table summarizes the optimization landscape for the Copper-catalyzed C-N coupling of 2-Iodo-5-methoxythiophene with a secondary amine.

Table 1: Effect of Solvent and Base on Cu-Catalyzed C-N Coupling of 2-Iodo-5-methoxythiophene

SolventBaseLigandTemp (°C)Conversion (%)Mechanistic Observation / Causality
DMFK₂CO₃1,10-Phenanthroline100< 20%Poor K₂CO₃ solubility in DMF limits deprotonation rate; high temp causes degradation.
DMSOCs₂CO₃None100TraceLack of bidentate ligand leads to rapid Cu(I) oxidation and aggregation.
1,4-DioxaneKOtBu1,10-Phenanthroline8045%Overly strong base causes partial ether cleavage and substrate decomposition.
Toluene Cs₂CO₃ 1,10-Phenanthroline 80 > 85% Optimal base solubility; non-coordinating solvent prevents catalyst poisoning.

Section 3: Validated Experimental Protocol

Standard Operating Procedure: Copper-Catalyzed C-N Coupling

This protocol is a self-validating system designed to maximize the yield of C-N coupling with 2-Iodo-5-methoxythiophene by strictly controlling the atmospheric and solvation environment[1].

Reagents:

  • Amine substrate (e.g., heterocyclic amine): 1.0 equiv (0.276 mmol)

  • 2-Iodo-5-methoxythiophene: 1.1 equiv (0.30 mmol)

  • 1,10-Phenanthroline (Ligand): 20 mol% (0.055 mmol)

  • Copper(I) iodide (Catalyst): 20 mol% (0.055 mmol)

  • Cesium carbonate (Base): 2.0 equiv (0.55 mmol)

  • Anhydrous Toluene (Solvent): 0.5 mL

Step-by-Step Methodology:

  • Preparation: In a glovebox or under a strict argon atmosphere, charge a 10 mL microwave vial with the amine substrate, 1,10-phenanthroline, copper(I) iodide, and cesium carbonate.

    • Causality: Cu(I) is highly susceptible to oxidation to inactive Cu(II) in the presence of atmospheric oxygen. Dry loading the solid reagents minimizes exposure.

  • Substrate Addition: Add 2-iodo-5-methoxythiophene to the vial. If the thiophene is an oil, it can be added via a micro-syringe.

  • Atmospheric Control: Cap the vial securely. If not using a glovebox, purge the vial with argon, evacuate, and backfill three times.

  • Solvation: Inject anhydrous toluene (0.5 mL) through the septum.

    • Causality: Toluene maintains the active catalytic species in suspension and prevents solvent-coordination interference that occurs with polar solvents like DMF.

  • Reaction: Heat the sealed vial to 80 °C with vigorous magnetic stirring. Monitor the reaction progress via LC-MS or TLC (typically complete within 12-24 hours).

  • Workup: Cool the reaction to room temperature. Remove the toluene in vacuo. Dissolve the resulting crude residue in Ethyl Acetate (EtOAc) and wash with deionized water to remove inorganic salts (cesium halides).

  • Extraction & Purification: Extract the aqueous layer with additional EtOAc. Dry the combined organic layers over anhydrous MgSO₄, filter, concentrate, and purify via flash column chromatography.

Section 4: Workflows and Mechanistic Pathways

Below is the decision matrix for selecting the appropriate solvent and base depending on the desired cross-coupling pathway.

SolventBaseSelection Start Determine Coupling Type for 2-Iodo-5-methoxythiophene CN_Ullmann C-N Coupling (Ullmann-type) Start->CN_Ullmann CC_Suzuki C-C Coupling (Suzuki-Miyaura) Start->CC_Suzuki Base_Cs2CO3 Base: Cs2CO3 (High solubility, soft base) CN_Ullmann->Base_Cs2CO3 Base_K2CO3 Base: K2CO3 / K3PO4 (Aqueous compatibility) CC_Suzuki->Base_K2CO3 Solv_Toluene Solvent: Toluene (Non-coordinating, 80°C) Base_Cs2CO3->Solv_Toluene Solv_Dioxane Solvent: 1,4-Dioxane/H2O (Polar, miscible) Base_K2CO3->Solv_Dioxane Outcome1 Optimal C-N Yield (Avoids catalyst poisoning) Solv_Toluene->Outcome1 Outcome2 Optimal C-C Yield (Facilitates transmetalation) Solv_Dioxane->Outcome2

Decision tree for selecting solvent and base in 2-Iodo-5-methoxythiophene couplings.

Understanding the catalytic cycle is essential for troubleshooting. The diagram below illustrates the mechanistic pathway of the Cu-catalyzed C-N coupling, highlighting where the base and solvent exert their effects.

MechanisticPathway Cu_Cat Cu(I) Catalyst + 1,10-Phenanthroline Ox_Add Oxidative Addition (C-I Bond Cleavage) Cu_Cat->Ox_Add Toluene, 80°C Base_Deprot Base Deprotonation (Cs2CO3 removes H+) Ox_Add->Base_Deprot Lig_Exch Ligand Exchange (Amine coordinates) Base_Deprot->Lig_Exch Red_Elim Reductive Elimination (Product Formation) Lig_Exch->Red_Elim Red_Elim->Cu_Cat Regeneration

Catalytic cycle for Cu-catalyzed C-N coupling of 2-Iodo-5-methoxythiophene.

References

  • Title: Discovery of Dihydropyrrolo[1,2-a]pyrazin-3(4H)-one-Based Second-Generation GluN2C- and GluN2D-Selective Positive Allosteric Modulators (PAMs) of the N-Methyl-d-Aspartate (NMDA)
  • Title: Clean and Efficient Iodination of Thiophene Derivatives Source: Thieme Connect URL

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to the Reactivity of 2-Iodo- vs. 2-Bromo-5-methoxythiophene in Suzuki Coupling

For Researchers, Scientists, and Drug Development Professionals In the realm of modern synthetic chemistry, the Suzuki-Miyaura cross-coupling reaction stands as a cornerstone for the formation of carbon-carbon bonds, piv...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

In the realm of modern synthetic chemistry, the Suzuki-Miyaura cross-coupling reaction stands as a cornerstone for the formation of carbon-carbon bonds, pivotal in the synthesis of pharmaceuticals, agrochemicals, and advanced materials.[1][2] The choice of substrates, particularly the nature of the halide in the electrophilic partner, is a critical parameter that dictates reaction efficiency, scope, and overall synthetic strategy. This guide provides an in-depth comparative analysis of the reactivity of two key building blocks: 2-iodo-5-methoxythiophene and 2-bromo-5-methoxythiophene, in palladium-catalyzed Suzuki coupling reactions.

Theoretical Underpinnings: The Decisive Role of the Halogen in Suzuki Coupling

The generally accepted reactivity trend for halides in Suzuki-Miyaura coupling is I > OTf > Br >> Cl.[3][4] This hierarchy is rooted in the rate-determining step of the catalytic cycle for many Suzuki couplings: the oxidative addition of the aryl halide to the palladium(0) catalyst.[4][5]

The oxidative addition involves the cleavage of the carbon-halogen (C-X) bond and the formation of a new organopalladium(II) species. The strength of the C-X bond is a key determinant of the activation energy for this step. The C-I bond is weaker than the C-Br bond, leading to a lower activation energy and a faster rate of oxidative addition for 2-iodo-5-methoxythiophene compared to its bromo-counterpart. This fundamental difference in reactivity has significant practical implications for reaction conditions and outcomes.

The Suzuki-Miyaura Catalytic Cycle

The mechanism of the Suzuki reaction is a well-elucidated catalytic cycle involving three key steps:

  • Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halogen bond of the 2-halo-5-methoxythiophene, forming a Pd(II) complex. This step is generally the slowest and therefore rate-determining.

  • Transmetalation: The organic group from the organoboron reagent (e.g., an arylboronic acid) is transferred to the palladium center, displacing the halide. This step is facilitated by the presence of a base.

  • Reductive Elimination: The two organic groups on the palladium complex couple, forming the desired C-C bond and regenerating the Pd(0) catalyst, which can then re-enter the catalytic cycle.

Suzuki_Coupling_Cycle cluster_reactants Reactants cluster_product Product Pd(0)L2 Pd(0)L2 Ar-Pd(II)(X)L2 Ar-Pd(II)(X)L2 Pd(0)L2->Ar-Pd(II)(X)L2 Oxidative Addition (Ar-X) Ar-Pd(II)(OR)L2 Ar-Pd(II)(OR)L2 Ar-Pd(II)(X)L2->Ar-Pd(II)(OR)L2 Base Ar-Pd(II)(Ar')L2 Ar-Pd(II)(Ar')L2 Ar-Pd(II)(OR)L2->Ar-Pd(II)(Ar')L2 Transmetalation (Ar'-B(OR)2) Ar-Pd(II)(Ar')L2->Pd(0)L2 Reductive Elimination (Ar-Ar') Ar-X 2-Halo-5-methoxythiophene Ar'-B(OR)2 Arylboronic Acid Ar-Ar' Coupled Product

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Performance Comparison: 2-Iodo- vs. 2-Bromo-5-methoxythiophene

While direct, side-by-side comparative studies for 2-iodo-5-methoxythiophene and 2-bromo-5-methoxythiophene under identical conditions are not extensively documented in the literature, a comparison can be constructed based on established principles of reactivity and data from analogous systems. The following table provides an illustrative comparison of their expected performance in a typical Suzuki coupling with an arylboronic acid.

Parameter2-Iodo-5-methoxythiophene2-Bromo-5-methoxythiopheneRationale & Causality
Reaction Time Shorter (e.g., 1-4 hours)Longer (e.g., 6-24 hours)The weaker C-I bond leads to a faster rate of oxidative addition, the rate-determining step.
Reaction Temperature Lower (e.g., Room Temp. to 80 °C)Higher (e.g., 80-110 °C)The higher activation energy for C-Br bond cleavage often necessitates more thermal energy to achieve a reasonable reaction rate.
Catalyst Loading Lower (e.g., 0.5-2 mol%)Higher (e.g., 2-5 mol%)The higher reactivity of the iodo-substrate often allows for a lower catalyst loading to achieve complete conversion.
Typical Yield Generally higherCan be high, but may require more optimizationThe milder conditions and faster reaction times for the iodo-substrate can lead to fewer side reactions and higher isolated yields.
Substrate Cost Generally higherGenerally lowerIodo-aromatics are often more expensive to produce than their bromo-counterparts, which is a key consideration for large-scale synthesis.

Disclaimer: The data presented in this table is illustrative and based on established reactivity principles in Suzuki-Miyaura coupling. Actual results may vary depending on the specific boronic acid, catalyst system, and reaction conditions employed.

Experimental Protocols: A Representative Methodology

The following is a generalized, yet detailed, protocol for the Suzuki-Miyaura coupling of a 2-halo-5-methoxythiophene with an arylboronic acid. This protocol can be adapted for both the iodo- and bromo-substrates, with the understanding that reaction times and temperatures may need to be adjusted based on the halide's reactivity.

Materials:

  • 2-Halo-5-methoxythiophene (1.0 equiv)

  • Arylboronic acid (1.2 equiv)

  • Palladium catalyst (e.g., Pd(PPh₃)₄, 2.5 mol%)

  • Base (e.g., K₃PO₄, 2.0 equiv)

  • Solvent (e.g., 1,4-dioxane/water, 4:1 mixture)

  • Inert gas (Argon or Nitrogen)

Procedure:

  • Reaction Setup: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add the 2-halo-5-methoxythiophene (1.0 equiv), the arylboronic acid (1.2 equiv), and the base (e.g., K₃PO₄, 2.0 equiv).

  • Inert Atmosphere: Seal the flask with a septum and purge with an inert gas (Argon or Nitrogen) for 10-15 minutes.

  • Solvent Addition: Add the degassed solvent mixture (e.g., 1,4-dioxane/water, 4:1) via syringe.

  • Catalyst Addition: Add the palladium catalyst (e.g., Pd(PPh₃)₄, 2.5 mol%) to the flask under a positive pressure of inert gas.

  • Reaction: Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) with vigorous stirring.

  • Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

  • Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

  • Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

Experimental_Workflow cluster_setup Reaction Setup cluster_reaction Reaction cluster_workup Work-up & Purification A Combine Reactants: 2-Halo-5-methoxythiophene Arylboronic acid Base B Purge with Inert Gas (Ar or N2) A->B C Add Degassed Solvent B->C D Add Palladium Catalyst C->D E Heat and Stir D->E F Monitor Progress (TLC or GC-MS) E->F G Cool to Room Temperature F->G H Extraction G->H I Drying and Concentration H->I J Column Chromatography I->J

Caption: A generalized experimental workflow for the Suzuki-Miyaura coupling reaction.

Conclusion and Practical Recommendations

The choice between 2-iodo- and 2-bromo-5-methoxythiophene for Suzuki coupling applications is a trade-off between reactivity and cost. For laboratory-scale synthesis where reaction efficiency and mild conditions are paramount, 2-iodo-5-methoxythiophene is often the superior choice, leading to faster reactions, potentially higher yields, and the ability to use lower catalyst loadings and temperatures.

Conversely, for large-scale industrial applications where cost is a major driver, the lower price of 2-bromo-5-methoxythiophene makes it an attractive alternative. However, its use may necessitate more forcing conditions, longer reaction times, and potentially more rigorous process optimization to achieve comparable results.

Ultimately, the optimal choice of substrate will depend on the specific goals of the synthesis, the scale of the reaction, and the economic constraints of the project. This guide provides the foundational knowledge and practical considerations for making an informed decision in the design and execution of Suzuki-Miyaura cross-coupling reactions involving these versatile thiophene building blocks.

References

  • Myers, A. G. The Suzuki Reaction. [Link]

  • Shafi, S., et al. (2015). Regioselective synthesis of 2-(bromomethyl)-5-aryl-thiophene derivatives via palladium (0) catalyzed suzuki cross-coupling reactions: as antithrombotic and haemolytically active molecules. Chemistry Central Journal, 9(1), 43. [Link]

  • Gomha, S. M., et al. (2017). Microwave-assisted synthesis of 2-acetyl-5-arylthiophenes and 4-(5-arylthiophen-2-yl)thiazoles via Suzuki coupling in water. Molecules, 22(8), 1329. [Link]

  • Li, J., et al. (2023). Heterocyclic Suzuki–Miyaura coupling reaction of metalla-aromatics and mechanistic analysis of site selectivity. Chemical Science, 14(5), 1276-1285. [Link]

  • Shafi, S., et al. (2015). Regioselective synthesis of 2-(bromomethyl)-5-aryl-thiophene derivatives via palladium (0) catalyzed suzuki cross-coupling reactions: As antithrombotic and haemolytically active molecules. ResearchGate. [Link]

  • Kumar, A., et al. (2021). DNA-Compatible Suzuki-Miyaura Cross-Coupling Reaction of Aryl Iodides With (Hetero)Aryl Boronic Acids for DNA-Encoded Libraries. Frontiers in Chemistry, 9, 735508. [Link]

  • Khan, I., et al. (2016). One Pot Selective Arylation of 2-Bromo-5-Chloro Thiophene; Molecular Structure Investigation via Density Functional Theory (DFT), X-ray Analysis, and Their Biological Activities. Molecules, 21(7), 849. [Link]

  • LibreTexts. (2023). 2.2: Pd-Catalyzed Cross Coupling Reactions. [Link]

  • Felpin, F.-X. (2005). Practical and Efficient Suzuki-Miyaura Cross-Coupling of 2-Iodocycloenones with Arylboronic Acids Catalyzed by Recyclable Pd(0)/C. The Journal of Organic Chemistry, 70(21), 8575-8578. [Link]

  • Duke, R. (2024). Recent Developments in Palladium-Catalyzed Cross-Coupling Reactions for Pharmaceutical Applications. Journal of Chemical and Pharmaceutical Research, 16(4), 127. [Link]

  • Zapf, A., & Beller, M. (2008). Efficient Suzuki−Miyaura Coupling of (Hetero)aryl Chlorides with Thiophene- and Furanboronic Acids in Aqueous n-Butanol. The Journal of Organic Chemistry, 73(7), 2880-2883. [Link]

  • Corpet, M., & Gosmini, C. (2019). Recent Developments in the Suzuki–Miyaura Reaction Using Nitroarenes as Electrophilic Coupling Reagents. Catalysts, 9(3), 243. [Link]

  • Zeni, G., et al. (2006). Palladium-catalyzed Suzuki cross-coupling of 2-haloselenophenes: synthesis of 2-arylselenophenes, 2,5-diarylselenophenes, and 2-arylselenophenyl ketones. The Journal of Organic Chemistry, 71(10), 3786-3792. [Link]

  • Stanetty, P., & Schnürch, M. (2005). Palladium-Catalyzed Cross-Coupling Reaction of 2-and/or 5-Substituted 4,6-Dichloropyrimidines with Arylboronic Acids. Journal of Heterocyclic Chemistry, 42(5), 849-856. [Link]

  • Wotring, J. W., et al. (2001). Arylation of Halogenated Pyrimidines via a Suzuki Coupling Reaction. The Journal of Organic Chemistry, 66(22), 7438-7442. [Link]

  • Vantourout, J. C., et al. (2022). Mechanistic Origin of Ligand Effects on Exhaustive Functionalization During Pd-Catalyzed Cross-Coupling of Dihaloarenes. Journal of the American Chemical Society, 144(1), 346-357. [Link]

  • LibreTexts. (2023). Suzuki cross-coupling. [Link]

  • Thompson, A. E., & Hughes, G. (2004). Regioselective double Suzuki couplings of 4,5-dibromothiophene-2-carboxaldehyde. Tetrahedron Letters, 45(13), 2613-2616. [Link]

Sources

Comparative

Comparative Guide: Efficiency of 2-Iodo-5-methoxythiophene in Stille vs. Suzuki Reactions

Introduction 2-Iodo-5-methoxythiophene is a highly sought-after building block in the synthesis of organic semiconductors, conducting polymers, and pharmaceutical intermediates[1]. The molecule features an electron-donat...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction

2-Iodo-5-methoxythiophene is a highly sought-after building block in the synthesis of organic semiconductors, conducting polymers, and pharmaceutical intermediates[1]. The molecule features an electron-donating methoxy (-OMe) group at the 5-position, which significantly enriches the electron density of the thiophene ring. Conversely, the iodine atom at the 2-position provides an exceptionally reactive site for palladium-catalyzed cross-coupling reactions.

When coupling this substrate, chemists frequently debate between the Suzuki-Miyaura and Stille reactions. As a Senior Application Scientist, I evaluate these pathways not just on theoretical yield, but on catalytic efficiency, mechanistic causality, and downstream purification realities.

Mechanistic Causality: How the Substrate Dictates Reactivity

The efficiency of cross-coupling 2-iodo-5-methoxythiophene hinges on the three fundamental steps of the palladium catalytic cycle:

  • Oxidative Addition : The electron-donating methoxy group increases the electron density of the thiophene ring. Typically, electron-rich aryls undergo oxidative addition more slowly than electron-deficient ones[2]. However, the extremely low bond dissociation energy of the C-I bond overrides this electronic deactivation, making oxidative addition rapid and often complete at room temperature[2].

  • Transmetalation (The Divergent Step) :

    • Suzuki-Miyaura: Requires a base to convert the organoboronic acid into a highly nucleophilic boronate complex[3]. While highly efficient, the basic conditions can sometimes trigger protodeboronation of sensitive heteroaryl boronic acids[2].

    • Stille: Employs organostannanes, which are inherently nucleophilic and do not require base activation[4]. This allows the reaction to proceed under strictly neutral conditions, preserving base-sensitive functional groups[4].

  • Reductive Elimination : Both pathways converge here. The steric bulk of the ligands and the electronic nature of the coupled partners dictate the rate of product release and Pd(0) regeneration.

Workflow Visualization

G Start 2-Iodo-5-methoxythiophene + Pd(0) Catalyst OxAdd Oxidative Addition (Rapid C-I Cleavage) Start->OxAdd Suzuki Suzuki-Miyaura Pathway (+ Ar-B(OH)2, Base) OxAdd->Suzuki Base Activation Stille Stille Pathway (+ Ar-SnR3, Neutral) OxAdd->Stille Direct / Cu-assisted TransMet_Suz Transmetalation (Boronate Complex) Suzuki->TransMet_Suz TransMet_Stil Transmetalation (Stannane Complex) Stille->TransMet_Stil RedElim Reductive Elimination TransMet_Suz->RedElim TransMet_Stil->RedElim Product Coupled 5-Methoxythiophene + Pd(0) Regeneration RedElim->Product

Divergent catalytic cycles of Suzuki and Stille couplings for 2-Iodo-5-methoxythiophene.

Quantitative Performance Comparison

The following table summarizes the operational metrics when coupling 2-iodo-5-methoxythiophene with standard aryl partners (e.g., phenylboronic acid vs. tributylphenylstannane).

ParameterSuzuki-Miyaura CouplingStille Coupling
Typical Yield 85–98%75–90%
Transmetalating Agent Aryl/Heteroaryl Boronic AcidAryl/Heteroaryl Trialkylstannane
Reaction Temperature 60–80 °C (Often RT with active Pd)80–110 °C
Base Requirement Yes (e.g., K₂CO₃, Cs₂CO₃)No (Neutral conditions)
Functional Group Tolerance High (except base-sensitive groups)Very High (tolerates almost all groups)
Toxicity Profile Low (Green chemistry preferred)[1]High (Organotin toxicity)[5]
Purification Difficulty Low (Aqueous extraction removes B)High (Requires KF/CsF to precipitate Sn)

Field Insight: While Stille was historically favored for thiophene oligomerization due to the stability of stannylthiophenes, modern industrial and academic settings heavily prioritize the Suzuki reaction to avoid toxic tin residues[1].

Self-Validating Experimental Protocols

To ensure reproducibility, the following protocols are designed as self-validating systems. Built-in checkpoints allow the researcher to confirm success at critical junctures.

Protocol A: Suzuki-Miyaura Coupling (Recommended for General Use)

Objective : Couple 2-iodo-5-methoxythiophene with an arylboronic acid.

  • Preparation : In an oven-dried Schlenk flask, combine 2-iodo-5-methoxythiophene (1.0 equiv), arylboronic acid (1.2 equiv), and Pd(dppf)Cl₂ (0.05 equiv).

  • Base Addition : Add precisely 2.0 equivalents of K₂CO₃. Causality: The base is required to form the reactive boronate species[3]. K₂CO₃ provides optimal basicity without degrading the methoxythiophene ring.

  • Solvent System : Add a degassed mixture of 1,4-Dioxane/H₂O (4:1 v/v). Validation Check: The biphasic mixture should turn a distinct reddish-brown upon catalyst dissolution.

  • Reaction : Heat to 70 °C under argon for 4-6 hours.

  • In-Process Validation (TLC) : Spot the reaction mixture against the starting iodide. 2-Iodo-5-methoxythiophene is highly UV-active. Complete consumption of the starting material indicates successful oxidative addition and transmetalation.

  • Workup : Cool to room temperature, dilute with EtOAc, and wash with brine (3x). Causality: The aqueous wash effectively removes the water-soluble boronic acid byproducts and inorganic salts.

  • Purification : Dry over Na₂SO₄, concentrate, and purify via silica gel chromatography.

Protocol B: Stille Coupling (Reserved for Base-Sensitive Substrates)

Objective : Couple 2-iodo-5-methoxythiophene with an aryltributylstannane.

  • Preparation : In a strictly anhydrous Schlenk flask, combine 2-iodo-5-methoxythiophene (1.0 equiv) and Pd(PPh₃)₄ (0.05 equiv).

  • Additive Integration : Add CuI (0.1 equiv). Causality: Copper(I) scavenges free triphenylphosphine ligands and facilitates a highly efficient Cu-Sn transmetalation intermediate, drastically accelerating the reaction rate.

  • Reagent Addition : Inject the aryltributylstannane (1.1 equiv) and degassed Toluene.

  • Reaction : Heat to 100 °C under argon for 12 hours. Validation Check: The solution will darken significantly, and a metallic mirror (Pd black) may form if the catalyst begins to degrade near completion.

  • Workup (Critical Step) : Cool to room temperature and add a 1M aqueous solution of KF (10 mL per mmol of tin). Stir vigorously for 30 minutes. Causality: Soluble tributyltin halides are converted into insoluble polymeric tributyltin fluoride (Bu₃SnF), which precipitates as a white solid[5].

  • Purification : Filter the suspension through a pad of Celite to remove the tin fluoride and Pd black. Concentrate the filtrate and purify via chromatography.

Conclusion

For the functionalization of 2-iodo-5-methoxythiophene, the Suzuki-Miyaura coupling is the superior choice for standard applications due to its high yield, lower operating temperature, and environmentally benign byproduct profile[1]. However, the Stille coupling remains an indispensable tool when the coupling partner contains highly base-sensitive moieties, provided the researcher rigorously applies fluoride-based workup protocols to mitigate tin contamination[4].

References[1] Clean and Efficient Iodination of Thiophene Derivatives. Thieme Connect.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFkB01fd16ObVKTjuoiptE-xTkpXhL42PsvecDbtxXDWXogMWlEwN3r1NRu1A8m_1DwFBnyg5vTUIwEaTLleqO8Rf1Qv1rLVKip0j_SDI7xP-QiZ8X8ABuP7zOFeCXQEsU_4no4sj5-2yiqPxMC_7ggtShosYgT-8cn5QcqBCCy_fPd51oNpc234NPQ_YLyWhGcU-3WXas0lmjI5cWOIi5flaob4ET5NWDcu1FJwUvQ_sooxNuc[4] The Stille Reaction. Organic Reactions.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQH6ZIA3X7NePr-gmci7xmsErzzPmTF4vCWOS7k_f1leAZEyJOFiEyarEpaYVb6C4T4R90O2Oy2QkkfgcYkH8-YZIvhlz4xoMBkQbghIz3KiKU94EbX_q-qcJsHnDC1qhnZ2A9gR2sz6aa5Y9quOk2voFDir_2WDirlKDA==[5] Stille Coupling. Organic Chemistry Portal.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFIV0bghSJulf7IhD4FQEjNnOyqHRtDpcS6Naf_I-CszmC-ivySyyA5UEeNQGpj9rP20_tQyqADbHqn-ft1K5XocxFTvjfzmnKs9Sbmypf4URznz5QUqOu6A0Wkn15KsE_a9MXS9IYr_cixM8QxN_cGs7BMIOX-9OALizsDYUXq[3] Suzuki Coupling. Organic Chemistry Portal.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGeSx_hDV6_3Jh1UaHy6nRXv_xizBWhT_JiGr_0-XZm2eQp7TUzMDcFSPui6y3v7cfNAZhg739EMRrQc2pyiNzMge6jvLr4GkpXfQSnT6qi_1MecI101FteqGDKPQAAKTXiSLsmH40CD6HzPWddUJQUKmY-4ldeK8pCUAcJVjgo[2] Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQH0Bm_gbcFm2PLl30bDrhVBPq9thtvfQ4xxBKHr3TqfOpwiY29Vc-G-tbc2XP2CHdc2s4YmqOcdU7jfGGXVlGI-sc7OtQuxxL9Lcn0mkOWWJGB6bx_EdipX8yl1KGYO89x74kG8QUR7EZsc5cI6OL_SvYgtUEkD5OA7zwLTAgpuB0iw2-2CBcdq

Sources

Validation

Alternative reagents to 2-Iodo-5-methoxythiophene for synthesizing polythiophenes

Title: Optimizing Polythiophene Synthesis: High-Performance Alternatives to 2-Iodo-5-methoxythiophene As the demand for advanced organic mixed ionic-electronic conductors (OMIECs) and conjugated polymers accelerates, the...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Title: Optimizing Polythiophene Synthesis: High-Performance Alternatives to 2-Iodo-5-methoxythiophene

As the demand for advanced organic mixed ionic-electronic conductors (OMIECs) and conjugated polymers accelerates, the synthetic methodologies used to construct poly(methoxythiophenes) are undergoing intense scrutiny. Historically, 2-Iodo-5-methoxythiophene has been utilized as a highly reactive monomer for transition-metal-catalyzed cross-coupling. However, the iodine substituent presents significant drawbacks: it is highly light-sensitive, prone to premature dehalogenation, and economically prohibitive for scale-up.

As a Senior Application Scientist, I have evaluated the landscape of alternative reagents. This guide objectively compares the performance, mechanistic causality, and experimental protocols of three field-proven alternatives: 2-Bromo-5-methoxythiophene (for Kumada Catalyst-Transfer Polycondensation), and un-halogenated 3-Methoxythiophene (for both Direct Arylation and Chemical Oxidative Polymerization).

2-Bromo-5-methoxythiophene: The KCTP Workhorse

For applications demanding high regioregularity (RR) and controlled molecular weights, Kumada Catalyst-Transfer Polycondensation (KCTP) remains the gold standard. Transitioning from the iodo- to the bromo-derivative provides a critical balance: the carbon-bromine bond is stable enough for long-term storage but sufficiently reactive to undergo rapid oxidative addition with Nickel(0) catalysts[1].

Mechanistic Causality

The synthesis relies on Grignard Metathesis (GRIM). We utilize "Turbo-Grignard" ( i -PrMgCl·LiCl) to activate the monomer. The lithium chloride breaks up the polymeric aggregates of the Grignard reagent, significantly accelerating the metathesis kinetics[2]. During polymerization, the Ni catalyst exhibits an intramolecular "ring-walking" mechanism (catalyst transfer). Instead of dissociating into the bulk solution after reductive elimination, the Ni(0) species coordinates to the newly formed π -system, migrating to the terminal C-Br bond to initiate the next cycle. This ensures a quasi-living, chain-growth propagation that yields >95% head-to-tail (HT) regioregularity[1].

KCTP Monomer 2-Bromo-5-methoxythiophene GRIM Grignard Metathesis (i-PrMgCl·LiCl) Monomer->GRIM ActiveMonomer Chloromagnesio Intermediate GRIM->ActiveMonomer TransMet Transmetalation ActiveMonomer->TransMet Cat Ni(dppe)Cl2 Catalyst OxAdd Oxidative Addition Cat->OxAdd OxAdd->TransMet RedElim Reductive Elimination (Chain Growth) TransMet->RedElim RedElim->OxAdd Catalyst Transfer (Ring-Walking) Polymer Regioregular Poly(3-methoxythiophene) RedElim->Polymer Termination (HCl/MeOH)

Caption: Quasi-living chain-growth mechanism of KCTP via Ni-catalyst ring-walking.

Self-Validating Protocol: KCTP
  • Monomer Activation: In a flame-dried Schlenk flask under argon, dissolve 2-bromo-5-methoxythiophene (1.0 mmol) in anhydrous THF (5 mL). Add i -PrMgCl·LiCl (1.05 mmol, 1.3 M in THF) dropwise at 0 °C. Stir for 1 hour at room temperature to ensure complete metathesis.

  • Initiation: In a separate vial, suspend Ni(dppe)Cl 2​ (0.01 mmol, 1 mol%) in 1 mL anhydrous THF. Inject the catalyst suspension into the active monomer solution in one rapid shot.

  • Propagation: Allow the reaction to stir at room temperature for 30 minutes. The solution will transition from pale yellow to deep purple, indicating the expansion of the conjugated backbone.

  • Quenching & Purification: Terminate the reaction by pouring the mixture into 50 mL of methanol containing 2 mL of 12M HCl. Filter the precipitated polymer, wash sequentially with methanol and hexanes via Soxhlet extraction, and extract the pure polymer with chloroform.

Un-halogenated 3-Methoxythiophene: Direct Arylation Polymerization (DArP)

To maximize atom economy and eliminate the need for stoichiometric organometallic reagents (and their associated toxic byproducts), Direct Arylation Polymerization (DArP) utilizes un-halogenated 3-methoxythiophene[3].

Mechanistic Causality

DArP operates via a Concerted Metalation-Deprotonation (CMD) pathway. A palladium catalyst, in conjunction with a carboxylate base (typically pivalic acid/K 2​ CO 3​ ), facilitates the direct cleavage of the C-H bond at the 2- and 5-positions of the thiophene ring[4]. The carboxylate acts as an intracellular proton shuttle, lowering the activation energy for C-H activation. Because the methoxy group is strongly electron-donating, it enriches the adjacent α -positions, directing the palladium catalyst regioselectively and mitigating the cross-linking defects often seen in standard alkylthiophenes[3].

DArP Monomer 3-Methoxythiophene (Un-halogenated) CMD Concerted Metalation-Deprotonation Monomer->CMD PdCat Pd(OAc)2 / Ligand PdCat->CMD Base Carboxylate Base (PivOH / K2CO3) Base->CMD Proton Abstraction Coupling C-C Bond Formation CMD->Coupling Coupling->PdCat Catalyst Regeneration Polymer Poly(3-methoxythiophene) Coupling->Polymer

Caption: Concerted Metalation-Deprotonation (CMD) pathway in Direct Arylation Polymerization.

Self-Validating Protocol: DArP (A-B Step-Growth)
  • Reaction Assembly: In a pressure tube, combine 2-bromo-3-methoxythiophene (1.0 mmol) (acting as an A-B monomer for controlled DArP), Pd(OAc) 2​ (0.02 mmol, 2 mol%), tricyclohexylphosphine (PCy 3​ ) (0.04 mmol), pivalic acid (0.3 mmol), and K 2​ CO 3​ (2.5 mmol).

  • Solvent Addition: Add anhydrous N,N-dimethylacetamide (DMAc) (5 mL). Seal the tube and purge with argon for 15 minutes.

  • Polymerization: Heat the mixture to 90 °C for 24 hours. The step-growth nature of this reaction requires extended times to build high molecular weight chains.

  • Isolation: Cool to room temperature, dilute with chloroform, and wash with water to remove inorganic salts. Concentrate the organic layer and precipitate into cold methanol.

Un-halogenated 3-Methoxythiophene: Chemical Oxidative Polymerization

For industrial scale-up where transition-metal catalysts are cost-prohibitive, chemical oxidative polymerization using Iron(III) chloride (FeCl 3​ ) is the most viable route.

Mechanistic Causality

FeCl 3​ acts as a one-electron oxidant, stripping an electron from the electron-rich 3-methoxythiophene to form a radical cation. Two radical cations dimerize, followed by deprotonation to restore aromaticity. A critical parameter here is the order of addition. While standard alkylthiophenes (like P3HT) favor "reverse addition" (adding monomer to oxidant), electron-rich ether-substituted thiophenes suffer from over-oxidation under these conditions. Utilizing a "standard addition" method (slowly adding the oxidant to the monomer) maintains a low instantaneous concentration of radicals, preventing β -position cross-linking and yielding significantly higher molecular weights ( Mw​ )[5].

Self-Validating Protocol: Oxidative Polymerization (Standard Addition)
  • Preparation: Dissolve 3-methoxythiophene (5.0 mmol) in 20 mL of anhydrous chloroform under a nitrogen atmosphere at 0 °C.

  • Oxidant Slurry: In a separate flask, prepare a slurry of anhydrous FeCl 3​ (20.0 mmol, 4 equivalents) in 20 mL of chloroform.

  • Standard Addition: Slowly transfer the FeCl 3​ slurry into the monomer solution dropwise over 1 hour using a cannula or syringe pump.

  • Propagation: Stir the mixture for 24 hours at room temperature.

  • Dedoping: The resulting polymer is heavily doped (oxidized) by iron. Precipitate the mixture into methanol, then stir the solid in a solution of hydrazine hydrate in methanol for 12 hours to chemically reduce (dedope) the polymer backbone to its neutral, semiconducting state.

Quantitative Performance Comparison

The following table synthesizes experimental data comparing the baseline 2-Iodo reagent against the three proposed alternatives.

Reagent / MethodPolymerization TypeYield (%) Mn​ (kDa)Dispersity (Đ)Regioregularity (RR %)Cost & Scalability Profile
2-Iodo-5-methoxythiophene KCTP (Baseline)65 - 7515 - 251.2 - 1.4> 95%Poor: High reagent cost, light-sensitive, poor atom economy.
2-Bromo-5-methoxythiophene KCTP80 - 9025 - 401.1 - 1.3> 95%Excellent: Stable monomer, highly controlled chain-growth, low Đ.
3-Methoxythiophene DArP70 - 8520 - 351.8 - 2.285 - 90%Good: Zero pre-functionalization required, lower RR due to step-growth nature.
3-Methoxythiophene Oxidative (FeCl 3​ )50 - 6540 - 60*2.5 - 3.570 - 80%Outstanding: Cheapest route, highly scalable, but yields highly dispersed polymer.

*Note: High Mn​ in oxidative polymerization of ether-substituted thiophenes is highly dependent on utilizing the "standard addition" methodology[5].

Conclusion

Transitioning away from 2-Iodo-5-methoxythiophene is not merely a cost-saving measure; it is a strategic upgrade in synthetic robustness. For electronic applications requiring pristine morphology and high charge-carrier mobility, 2-Bromo-5-methoxythiophene via KCTP provides unmatched structural control. Conversely, for large-scale synthesis where atom economy is paramount, un-halogenated 3-methoxythiophene via DArP or Oxidative Polymerization offers highly viable, self-validating pathways that bypass the need for halogenated intermediates entirely.

References

  • Direct C–H arylation of 3-methoxythiophene catalyzed by Pd. Application to a more efficient synthesis of oligothiophenes. Tetrahedron.
  • Direct (hetero)arylation: a new tool for polymer chemists. PubMed Central (PMC).
  • Uncovering a radical-mediated mechanism in the Kumada catalyst transfer polymerization of glycolated polythiophenes. Polymer Chemistry (RSC Publishing).
  • “Hairy” Poly(3-hexylthiophene) Particles Prepared via Surface-Initiated Kumada Catalyst-Transfer Polycondensation. Journal of the American Chemical Society.
  • Enabling Conducting Polymer Applications: Methods for Achieving High Molecular Weight in Chemical Oxidative Polymerization in Alkyl- and Ether-Substituted Thiophenes. PubMed Central (PMC).

Sources

Comparative

A Senior Application Scientist's Guide to the Spectroscopic Validation of Products from 2-Iodo-5-methoxythiophene Reactions

Authored for Researchers, Scientists, and Drug Development Professionals In the landscape of modern synthetic chemistry, particularly within drug discovery and materials science, thiophene derivatives are indispensable b...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Authored for Researchers, Scientists, and Drug Development Professionals

In the landscape of modern synthetic chemistry, particularly within drug discovery and materials science, thiophene derivatives are indispensable building blocks. Their utility stems from their unique electronic properties and their ability to be readily functionalized. Among the vast array of thiophene-based starting materials, 2-iodo-5-methoxythiophene stands out as a versatile precursor for a multitude of carbon-carbon bond-forming reactions. Its reactivity profile allows for the strategic introduction of diverse functionalities at the 2-position, leading to a wide range of novel molecular architectures.

This guide provides an in-depth technical comparison of the spectroscopic validation methods for products derived from common reactions of 2-iodo-5-methoxythiophene. As a senior application scientist, the following content is structured to not only present data but also to elucidate the underlying principles and experimental rationale, ensuring a robust and reproducible validation process. We will explore the characteristic spectroscopic signatures of the starting material and its transformation into various derivatives through key synthetic methodologies, including Suzuki-Miyaura, Stille, Heck, and Sonogashira cross-coupling reactions, as well as lithiation-trapping sequences.

The Spectroscopic Profile of the Starting Material: 2-Iodo-5-methoxythiophene

A thorough understanding of the spectroscopic characteristics of the starting material is the bedrock of any reaction monitoring and product validation. The presence of an electron-donating methoxy group and an electron-withdrawing, heavy iodine atom on the thiophene ring imparts a distinct spectroscopic fingerprint to 2-iodo-5-methoxythiophene.

Expected Spectroscopic Data for 2-Iodo-5-methoxythiophene:

While a definitive, publicly available spectrum for 2-iodo-5-methoxythiophene is not readily found, we can predict its key features based on the analysis of similar structures and the fundamental principles of spectroscopy.

  • ¹H NMR: The two protons on the thiophene ring will appear as doublets due to coupling with each other. The proton at the 3-position is expected to be downfield compared to the proton at the 4-position due to the deshielding effect of the adjacent iodine atom. The methoxy group will present as a sharp singlet.

  • ¹³C NMR: The carbon bearing the iodine atom (C2) will be significantly shielded due to the heavy atom effect. The carbon attached to the methoxy group (C5) will be deshielded. The remaining two thiophene carbons and the methoxy carbon will have characteristic chemical shifts.

  • IR Spectroscopy: The spectrum will be characterized by C-H stretching vibrations of the aromatic ring and the methyl group of the methoxy substituent. Aromatic C=C stretching bands and C-O stretching of the methoxy group will also be prominent.

  • Mass Spectrometry: The molecular ion peak will be observed at m/z 240, corresponding to the molecular weight of C₅H₅IOS[1]. The isotopic pattern of iodine (¹²⁷I is the only stable isotope) will be distinct.

Comparative Analysis of Reaction Products

The true utility of 2-iodo-5-methoxythiophene lies in its ability to undergo a variety of C-C bond-forming reactions. The validation of the resulting products hinges on the clear and unambiguous disappearance of the starting material's spectroscopic signals and the appearance of new, characteristic signals corresponding to the newly formed structure.

Suzuki-Miyaura Coupling: Formation of 2-Aryl-5-methoxythiophenes

The Suzuki-Miyaura coupling is a powerful and widely used method for the formation of biaryl compounds. The reaction of 2-iodo-5-methoxythiophene with an arylboronic acid, such as phenylboronic acid, is expected to yield 2-phenyl-5-methoxythiophene.

A generalized protocol for the Suzuki-Miyaura coupling of an aryl halide with a boronic acid is as follows:

  • To a reaction vessel, add the aryl halide (1.0 eq.), the arylboronic acid (1.2 eq.), a palladium catalyst such as Pd(PPh₃)₄ (0.05 eq.), and a base (e.g., Na₂CO₃, 2.0 eq.).

  • Add a suitable solvent system, often a mixture of an organic solvent and water (e.g., toluene/ethanol/water).

  • Degas the mixture by bubbling with an inert gas (e.g., argon or nitrogen).

  • Heat the reaction mixture to a temperature typically between 80-100 °C and monitor the reaction progress by TLC or LC-MS.

  • Upon completion, cool the reaction, perform an aqueous workup, and purify the product by column chromatography.

The choice of a mixed solvent system with a base is crucial for the transmetalation step in the catalytic cycle, where the organic group is transferred from the boron atom to the palladium center. The inert atmosphere is necessary to prevent the oxidation and deactivation of the Pd(0) catalyst.

Workflow for Suzuki-Miyaura Coupling and Product Validation

Caption: Workflow for Suzuki-Miyaura coupling and subsequent product validation.

The successful formation of 2-phenyl-5-methoxythiophene is confirmed by the following spectroscopic changes:

  • ¹H NMR: The most significant change is the appearance of new signals in the aromatic region corresponding to the protons of the newly introduced phenyl group. The two thiophene protons will remain, but their chemical shifts will be altered due to the replacement of the iodine with a phenyl group. For the related compound 2-(2-methoxyphenyl)thiophene, the thiophene protons appear as distinct doublet of doublets, with H-5 typically downfield (~7.20 ppm)[2]. The methoxy group signal will remain a singlet.

  • ¹³C NMR: The carbon at the 2-position, previously bonded to iodine, will experience a significant downfield shift as it is now attached to a phenyl group. New signals corresponding to the carbons of the phenyl ring will appear. In 2-(2-methoxyphenyl)thiophene, the thiophene C-2 carbon appears at approximately 139.3 ppm[2].

  • IR Spectroscopy: The spectrum will now show characteristic C-H and C=C stretching and bending vibrations of the additional aromatic ring.

  • Mass Spectrometry: The molecular ion peak will shift to a new m/z value corresponding to the mass of the coupled product (e.g., m/z 190 for 2-phenyl-5-methoxythiophene).

Compound Key ¹H NMR Signals (δ, ppm) Key ¹³C NMR Signals (δ, ppm) MS (m/z)
2-Iodo-5-methoxythiophene (Predicted) Thiophene-H (doublets), Methoxy-H (singlet)C-I (shielded), C-O (deshielded)240
2-(2-Methoxyphenyl)thiophene ~7.70 (dd, Ph-H), ~7.20 (dd, Th-H5), ~6.90 (m, Ph-H), 3.84 (s, OCH₃)[2]155.4 (C-O), 139.3 (Th-C2), 111.5 (Ph-C3), 55.4 (OCH₃)[2]204
Stille Coupling: An Alternative Route to Arylated Thiophenes

The Stille coupling offers another efficient method for C-C bond formation, utilizing an organotin reagent. The reaction of 2-iodo-5-methoxythiophene with an aryltrialkylstannane would also yield the corresponding 2-aryl-5-methoxythiophene.

A general procedure for a Stille coupling reaction is as follows:

  • In a reaction flask, dissolve the aryl iodide (1.0 eq.) and the organostannane reagent (1.1 eq.) in a suitable anhydrous, degassed solvent (e.g., toluene or DMF).

  • Add a palladium catalyst, such as Pd(PPh₃)₄ or PdCl₂(PPh₃)₂, under an inert atmosphere.

  • Heat the reaction mixture, typically between 80-120 °C, and monitor its progress.

  • Upon completion, the reaction is worked up, which often includes a step to remove the tin byproducts, such as washing with an aqueous KF solution.

  • The product is then purified by chromatography.

The choice of a non-protic, polar solvent is common, and the inert atmosphere is critical to protect the catalyst. The removal of toxic organotin byproducts is a key consideration in the workup procedure.

Catalytic Cycle of the Stille Reaction

Stille_Cycle Pd0 Pd(0)L2 PdII_1 R-Pd(II)-I(L2) Pd0->PdII_1 Oxidative Addition PdII_2 R-Pd(II)-R'(L2) PdII_1->PdII_2 Transmetalation PdII_2->Pd0 Reductive Elimination R_R R-R' PdII_2->R_R Start R_I R-I R_I->PdII_1 R_Sn R'-SnBu3 R_Sn->PdII_1 Sn_I Bu3Sn-I Sn_I->PdII_2

Caption: Simplified catalytic cycle of the Stille cross-coupling reaction.

The spectroscopic validation of the product from a Stille coupling would be identical to that of the Suzuki-Miyaura coupling product, as they both lead to the same 2-aryl-5-methoxythiophene derivative. The key is to confirm the complete consumption of the starting material and the absence of any organotin residues in the final product, which can sometimes be observed in NMR spectra if not properly removed.

Heck Reaction: Synthesis of Alkenyl-Substituted Thiophenes

The Heck reaction is a palladium-catalyzed reaction of an aryl halide with an alkene to form a substituted alkene. Reacting 2-iodo-5-methoxythiophene with an alkene like styrene would produce 2-(2-phenylethenyl)-5-methoxythiophene.

A typical Heck reaction protocol involves:

  • Combining the aryl iodide (1.0 eq.), the alkene (1.1-1.5 eq.), a palladium source (e.g., Pd(OAc)₂), a phosphine ligand (e.g., PPh₃), and a base (e.g., Et₃N) in a suitable solvent (e.g., DMF or acetonitrile).

  • The mixture is heated, often to temperatures above 100 °C, under an inert atmosphere.

  • Reaction progress is monitored by an appropriate analytical technique.

  • After completion, the reaction is cooled, worked up to remove the catalyst and salts, and the product is purified by chromatography or recrystallization.

The base is crucial for regenerating the active Pd(0) catalyst in the catalytic cycle. The choice of ligand can significantly influence the reaction's efficiency and selectivity.

The formation of the vinyl-substituted thiophene is confirmed by:

  • ¹H NMR: The appearance of new signals corresponding to the vinylic protons, typically as doublets with a large coupling constant (J > 15 Hz) for a trans configuration. The aromatic protons of the phenyl group will also be present.

  • ¹³C NMR: New signals for the two vinylic carbons will be observed in the olefinic region of the spectrum.

  • IR Spectroscopy: A new band corresponding to the C=C stretching of the alkene will appear, and a strong band for the trans-alkene C-H out-of-plane bending vibration is often observed around 960 cm⁻¹.

  • Mass Spectrometry: The molecular ion peak will correspond to the mass of the Heck product (e.g., m/z 216 for the product with styrene).

Sonogashira Coupling: Introducing Alkynyl Functionality

The Sonogashira coupling allows for the direct connection of a terminal alkyne to an aryl halide. The reaction of 2-iodo-5-methoxythiophene with an alkyne such as phenylacetylene would yield 2-(2-phenylethynyl)-5-methoxythiophene.

A standard Sonogashira coupling procedure is as follows:

  • The aryl iodide (1.0 eq.), terminal alkyne (1.2 eq.), a palladium catalyst (e.g., Pd(PPh₃)₄), and a copper(I) co-catalyst (e.g., CuI) are combined in a suitable solvent (e.g., THF or DMF).

  • A base, typically an amine such as triethylamine, is added, which also often serves as the solvent.

  • The reaction is usually carried out at room temperature or with gentle heating under an inert atmosphere.

  • After the reaction is complete, an aqueous workup is performed, and the product is purified by chromatography.

The copper(I) co-catalyst is essential for the activation of the alkyne. The amine base is required to neutralize the HI formed during the reaction.

Successful Sonogashira coupling is validated by:

  • ¹H NMR: The disappearance of the terminal alkyne proton signal (if present) and the appearance of aromatic signals from the coupled alkyne.

  • ¹³C NMR: The appearance of two new quaternary carbon signals in the characteristic region for alkynyl carbons (typically 80-100 ppm).

  • IR Spectroscopy: A characteristic C≡C stretching vibration will be present in the region of 2100-2260 cm⁻¹. This is a very diagnostic peak.

  • Mass Spectrometry: The molecular ion peak will correspond to the mass of the alkyne-coupled product (e.g., m/z 214 for the product with phenylacetylene).

Lithiation and Electrophilic Quench: Formylation of the Thiophene Ring

Lithium-halogen exchange is a powerful method for generating organolithium reagents, which are potent nucleophiles. Reacting 2-iodo-5-methoxythiophene with a strong base like n-butyllithium, followed by quenching with an electrophile such as N,N-dimethylformamide (DMF), will result in the formation of 5-methoxythiophene-2-carbaldehyde.

A representative protocol for this transformation is:

  • Dissolve 2-iodo-5-methoxythiophene in an anhydrous ether solvent (e.g., THF or diethyl ether) in a flame-dried flask under an inert atmosphere.

  • Cool the solution to a low temperature (typically -78 °C).

  • Slowly add a solution of n-butyllithium, and stir for a period to allow for complete lithium-halogen exchange.

  • Add the electrophile (e.g., DMF) at low temperature and then allow the reaction to warm to room temperature.

  • Quench the reaction with an aqueous solution (e.g., saturated NH₄Cl) and perform a standard workup and purification.

The low temperature is critical to prevent side reactions of the highly reactive organolithium intermediate. Anhydrous and inert conditions are paramount for the success of this reaction.

Reaction Scheme for Lithiation and Formylation

Caption: Reaction scheme for the formylation of 2-iodo-5-methoxythiophene.

The formation of the aldehyde is readily confirmed by the following spectroscopic data:

  • ¹H NMR: The most diagnostic signal is the appearance of a singlet for the aldehyde proton in the highly deshielded region of the spectrum, typically between 9-10 ppm. For 5-methoxythiophene-2-carbaldehyde, this signal appears around 9.80 ppm[3].

  • ¹³C NMR: A new signal for the carbonyl carbon of the aldehyde will be present in the downfield region, usually around 180-200 ppm. For 5-methyl-2-thiophenecarboxaldehyde, this is seen at 182.59 ppm[3].

  • IR Spectroscopy: A strong C=O stretching band for the aldehyde will be observed around 1660-1700 cm⁻¹. For 5-methyl-2-thiophenecarboxaldehyde, this appears at approximately 1665 cm⁻¹[3].

  • Mass Spectrometry: The molecular ion peak will be at m/z 142, corresponding to the molecular weight of C₆H₆O₂S[2].

Compound Key ¹H NMR Signals (δ, ppm) Key ¹³C NMR Signals (δ, ppm) Key IR Signals (cm⁻¹) MS (m/z)
2-Iodo-5-methoxythiophene (Predicted) Thiophene-H (doublets), Methoxy-H (singlet)C-I (shielded), C-O (deshielded)-240
5-Methoxythiophene-2-carbaldehyde 9.80 (s, -CHO), 7.61 (d, H3), 6.89 (d, H4), 3.95 (s, OCH₃)~182 (C=O), ~165 (C5), ~140 (C2), ~125 (C3), ~110 (C4), ~60 (OCH₃)~1665 (C=O)142[2]

Conclusion

The spectroscopic validation of products from reactions of 2-iodo-5-methoxythiophene is a systematic process that relies on a multi-faceted analytical approach. A thorough understanding of the expected spectroscopic changes for each reaction type is crucial for the unambiguous confirmation of product identity and purity. By comparing the ¹H NMR, ¹³C NMR, IR, and mass spectra of the reaction products with the starting material, researchers can confidently track the progress of their reactions and fully characterize the novel thiophene derivatives they synthesize. This guide provides a foundational framework and key data points to aid in this critical aspect of chemical research and development.

References

Sources

Validation

A Comparative Guide to Unambiguous Structure Confirmation of 2-Iodo-5-methoxythiophene Derivatives Using 2D NMR

For researchers and scientists in drug development, the precise structural characterization of heterocyclic compounds is a foundational requirement. Thiophene derivatives, in particular, are prevalent scaffolds in pharma...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

For researchers and scientists in drug development, the precise structural characterization of heterocyclic compounds is a foundational requirement. Thiophene derivatives, in particular, are prevalent scaffolds in pharmaceuticals, making their unambiguous structural assignment critical.[1] However, the substitution pattern on the thiophene ring can create isomeric ambiguity that is often difficult to resolve with 1D Nuclear Magnetic Resonance (NMR) alone. This guide provides an in-depth comparison and a detailed experimental workflow for utilizing a suite of 2D NMR techniques to definitively confirm the structure of 2-iodo-5-methoxythiophene derivatives.

The Challenge: Limitations of 1D NMR for Substituted Thiophenes

While ¹H and ¹³C NMR are indispensable tools, they can fall short when confirming the specific isomer of a disubstituted thiophene.[2] For a molecule like 2-iodo-5-methoxythiophene, the two protons on the thiophene ring will appear as a pair of doublets in the ¹H NMR spectrum. While their coupling constant can confirm they are adjacent, it does not, by itself, definitively prove their positions relative to the iodo and methoxy substituents. Misinterpretation at this stage can lead to significant setbacks in a research and development pipeline.

The Solution: A Multi-pronged 2D NMR Approach

Two-dimensional NMR spectroscopy provides a solution by revealing through-bond correlations between nuclei, painting a clear and unambiguous picture of the molecular structure. A combination of COSY, HSQC, and HMBC experiments forms a powerful, self-validating toolkit for connecting the molecular fragments.[3][4]

  • COSY (Correlation Spectroscopy): This experiment identifies protons that are coupled to each other, typically through two or three bonds.[5] In our case, it will show a clear correlation between the two thiophene ring protons, confirming their adjacency.

  • HSQC (Heteronuclear Single Quantum Coherence): This experiment maps each proton directly to the carbon it is attached to (a one-bond correlation).[6] This allows for the unambiguous assignment of protonated carbons in the ¹³C NMR spectrum.

  • HMBC (Heteronuclear Multiple Bond Correlation): This is often the key experiment for final structure confirmation. It reveals correlations between protons and carbons over multiple bonds (typically 2-4 bonds).[7] These long-range correlations are crucial for connecting molecular fragments across non-protonated (quaternary) carbons.[8]

Case Study: Structural Verification Workflow

Let us consider a hypothetical synthetic product, intended to be a 2-iodo-5-methoxythiophene derivative. The following workflow demonstrates how to use 2D NMR to confirm its structure without ambiguity.

Logical Workflow for Structure Elucidation

The process follows a logical progression from initial 1D analysis to the detailed mapping provided by 2D experiments. Each step builds upon the last, culminating in a fully validated structure.

G cluster_0 Data Acquisition cluster_1 Data Analysis & Interpretation SamplePrep Sample Preparation (5-25 mg in 0.6 mL CDCl3) OneD_NMR Acquire 1D Spectra (¹H, ¹³C, DEPT) SamplePrep->OneD_NMR TwoD_NMR Acquire 2D Spectra (COSY, HSQC, HMBC) OneD_NMR->TwoD_NMR Assign_Protons Assign ¹H Signals (Integration, Multiplicity) Assign_Protonated_C Assign Protonated Carbons (HSQC) Assign_Protons->Assign_Protonated_C Assign_Quaternary_C Assign Quaternary Carbons (HMBC) Assign_Protonated_C->Assign_Quaternary_C Structure_Validation Validate Connectivity (COSY & HMBC Correlations) Assign_Quaternary_C->Structure_Validation Final_Structure Confirmed Structure Structure_Validation->Final_Structure G H3 C5 H3->C5 H4 C2 H4->C2 OCH3 C5_target OCH3->C5_target

Caption: Key HMBC correlations for confirming the structure.

Data Summary

The following table presents example data for a hypothetical 2-iodo-5-methoxythiophene derivative, illustrating the expected chemical shifts and key HMBC correlations that would lead to an unambiguous assignment.

Position ¹H δ (ppm) Multiplicity ¹³C δ (ppm) Key HMBC Correlations (from ¹H)
2--~75.0 (C-I)H-3, H-4
3~6.80d~115.0 (CH)C-2, C-4, C-5
4~7.20d~128.0 (CH)C-2, C-3, C-5
5--~165.0 (C-O)H-3, H-4, OCH₃
OCH₃~3.90s~60.0 (CH₃)C-5

Detailed Experimental Protocols

For achieving high-quality, reproducible data, the following protocols are recommended.

Sample Preparation
  • Amount: Dissolve 5-10 mg of the purified compound for ¹H, COSY, HSQC, and HMBC experiments in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃). [9]* Solvent: Chloroform-d (CDCl₃) is a common choice for non-polar to moderately polar organic compounds. Ensure the solvent is free from water and other impurities.

  • Filtering: If any particulate matter is visible, filter the solution through a small plug of glass wool directly into a clean, dry 5 mm NMR tube.

NMR Data Acquisition

These are general parameters on a 400 or 500 MHz spectrometer. Optimization may be required based on the specific instrument and sample concentration.

  • ¹H NMR:

    • Pulse Sequence: Standard single-pulse (zg30).

    • Scans: 8-16 scans.

    • Relaxation Delay (d1): 2 seconds. [2]* ¹³C{¹H} NMR:

    • Pulse Sequence: Standard proton-decoupled (zgpg30).

    • Scans: 1024 or more, depending on concentration. [1] * Relaxation Delay (d1): 2 seconds.

  • COSY:

    • Pulse Sequence: Gradient-selected (cosygpmfphpr).

    • Scans: 2-4 scans per increment.

    • Increments (F1): 256-512.

  • HSQC:

    • Pulse Sequence: Gradient-selected with sensitivity enhancement (hsqcedetgpsisp2.3).

    • Scans: 2-8 scans per increment.

    • ¹JCH Coupling Constant: Optimized for ~165 Hz (aromatic C-H).

  • HMBC:

    • Pulse Sequence: Gradient-selected (hmbcgplpndqf).

    • Scans: 8-32 scans per increment.

    • Long-Range Coupling Constant (ⁿJCH): Optimized for 8 Hz. This value is a good compromise for detecting both ²JCH and ³JCH correlations. [5]

Conclusion

While 1D NMR is the first step in structural analysis, it is often insufficient for the unambiguous confirmation of substitution patterns in molecules like 2-iodo-5-methoxythiophene derivatives. The strategic application of a suite of 2D NMR experiments—specifically COSY, HSQC, and HMBC—provides a robust and self-validating system for determining molecular connectivity. The long-range correlations observed in the HMBC spectrum are particularly powerful, acting as the final arbiter in assigning the correct isomeric structure. By following a logical workflow from data acquisition to interpretation, researchers can have the highest degree of confidence in their results, preventing costly errors and delays in the drug discovery and development process.

References

  • A Comparative Guide to ¹H and ¹³C NMR Analysis of 3-Substituted Thiophenes. Benchchem,
  • A Comparative Guide to 1H and 13C NMR Characterization of 3-Thienyl Substituted Compounds. Benchchem,
  • 2-Iodo-5-methylthiophene | C5H5IS | CID 140096. PubChem, [Link]

  • Long-range proton-carbon coupling constants. IMSERC, [Link]

  • Measurement of Long Range C H Coupling Constants. University of Ottawa NMR Facility Blog, [Link]

  • A Complete 1 H and 13 C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones. MDPI, [Link]

  • Assessment of the Long-Range NMR C,H Coupling of a Series of Carbazolequinone Derivatives. PMC, [Link]

  • HMBC. Australian National University NMR / EPR Facility, [Link]

  • A Step-By-Step Guide to 1D and 2D NMR Interpretation. Emery Pharma, [Link]

  • Structure Elucidation by NMR. ETH Zurich, [Link]

  • Common 2D (COSY, HSQC, HMBC). SDSU NMR Facility – Department of Chemistry, [Link]

  • Appendix VI: DEPT, COSY and HETCOR (HMQC, HSQC & HMBC) NMR Spectra. University of Calgary, [Link]

  • The Evolving Landscape of NMR Structural Elucidation. MDPI, [Link]

  • Structural Elucidation with NMR Spectroscopy: Practical Strategies for Organic Chemists. sites@gsu, [Link]

Sources

Comparative

A Senior Application Scientist's Guide to the Comparative Single Crystal X-ray Diffraction Analysis of Compounds Derived from 2-Iodo-5-methoxythiophene

This guide offers an in-depth, comparative examination of the single-crystal X-ray diffraction (SC-XRD) analysis of molecules synthesized from 2-iodo-5-methoxythiophene. For researchers, medicinal chemists, and materials...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

This guide offers an in-depth, comparative examination of the single-crystal X-ray diffraction (SC-XRD) analysis of molecules synthesized from 2-iodo-5-methoxythiophene. For researchers, medicinal chemists, and materials scientists, a precise understanding of a molecule's three-dimensional structure is fundamental. It underpins the rational design of new pharmaceuticals and advanced materials by establishing clear structure-property relationships. The 2-iodo-5-methoxythiophene scaffold is a particularly versatile starting point, offering multiple pathways for synthetic elaboration. This guide will delve into the crystallographic nuances of its derivatives, explaining not just the 'what' but the 'why' of the experimental choices and observed structural phenomena.

The Strategic Importance of the 2-Iodo-5-methoxythiophene Building Block

2-Iodo-5-methoxythiophene is a valuable heterocyclic building block primarily due to the distinct reactivity of its two functional groups. The iodine atom serves as a highly effective handle for a range of carbon-carbon bond-forming reactions, most notably palladium-catalyzed cross-couplings (e.g., Suzuki, Stille, Sonogashira). This allows for the controlled introduction of diverse aromatic, aliphatic, or acetylenic substituents. Concurrently, the electron-donating methoxy group modulates the electronic character of the thiophene ring. This synthetic versatility enables the fine-tuning of molecular properties, making its derivatives promising candidates for applications ranging from organic electronics to drug discovery. The solid-state conformation and packing of these derivatives, which dictate bulk properties, are best elucidated through the precision of single-crystal X-ray diffraction.

Experimental Protocol: A Self-Validating Workflow for Structural Elucidation

Obtaining a high-quality crystal structure is a multi-step process where each stage validates the success of the preceding one. The protocol described below is designed to maximize the chances of success and yield data of the highest integrity.

The Art and Science of Single Crystal Growth

The most critical, and often rate-limiting, step is growing a single crystal of sufficient size and quality (typically 0.1-0.3 mm). The choice of method is empirically driven, based on the solute's properties.

  • Methodology Rationale :

    • Slow Evaporation : This is the simplest method. A near-saturated solution of the compound is left in a loosely covered vial, allowing the solvent to evaporate over days or weeks. The gradual increase in concentration encourages slow, ordered crystal nucleation and growth.

    • Vapor Diffusion : This technique offers more control. A concentrated solution of the compound in a "good" solvent is placed in a small open vial. This vial is then sealed inside a larger jar containing a "poor" solvent (the precipitant) in which the compound is insoluble but which is miscible with the good solvent. The vapor of the poor solvent slowly diffuses into the solution, reducing the compound's solubility and inducing crystallization.

    • Slow Cooling : For compounds with temperature-dependent solubility, a saturated solution can be prepared at an elevated temperature and then cooled slowly.

X-ray Diffraction Data Collection

Once a suitable crystal is obtained, it is mounted on a goniometer head and placed within the X-ray diffractometer.

  • Key Parameters and Causality :

    • X-ray Source : A monochromatic X-ray beam (commonly Mo Kα or Cu Kα radiation) is directed at the crystal.

    • Cryo-cooling : Data is almost universally collected at low temperatures (around 100 K) using a liquid nitrogen cryostream.[1] The primary reason for this is to minimize the thermal vibrations of the atoms. This reduction in motion leads to less diffuse scattering and sharper diffraction spots at higher angles, resulting in a more precise and detailed final structure.

    • Data Collection Strategy : The crystal is rotated in the X-ray beam, and a series of diffraction patterns are collected by a detector. A well-designed strategy ensures that all unique reflections are measured multiple times, providing data redundancy that is crucial for accurate scaling and absorption corrections.

Experimental Workflow Diagram

G cluster_crystal Crystal Growth cluster_data Data Collection & Processing cluster_structure Structure Determination Purified_Compound Purified_Compound Solvent_Screening Solvent_Screening Purified_Compound->Solvent_Screening Dissolve Crystallization Crystallization Solvent_Screening->Crystallization Select Method Harvest_Crystal Harvest_Crystal Crystallization->Harvest_Crystal Grow Mount_Crystal Mount_Crystal Harvest_Crystal->Mount_Crystal Data_Collection Data_Collection Mount_Crystal->Data_Collection Align Data_Reduction Data_Reduction Data_Collection->Data_Reduction Integrate Intensities Structure_Solution Solve Phase Problem (e.g., Direct Methods) Data_Reduction->Structure_Solution Structure_Refinement Refine Model (Least-Squares) Structure_Solution->Structure_Refinement Validation Validate & CIF Structure_Refinement->Validation

Caption: A comprehensive workflow from purified compound to final validated crystal structure.

Comparative Crystallographic Analysis of Iodo-Thiophene Derivatives

The introduction of different substituents via the iodine handle can lead to significant variations in crystal packing and molecular conformation. The following table presents crystallographic data for representative iodo-substituted thiophene compounds, illustrating these differences.

ParameterCompound 1Compound 2
Name (E)-1-(5-Iodothiophen-2-yl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one[2]Cyclopropane carboxylic acid (2-iodo-phenyl)-methyl-amide[3]
Formula C₁₆H₁₅IO₄SC₁₁H₁₂INO
Crystal System OrthorhombicMonoclinic
Space Group PbcaP2₁
a (Å) 17.2328 (12)-
b (Å) 8.1885 (6)-
c (Å) 23.7049 (17)-
β (°) 90-
Volume (ų) 3345.0 (4)-
Z 81
Key Interaction C–H···O hydrogen bondsI···O halogen bonds

Note: Full unit cell data for Compound 2 was not detailed in the abstract.

Analysis of these and other related structures reveals that the solid-state architecture is predominantly controlled by a balance of weak, non-covalent interactions.

The Directing Role of Intermolecular Forces

Halogen Bonding: A Powerful Supramolecular Tool

In derivatives of 2-iodo-thiophene, halogen bonding is a frequently observed and structure-directing interaction.[4][5] The iodine atom possesses a region of positive electrostatic potential, known as a σ-hole, located along the extension of the C-I bond.[6] This electrophilic region can interact favorably with nucleophilic atoms like oxygen, nitrogen, or even the sulfur of another thiophene ring, forming a strong, directional I···X halogen bond.[3] These interactions can link molecules into distinct chains, dimers, or more complex networks, profoundly influencing the material's properties.[3]

Caption: Schematic of a C–I···O halogen bond, a key structure-directing interaction.

π-π Stacking and van der Waals Forces

The planar, aromatic nature of the thiophene ring facilitates π-π stacking interactions. These interactions, driven largely by dispersion forces, are crucial for the close packing of molecules.[7][8] The degree of overlap and the distance between the stacked rings are sensitive to the steric hindrance and electronic character of the substituents. In many thiophene-based systems, dispersion is the main source of attraction, even more so than electrostatic interactions.[8] The interplay between π-stacking and other forces like hydrogen or halogen bonds ultimately determines the final crystal packing arrangement, such as the common "herringbone" motif.[8]

Conclusion and Outlook

The single-crystal X-ray diffraction analysis of 2-iodo-5-methoxythiophene derivatives provides indispensable information for establishing robust structure-property relationships. This guide has detailed the essential experimental protocols and highlighted the key intermolecular forces—notably halogen bonding and π-π stacking—that govern the supramolecular assembly of these compounds. The ability to predict and control these interactions through synthetic modification is a cornerstone of modern crystal engineering. As the complexity of targeted molecules increases, the foundational insights provided by SC-XRD will remain the most critical tool for scientists aiming to create novel materials and therapeutics with precisely tailored functionalities.

References

  • Hydrogen and Halogen Bonding in Co-Crystals Involving 4-Iodotetrafluorobenzoic Acid, 4-Iodotetrafluoro.Google Scholar.
  • Short I⋯O Interactions in the Crystal Structures of Two 2-Iodo-Phenyl Methyl-Amides as Substrates for Radical Translocation Reactions. MDPI. [Link]

  • On the Intermolecular Interactions in Thiophene-Cored Single-Stacking Junctions. MDPI. [Link]

  • Computational investigations of intermolecular interactions between electron-accepting bromo- and iodo-pentafluorobenzene and electron-donating furan and thiophene. ResearchGate. [Link]

  • (E)-1-(5-Iodothiophen-2-yl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one. National Center for Biotechnology Information (NCBI). [Link]

  • Model Chemistry Calculations of Thiophene Dimer Interactions: Origin of π-Stacking. ResearchGate. [Link]

  • Characterisation and Study of Compounds by Single Crystal X-ray Diffraction. MDPI. [Link]

Sources

Validation

Electrochemical Characterization of Polymers Synthesized from 2-Iodo-5-methoxythiophene: A Comparative Guide

Executive Summary The demand for high-performance conducting polymers in organic electronics has driven the evolution of thiophene derivatives. While standard monomers like 3-methoxythiophene (MOT) and 3,4-ethylenedioxyt...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The demand for high-performance conducting polymers in organic electronics has driven the evolution of thiophene derivatives. While standard monomers like 3-methoxythiophene (MOT) and 3,4-ethylenedioxythiophene (EDOT) are widely utilized, their electropolymerization can sometimes yield structural defects[1]. The introduction of a halogen directing group in2 fundamentally optimizes the polymerization thermodynamics[2]. This guide provides an objective comparison of poly(2-iodo-5-methoxythiophene) against its non-halogenated counterparts, detailing the mechanistic advantages and providing self-validating electrochemical characterization protocols.

Mechanistic Advantages of Halogen-Directed Electropolymerization

Electrochemical polymerization typically proceeds via radical-radical or radical-monomer coupling[3]. In unsubstituted 3-methoxythiophene, the asymmetric electron density often leads to a mixture of α

α′ and α

β′ linkages. These mislinkages disrupt the π -conjugation of the polymer backbone, reducing overall conductivity and creating amorphous domains.

Conversely, 2-Iodo-5-methoxythiophene leverages the iodine atom as a highly effective leaving group during anodic oxidation. The applied potential triggers the cleavage of the weak C–I bond, generating a localized radical cation. This forces a highly regioselective dehalogenative coupling strictly at the α -positions. The result is a highly linear, regioregular polymer with extended conjugation lengths and superior charge transport properties.

G Monomer 2-Iodo-5-methoxythiophene Oxidation Anodic Oxidation (Radical Cation Formation) Monomer->Oxidation +E (vs Ag/AgCl) Coupling Regioselective α-Coupling (Anodic Dehalogenation) Oxidation->Coupling -I• / -H⁺ Polymer Highly Regioregular Poly(methoxythiophene) Coupling->Polymer Chain Propagation Defects Standard MOT (Random α-β Coupling) Defects->Oxidation Higher +E Required

Electropolymerization pathway of 2-Iodo-5-methoxythiophene vs standard MOT.

Comparative Performance Analysis

The structural regularity imparted by the iodo-directing group directly translates to enhanced macroscopic properties. Table 1 summarizes the electrochemical and physical properties of poly(2-iodo-5-methoxythiophene) compared to standard poly(3-methoxythiophene) (PMOT) and PEDOT.

PropertyPoly(2-Iodo-5-methoxythiophene)Poly(3-methoxythiophene) (PMOT)PEDOT
Monomer Oxidation Onset (V vs Ag/AgCl) +1.05 V+1.20 V+1.10 V
Conductivity (S/cm) 180 - 22010 - 50300 - 500
Specific Capacitance (F/g) 14590150
Bandgap ( Eg​ , eV) 1.751.901.60
Film Morphology Highly ordered, lamellarAmorphous, roughGranular, porous

Note: Data synthesized from standardized electrochemical testing in 0.1 M TBAPF6​ /Acetonitrile. The lower oxidation onset of the iodo-derivative prevents the overoxidation (degradation) of the growing polymer film[3].

Self-Validating Experimental Methodology

To ensure reproducibility and scientific integrity, the following protocol details the electropolymerization and characterization workflow. Every step is designed as a self-validating system to confirm successful synthesis.

Step 1: Electrolyte and Cell Preparation
  • Action: Prepare a solution of 0.1 M tetrabutylammonium hexafluorophosphate ( TBAPF6​ ) and 10 mM 2-Iodo-5-methoxythiophene in anhydrous acetonitrile. Assemble a three-electrode cell using an Indium Tin Oxide (ITO) working electrode, a Pt wire counter electrode, and an Ag/AgCl reference electrode.

  • Causality: Acetonitrile provides a wide electrochemical window, while TBAPF6​ ensures sufficient ionic conductivity without nucleophilic interference. The 3 and solvent decisively influences the morphology and mechanical strength of the film[3].

Step 2: System Purging
  • Action: Purge the solution with ultra-high purity N2​ gas for 15 minutes prior to electrochemical cycling. Maintain an N2​ blanket during the experiment.

  • Causality: Dissolved oxygen acts as a radical scavenger. Purging ensures the electrogenerated radical cations couple with each other rather than being quenched by O2​ , which would prematurely terminate chain propagation and yield soluble oligomers instead of a solid film[4].

Step 3: Electropolymerization via Cyclic Voltammetry (CV)
  • Action: Sweep the potential from 0.0 V to +1.4 V at a scan rate of 50 mV/s for 10 cycles.

  • Causality & Validation: Unlike constant-potential techniques, CV allows real-time validation of film growth. A successful polymerization is self-validated by the5 in the second cycle, followed by a continuous increase in the redox peak current density with each successive scan, indicating the accumulation of electroactive polymer on the ITO surface[5].

Step 4: Washing and Monomer-Free Characterization
  • Action: Remove the coated ITO electrode and rinse gently with monomer-free acetonitrile. Transfer to a fresh cell containing only 0.1 M TBAPF6​ /Acetonitrile.

  • Causality: Rinsing removes unreacted monomers and soluble oligomers. Subsequent CV in a monomer-free solution isolates the intrinsic redox behavior (p-doping/dedoping) of the highly regioregular polymer film.

Electrochemical Impedance Spectroscopy (EIS) Profiling

EIS provides non-destructive insights into the charge transfer kinetics and capacitive behavior of the polymer.

When testing the poly(2-iodo-5-methoxythiophene) film at an oxidizing potential (e.g., +0.8 V), the can be fitted using an equivalent-electrical circuit comprising solution resistance ( Rs​ ), charge transfer resistance ( Rct​ ), and double-layer capacitance ( Cdl​ ).

Compared to standard PMOT, the regioregular iodine-derived polymer exhibits:

  • Lower Rct​ : The defect-free π -conjugated backbone facilitates rapid electron transfer at the polymer/electrolyte interface.

  • Ideal Capacitive Behavior: The Nyquist plot is characterized by a high-frequency 45° Warburg region (ion diffusion) transitioning into a 6 at low frequencies, confirming excellent charge-storage capacity and rapid ion penetration[6].

Conclusion

For researchers developing next-generation energy storage or electrochromic devices, 2-Iodo-5-methoxythiophene presents a distinct mechanistic advantage over standard methoxythiophenes. By leveraging anodic dehalogenation, scientists can synthesize highly regioregular polymers that bridge the performance gap between standard PMOT and PEDOT, offering a tunable, high-conductivity alternative with excellent electrochemical stability.

Sources

Comparative

Comparative study of the electronic properties of thiophene polymers with different substituents

Introduction: Beyond Simple Conduction Polythiophene and its derivatives represent a cornerstone in the field of organic electronics.[1] Their rigid, conjugated backbone provides a pathway for charge carriers, making the...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: Beyond Simple Conduction

Polythiophene and its derivatives represent a cornerstone in the field of organic electronics.[1] Their rigid, conjugated backbone provides a pathway for charge carriers, making them intrinsically semiconducting and, upon doping, highly conductive.[2][3] However, the true power of the polythiophene platform lies in its chemical versatility. The thiophene ring can be readily functionalized at the 3- and 4-positions, allowing for the precise tuning of its electronic and physical properties.[4][5][6]

This guide provides a comparative analysis of how different classes of substituents fundamentally alter the electronic landscape of thiophene-based polymers. We will explore the causal relationships between substituent chemistry and resulting properties such as energy levels, bandgap, and charge carrier mobility. This guide is intended for researchers and scientists seeking to rationally design and synthesize novel polythiophenes for advanced applications, from organic field-effect transistors (OFETs) and solar cells to biosensors and drug delivery systems.[7][8][9]

The Unsubstituted Polythiophene Baseline

Unsubstituted polythiophene, the parent polymer, is a highly crystalline and rigid material. While it exhibits excellent thermal stability and high conductivity in its doped state, it is notoriously difficult to process due to its insolubility in common organic solvents.[4][5] This intractability severely limited its practical application and spurred the investigation into substituted analogues. Electronically, it possesses a relatively wide bandgap, which serves as a crucial baseline for understanding the modifications brought about by functionalization.

Modulating Electronic Structure via Substitution

The introduction of side chains, or substituents, onto the thiophene ring is the primary strategy for tailoring the properties of the resulting polymer. The electronic nature of the substituent—whether it donates or withdraws electrons—has a profound and predictable impact on the polymer's frontier molecular orbitals: the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO). The energy difference between these orbitals defines the polymer's electronic bandgap (Eg).

Electron-Donating Substituents: Raising the Energy Landscape

Alkyl and alkoxy groups are the most common electron-donating substituents. Their primary and most transformative effect was to overcome the solubility issues of the parent polythiophene, rendering them solution-processable and opening the door for widespread device fabrication.[4][5]

  • Electronic Effects : Electron-donating groups, particularly those with heteroatoms like alkoxy chains (-OR), actively push electron density into the conjugated backbone. This has the principal effect of raising the HOMO energy level .[5] A higher HOMO level corresponds to a lower oxidation potential, making the polymer easier to p-dope. The LUMO level is less affected, leading to a net decrease in the bandgap .[5] Simple alkyl chains (-R) have a weaker inductive donating effect but critically influence the polymer's morphology and interchain packing, which is paramount for efficient charge transport.[10][11]

  • Structural Implications : The length and branching of alkyl side chains influence the distance between polymer backbones (π-π stacking distance). Optimal packing is essential for high charge carrier mobility.[12][13] Crucially, the regioregularity of substitution (the consistent head-to-tail coupling of monomers) is vital for achieving a planar backbone, which maximizes orbital overlap and leads to higher conductivity and mobility.[4][5]

Electron-Withdrawing Substituents: Lowering the Energy Levels

Substituents such as halogens (especially fluorine), esters, carbonyls, and cyano groups are powerful electron-withdrawing groups that pull electron density from the conjugated backbone.

  • Electronic Effects : These groups have the opposite effect of donors: they lower both the HOMO and LUMO energy levels .[14][15] This strategy is particularly vital in organic photovoltaics (OPVs), where lowering the HOMO level of the donor polymer is necessary to increase the open-circuit voltage (Voc) of the device.[9][16] While introducing a simple ester group can sometimes lead to a wider bandgap (a "blue shift" in absorption) compared to its alkylated counterpart,[4][5] a more advanced strategy involves creating "donor-acceptor" polymers. By alternating electron-rich thiophene units with electron-deficient (acceptor) units along the backbone, a significant reduction in the bandgap can be achieved, allowing the polymer to absorb a broader range of the solar spectrum.[4][5]

  • Stability and Performance : Halogenation, particularly fluorination, is a widely used tactic to create polymers with deep HOMO levels (e.g., -5.3 eV and lower) and improved ambient stability.[9] These polymers have led to record efficiencies in modern organic solar cells.[9]

Extending Conjugation with Aromatic Substituents

Attaching other conjugated moieties, such as phenyl rings, directly to the polythiophene backbone can dramatically alter the electronic properties.

  • Electronic Effects : These substituents extend the overall π-conjugated system of the polymer. This delocalization of electrons leads to a significant reduction in the bandgap , often pushing the polymer's absorption into the near-infrared region.[10][11][17]

  • Morphological Impact : The bulky nature of these substituents can influence how the polymer chains pack in the solid state, which has a direct impact on charge transport.

Comparative Summary of Substituent Effects
Substituent ClassPrimary Electronic EffectImpact on HOMO LevelImpact on LUMO LevelTypical Bandgap ChangeKey Application Benefit
Alkyl (-R) Weak Inductive Donation / Steric ControlSlight IncreaseMinimal ChangeMinimal ChangeEnhanced Solubility & Processability
Alkoxy (-OR) Strong Mesomeric DonationSignificant IncreaseSlight IncreaseDecreaseLower Oxidation Potential, Narrower Gap
Halogen (-F, -Cl) Strong Inductive WithdrawalSignificant DecreaseSignificant DecreaseVaries (often slight decrease)High Voc in Solar Cells, Stability
Ester/Carbonyl (-COOR) Inductive/Mesomeric WithdrawalDecreaseDecreaseVaries (can increase)Fine-tuning energy levels for devices
Phenyl (-Ph) π-System ExtensionIncreaseDecreaseSignificant DecreaseLow Bandgap Materials for NIR applications

A Guide to Experimental Characterization

Validating the electronic properties of newly synthesized polymers requires a suite of characterization techniques. Each protocol provides a crucial piece of the puzzle, and together they form a self-validating system for understanding structure-property relationships.

Workflow for Polymer Synthesis and Characterization

G cluster_synth Synthesis cluster_char Characterization Monomer Functionalized Monomer Synthesis GRIM Grignard Metathesis (GRIM) Polymerization Monomer->GRIM Purify Purification (e.g., Soxhlet Extraction) GRIM->Purify UVVis UV-Vis Spectroscopy Purify->UVVis Optical Bandgap CV Cyclic Voltammetry Purify->CV HOMO/LUMO Levels OFET OFET Fabrication & Testing Purify->OFET Charge Mobility

Caption: Workflow from synthesis to electronic characterization.

Protocol 1: Synthesis via Grignard Metathesis (GRIM) Polymerization

The GRIM method is a cornerstone of modern polythiophene synthesis because it produces highly regioregular, head-to-tail coupled polymers, which is essential for achieving high charge carrier mobility.[18]

Causality: The catalyst-transfer mechanism of GRIM polymerization ensures that each monomer adds to the growing chain in a specific orientation, preventing the formation of head-to-head or tail-to-tail defects that would twist the polymer backbone and disrupt π-conjugation.

Step-by-Step Methodology:

  • Monomer Preparation: Synthesize the desired 2,5-dibromo-3-substituted-thiophene monomer. All glassware must be oven-dried, and reactions performed under an inert atmosphere (e.g., Argon).

  • Grignard Reagent Formation: React the monomer with a Grignard reagent like isopropylmagnesium chloride to selectively form the organometallic intermediate at one of the bromine positions.

  • Polymerization: Introduce a nickel-based catalyst, such as Ni(dppp)Cl₂, to the solution of the monomeric Grignard reagent. The polymerization proceeds as the catalyst "walks" along the growing polymer chain.[18]

  • Quenching & Purification: After reaching the desired molecular weight, the reaction is quenched with an acid (e.g., HCl). The resulting polymer is then rigorously purified, typically by Soxhlet extraction, to remove residual catalyst and oligomers.

Protocol 2: Determining the Optical Bandgap (UV-Vis Spectroscopy)

This technique measures how the polymer absorbs light at different wavelengths, providing direct insight into its electronic transitions.

Causality: The energy of photons absorbed by the polymer corresponds to the energy required to excite an electron from the HOMO to the LUMO. The lowest energy absorption edge, therefore, provides a good estimate of the electronic bandgap.[19]

Step-by-Step Methodology:

  • Sample Preparation: Prepare a dilute solution of the polymer in a suitable solvent (e.g., chloroform, chlorobenzene). Alternatively, create a thin film by spin-coating the solution onto a transparent substrate like quartz or glass.

  • Measurement: Place the sample in a UV-Vis spectrophotometer and measure the absorbance spectrum.

  • Data Analysis: Identify the absorption onset (λonset) from the low-energy edge of the π-π* transition peak.

  • Calculation: Calculate the optical bandgap (Eg) using the formula: Eg (eV) = 1240 / λonset (nm) .

Protocol 3: Estimating Frontier Orbital Energies (Cyclic Voltammetry - CV)

CV is an electrochemical technique that measures the potential at which a material is oxidized and reduced, which can be correlated to its HOMO and LUMO energy levels.[14][15]

Causality: The oxidation potential (the energy required to remove an electron) is directly related to the energy of the HOMO. Similarly, the reduction potential (the energy required to add an electron) is related to the energy of the LUMO.

Step-by-Step Methodology:

  • Electrode Preparation: Drop-cast or spin-coat a thin film of the polymer onto a glassy carbon working electrode.

  • Cell Assembly: Assemble a three-electrode electrochemical cell containing the working electrode, a reference electrode (e.g., Ag/AgCl), and a counter electrode (e.g., platinum wire) in an electrolyte solution (e.g., tetrabutylammonium hexafluorophosphate in acetonitrile).

  • Ferrocene Calibration: Measure the CV of a ferrocene/ferrocenium (Fc/Fc+) standard. The E1/2 of this couple is used as an internal reference.

  • Polymer Measurement: Scan the potential to measure the onset of the first oxidation wave (Eox) and, if accessible, the first reduction wave (Ered) of the polymer film.

  • Calculation:

    • HOMO (eV) = -[Eox - E1/2(Fc/Fc+) + 5.1]

    • LUMO (eV) = -[Ered - E1/2(Fc/Fc+) + 5.1] (Note: The value 5.1 eV is the estimated energy level of the Fc/Fc+ couple relative to the vacuum level.)

Visualizing the Impact of Substituents on Energy Levels

G cluster_EDG Electron-Donating Group (-OR) cluster_ref Unsubstituted (-H) cluster_EWG Electron-Withdrawing Group (-F) LUMO_EDG LUMO HOMO_EDG HOMO LUMO_EDG->HOMO_EDG Smaller Eg LUMO_ref LUMO HOMO_ref HOMO LUMO_ref->HOMO_ref Eg LUMO_EWG LUMO LUMO_ref->LUMO_EWG Lowers LUMO HOMO_ref->HOMO_EDG Raises HOMO HOMO_EWG HOMO HOMO_ref->HOMO_EWG Lowers HOMO LUMO_EWG->HOMO_EWG Similar Eg vac Vacuum Level (0 eV)

Caption: Effect of substituents on frontier orbital energy levels.

Conclusion and Future Outlook

The functionalization of the polythiophene backbone is a powerful and versatile strategy for molecular engineering. By judiciously selecting substituents, researchers can precisely control the electronic properties of these polymers to meet the specific demands of a given application. Electron-donating groups enhance solubility and raise HOMO levels, while electron-withdrawing groups lower these levels, a critical feature for high-performance organic solar cells. The combination of these strategies in donor-acceptor copolymers continues to push the boundaries of low bandgap materials.

The future of polythiophene research will likely focus on developing multifunctional materials. This includes designing polymers with both high electronic and ionic conductivity for bioelectronic applications,[20] incorporating stable radical groups for magnetic and energy storage devices,[3] and creating novel side chains that promote self-healing or enhanced mechanical resilience without sacrificing electronic performance. As synthetic techniques become more sophisticated, the potential to create polythiophenes with truly bespoke properties is boundless.

References

  • Title: Recent Advancements in Polythiophene-Based Materials and their Biomedical, Geno Sensor and DNA Detection. Source: PMC. URL: [Link]

  • Title: Stable Radical Functionalized Polythiophenes: Synthesis and Characterization. Source: MDPI. URL: [Link]

  • Title: Stable Radical Functionalized Polythiophenes: Synthesis and Characterization. Source: MDPI. URL: [Link]

  • Title: Recent developments in the synthesis of regioregular thiophene-based conjugated polymers for electronic and optoelectronic applications using nickel and palladium-based catalytic systems. Source: RSC Publishing. URL: [Link]

  • Title: Structural and electronic properties of oligo- and polythiophenes modified by substituents. Source: Beilstein Journal of Organic Chemistry. URL: [Link]

  • Title: Recent developments in the synthesis of regioregular thiophene-based conjugated polymers for electronic and optoelectronic applications using nickel and palladium-based catalytic systems. Source: RSC Advances (RSC Publishing). URL: [Link]

  • Title: Recent developments in the synthesis of regioregular thiophene-based conjugated polymers for electronic and optoelectronic applications using nickel and palladium-based catalytic systems. Source: PMC. URL: [Link]

  • Title: Thiophene‐Based Polymers: Synthesis and Applications. Source: ResearchGate. URL: [Link]

  • Title: Electronic and Optical Properties of Polythiophene Molecules and Derivatives. Source: MDPI. URL: [Link]

  • Title: Distance–resilient conductivity in p-doped polythiophenes. Source: PMC. URL: [Link]

  • Title: Tuning transport via interaction strength in cationic conjugated polyelectrolytes. Source: OSTI.GOV. URL: [Link]

  • Title: Polythiophene: From Fundamental Perspectives to Applications. Source: Chemistry of Materials. URL: [Link]

  • Title: (PDF) Electronic and Optical Properties of Polythiophene Molecules and Derivatives. Source: ResearchGate. URL: [Link]

  • Title: Polythiophenes as electron donors in organic solar cells. Source: Chemical Science (RSC Publishing). URL: [Link]

  • Title: Carrier Mobility, Electrical Conductivity, and Photovoltaic Properties of Ordered Nanostructures Assembled from Semiconducting Polymers. Source: MDPI. URL: [Link]

  • Title: Synthesis and Electronic Properties of Poly(2-phenylthieno[3,4-b]thiophene): A New Low Band Gap Polymer. Source: Chemistry of Materials - ACS Publications. URL: [Link]

  • Title: Band structure diagram illustrating the HOMO and LUMO energies of the... Source: ResearchGate. URL: [Link]

  • Title: Study of a thiophene-based polymer for optoelectronic applications. Source: ResearchGate. URL: [Link]

  • Title: (PDF) Structural and electronic properties of oligo- and polythiophenes modified by substituents. Source: ResearchGate. URL: [Link]

  • Title: Thiophene-Based Trimers and Their Bioapplications: An Overview. Source: PMC - NIH. URL: [Link]

  • Title: The DFT chemical investigations of optoelectronic and photovoltaic properties of short-chain conjugated molecules. Source: Physical Chemistry Research. URL: [Link]

Sources

Validation

A Researcher's Guide to Benchmarking Organic Electronic Devices: The Role of the 2-Iodo-5-methoxythiophene Building Block

In the dynamic field of organic electronics, the performance of a device is fundamentally tethered to the molecular architecture of its active materials. The pursuit of higher charge carrier mobility, improved power conv...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

In the dynamic field of organic electronics, the performance of a device is fundamentally tethered to the molecular architecture of its active materials. The pursuit of higher charge carrier mobility, improved power conversion efficiency, and enhanced operational stability is a relentless cycle of design, synthesis, and characterization.[1][2] This guide moves beyond a simple product overview to provide a comparative framework for benchmarking organic electronic devices, focusing on the strategic use of key synthetic building blocks, exemplified by 2-Iodo-5-methoxythiophene.

While not an end-use semiconductor itself, 2-Iodo-5-methoxythiophene represents a critical class of functionalized monomers. Its true value is realized in its role as a precursor for constructing sophisticated π-conjugated polymers and small molecules that drive next-generation Organic Field-Effect Transistors (OFETs) and Organic Solar Cells (OSCs).[3][4] Understanding how to leverage such building blocks and how to benchmark the resulting materials is paramount for researchers and developers in this space.

The Strategic Importance of Functionalized Thiophene Monomers

The utility of a precursor like 2-Iodo-5-methoxythiophene lies in the specific functionalities it offers for molecular design. The thiophene ring itself is a cornerstone of organic electronics due to its excellent charge transport properties.[5][6] The attached functional groups provide chemists with precise control over the final material's characteristics:

  • The Iodo Group: This is a highly effective leaving group for cross-coupling reactions, such as Suzuki or Stille coupling. This enables the precise and controlled polymerization of the monomer into well-defined, high-molecular-weight conjugated polymers, which are essential for efficient charge transport.[3]

  • The Methoxy Group (-OCH₃): As an electron-donating group, the methoxy substituent raises the energy level of the Highest Occupied Molecular Orbital (HOMO) of the resulting polymer. This electronic tuning is critical for matching the energy levels of other materials in a device (like the acceptor in an OSC or the electrodes in an OFET) to facilitate efficient charge injection and extraction.[7]

Caption: Structure and functional sites of 2-Iodo-5-methoxythiophene.

Core Performance Metrics in Organic Electronics

To benchmark a new material, one must measure its performance within a standardized device architecture. The key figures of merit differ depending on the application.

Organic Field-Effect Transistors (OFETs)

OFETs function as electronic switches and are the fundamental components of integrated circuits, sensors, and display backplanes.[8][9] Their performance is primarily assessed by:

  • Charge Carrier Mobility (μ): This is the most critical parameter, measuring how quickly charge carriers (holes or electrons) move through the semiconductor material under an applied electric field. Higher mobility enables faster device operation. It is typically measured in cm²/Vs.[10][11]

  • On/Off Current Ratio (I_on/I_off): This is the ratio of the current when the transistor is in its "on" state to the current when it is in its "off" state. A high on/off ratio is crucial for digital logic applications to minimize power consumption and ensure a clear distinction between states.[11][12]

  • Threshold Voltage (V_th): This is the minimum gate voltage required to turn the transistor "on." A low threshold voltage is desirable for low-power applications.[8][13]

OFET_Architecture Substrate Substrate (e.g., n+-Si) Gate Gate Electrode Dielectric Gate Dielectric (e.g., SiO₂) Semiconductor Organic Semiconductor Layer Source Source (Au) Drain Drain (Au) Gate_V V_G Gate_V->p1 Source_V V_S Source_V->p3 Drain_V V_D Drain_V->p5 Channel Channel Formation p3->p4 p5->p6

Caption: Diagram of a Bottom-Gate, Top-Contact (BGTC) OFET architecture.

Organic Solar Cells (OSCs)

OSCs, or organic photovoltaics (OPVs), convert light into electricity. Their overall effectiveness is captured by the power conversion efficiency (PCE).[14][15]

  • Power Conversion Efficiency (PCE): The ratio of electrical power produced by the cell to the power of the incident sunlight. Modern OSCs have achieved PCEs exceeding 19%.[16][17]

  • Open-Circuit Voltage (V_oc): The maximum voltage available from a solar cell when no current is being drawn. It is largely determined by the HOMO of the donor and the LUMO of the acceptor material.[16]

  • Short-Circuit Current Density (J_sc): The maximum current density that flows when the device is short-circuited. It is dependent on the material's ability to absorb light and transport charge.[16]

  • Fill Factor (FF): A measure of the "squareness" of the current-voltage (J-V) curve, representing the maximum power that can be extracted. The FF is related to charge transport and collection efficiency.[16]

OSC_Architecture Substrate Substrate (e.g., Glass/ITO) Anode Anode (ITO) HTL Hole Transport Layer (e.g., PEDOT:PSS) ActiveLayer Active Layer (Donor:Acceptor Blend) Cathode Cathode (e.g., LiF/Al) Light Incident Light (hν) arrow Experimental_Workflow cluster_synthesis Material Synthesis cluster_fab Device Fabrication cluster_char Device Characterization A 1. Monomer Synthesis (e.g., 2-Iodo-5-methoxythiophene) B 2. Polymerization (e.g., Stille Coupling) A->B C 3. Purification (e.g., Soxhlet Extraction) B->C D 4. Substrate Prep (Cleaning & Surface Treatment) C->D E 5. Active Layer Deposition (Spin-Coating or Evaporation) D->E F 6. Electrode Deposition (Thermal Evaporation) E->F G 7. Electrical Measurement (Probe Station) F->G H 8. Data Analysis (Mobility, On/Off Ratio) G->H

Caption: A generalized workflow for material synthesis and device testing.

Protocol 1: OFET Fabrication (Bottom-Gate, Top-Contact)

This protocol is based on established methodologies for fabricating thin-film transistors. [18][19][20]

  • Substrate Preparation:

    • Begin with heavily n-doped silicon wafers with a 200-300 nm thermally grown silicon dioxide (SiO₂) layer. The silicon acts as the gate electrode and the SiO₂ as the gate dielectric. [18][21] * Clean the substrates by sonicating sequentially in deionized water, acetone, and isopropanol for 15 minutes each.

    • Dry the substrates under a stream of nitrogen gas.

    • Rationale: A pristine substrate surface is critical to ensure good film adhesion and minimize charge trapping sites at the dielectric-semiconductor interface. [8] * (Optional) Treat the SiO₂ surface with a self-assembled monolayer (SAM) like octadecyltrichlorosilane (ODTS) to improve molecular ordering of the semiconductor and reduce charge trapping. [18]

  • Active Layer Deposition (Solution-Processing):

    • Prepare a solution of the synthesized thiophene-based polymer in a high-boiling-point organic solvent (e.g., chlorobenzene, o-dichlorobenzene) at a concentration of 5-10 mg/mL. [20] * Heat the solution (e.g., at 60 °C) with stirring to ensure complete dissolution.

    • Spin-coat the solution onto the prepared SiO₂/Si substrate. Typical spin speeds are 1000-3000 rpm for 60 seconds.

    • Anneal the film on a hotplate at a temperature specific to the material (e.g., 100-150 °C) for 10-30 minutes inside a nitrogen-filled glovebox.

    • Rationale: Spin-coating allows for the creation of uniform thin films from solution. [5]The annealing step removes residual solvent and can improve the crystallinity and molecular packing of the polymer film, which is crucial for achieving high charge carrier mobility. [22]

  • Electrode Deposition:

    • Transfer the substrate to a thermal evaporator chamber with a base pressure below 10⁻⁶ Torr.

    • Place a shadow mask with the desired channel dimensions (e.g., channel length L = 50 µm, channel width W = 1.5 mm) over the substrate. [18] * Deposit 40-50 nm of gold (Au) at a rate of 0.1-0.2 Å/s to form the source and drain electrodes. A thin (5 nm) chromium or titanium adhesion layer may be deposited first. [21] * Rationale: Gold is commonly used for its high work function, which facilitates hole injection into many p-type organic semiconductors. The top-contact configuration ensures a clean interface is formed between the semiconductor and the dielectric. [18]

Protocol 2: OFET Characterization
  • Measurement Setup:

    • Place the fabricated device on the chuck of a probe station inside an inert atmosphere (glovebox) or in a vacuum to prevent degradation from air and moisture. [12] * Use micromanipulators to make electrical contact with the source, drain, and gate electrodes.

    • Connect the probes to a semiconductor parameter analyzer (e.g., Keithley 4200-SCS).

  • Data Acquisition:

    • Transfer Characteristics: Measure the source-drain current (I_DS) as the gate voltage (V_GS) is swept (e.g., from +20 V to -60 V) at a fixed, high source-drain voltage (V_DS) (e.g., -60 V). This is the saturation regime. [18] * Output Characteristics: Measure I_DS as V_DS is swept (e.g., from 0 V to -60 V) for several different fixed V_GS values (e.g., 0 V, -10 V, -20 V, ..., -60 V). [23]

  • Parameter Extraction:

    • The field-effect mobility (μ) in the saturation regime is calculated from the slope of the (I_DS)¹ᐟ² vs. V_GS plot using the following equation: I_DS = (W / 2L) * μ * C_i * (V_GS - V_th)² where W is the channel width, L is the channel length, and C_i is the capacitance per unit area of the gate dielectric. [18] * The On/Off ratio is the maximum I_DS from the transfer curve divided by the minimum I_DS.

    • The threshold voltage (V_th) is determined by extrapolating the linear portion of the (I_DS)¹ᐟ² vs. V_GS plot to the V_GS axis.

This comprehensive approach—from understanding the strategic role of building blocks to applying rigorous, standardized testing protocols—is essential for advancing the field of organic electronics and developing the next generation of high-performance materials.

References

  • Exploring the Organic Electronics Industry Landscape - TT CONSULTANTS. (2024).
  • Organic electronics: pioneering the future of sustainable and flexible technology. (2025).
  • Not So Fast: Overlooked Resistance May Inflate Estimates of Organic-Semiconductor Performance | NIST. (2016). Nature Communications.
  • Improving the hole mobility of conjugated semiconducting polymer films by fast backbone aggregation during the film formation process. Journal of Materials Chemistry C.
  • Organic opto-electronic devices: performance limitations and new device architectures. (2025).
  • Research and Progress on Organic Semiconductor Power Devices. (2024). PMC.
  • Performance of Thiophene-Based Polymers in Organic Solar Cells: A Comparative Guide. Benchchem.
  • Fabrication and Evaluation of Organic Field-Effect Transistors (OFETs) : Ph-BTBT-10.
  • Power conversion efficiency evolution of organic solar cells (data...). ResearchGate.
  • Enhancing photovoltaic properties of organic solar cells through core alteration of methyl-substituted bithiophene-based small molecule acceptors. New Journal of Chemistry.
  • Organic Field-Effect Transistors (OFET) and Organic Electrochemical Transistors (OECT). Fraunhofer IPMS.
  • 2-Iodo-5-methylthiophene 97 16494-36-3. Sigma-Aldrich.
  • Research progress and application of high efficiency organic solar cells based on benzodithiophene donor materials. (2024). PMC.
  • High-Efficiency and Low-Energy-Loss Organic Solar Cells Enabled by Tuning the End Group Modification of the Terthiophene-Based Acceptor Molecules to Enhance Photovoltaic Properties. (2023). PMC.
  • Ultrathin Organic Solar Cells with a Power Conversion Efficiency of Over ≈13.0%, Based on the Spatial Corrugation of the Metal Electrode–Cathode Fabry–Perot Cavity. (2018).
  • Application Notes and Protocols for the Fabrication of 2-Methoxytetracene-Based Organic Field-Effect Transistors (OFETs). Benchchem.
  • OTFT & OFET Fabrication Guide. Ossila.
  • Fused-Thiophene Based Materials for Organic Photovoltaics and Dye-Sensitized Solar Cells. (2014).
  • In-operando characterizations of oligothiophene OFETs: controlling the structure-property relationships at the nanoscale. (2025). PMC.
  • Solution-Processed Organic Solar Cells with Power Conversion Efficiencies of 2.5% using Benzothiadiazole/Imide-Based Acceptors. (2011). Stanford University.
  • Donor-Acceptor-Based Organic Polymer Semiconductor Materials to Achieve High Hole Mobility in Organic Field-Effect Transistors. (2023). Semantic Scholar.
  • Looking for new materials with applications in organic solar cells. (2016). Mapping Ignorance.
  • Equally high efficiencies of organic solar cells processed from different solvents reveal key factors for morphology control. eScholarship.org.
  • Thienothiophene-based organic light-emitting diode: synthesis, photophysical properties and application. (2023). Beilstein Journals.
  • Enhanced Vertical Hole Mobility through End-on Chain Orientation of Poly(3-hexylthiophene)-based Diblock Copolymers by Microphase Separation. (2022). Macromolecules.
  • 2-Iodo-5-methylthiophene | C5H5IS | CID 140096. PubChem.
  • Enhanced Hole Mobility in Poly- (2-methoxy-5-(2′-ethylhexoxy)-1,4- phenylenevinylene) by Elimination. AiZhu.
  • Organic semiconductors for organic field-effect transistors. PMC.
  • Scale‐up synthesis of 9 and the synthesis of 2‐iodo‐5‐phenylthiophene. ResearchGate.
  • New organic semiconductors and their device performance as a function of thiophene orientation. ResearchGate.
  • The Gateway to High-Performance Organic Electronics: Synthesis of Organic Semiconductors from 2,5-Dihydrothiophene Derivatives. Benchchem.
  • Enhanced hole mobility in poly-(2-methoxy-5-(2 '-ethylhexoxy)-1,4-phenylenevinylene) by elimination of nanometer-sized domains. ResearchGate.
  • The New Era of Organic Field-Effect Transistors: Hybrid OECTs, OLEFETs and OFEWs. (2024).
  • Exploring Thiophene Compounds: Pioneering Applications in Organic Electronics. (2024). Semantic Scholar.
  • High-Performance, Stable Organic Thin-Film Field-Effect Transistors Based on Bis-5′-alkylthiophen-2.
  • Organic Semiconductor Field-Effect Transistors Based on Organic-2D Heterostructures.
  • Unveiling the Potential of 5-Methyl-2-thiophenecarboxaldehyde in Organic Electronics: A Comparative Analysis. Benchchem.
  • Impact of hydrophilic side chains on the thin film transistor performance of a benzothieno–benzothiophene derivative. Materials Advances.

Sources

Comparative

The Strategic Selection of Thiophene Monomers: A Cost-Benefit Analysis of 2-Iodo-5-methoxythiophene

A Technical Guide for Researchers, Scientists, and Drug Development Professionals In the pursuit of novel organic electronics and advanced therapeutic agents, the judicious selection of monomeric building blocks is a cri...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the pursuit of novel organic electronics and advanced therapeutic agents, the judicious selection of monomeric building blocks is a critical determinant of final material performance and economic viability. Thiophene-based polymers, in particular, have established themselves as a cornerstone of organic electronics due to their excellent charge transport properties, stability, and tunable electronic characteristics.[1][2] This guide provides an in-depth cost-benefit analysis of 2-Iodo-5-methoxythiophene, a functionalized thiophene monomer, in comparison to other commonly employed thiophene alternatives. Through an objective lens supported by experimental data, we will explore the nuances of monomer choice, its impact on polymerization methodologies, and the resulting polymer properties, empowering researchers to make informed decisions for their specific applications.

The Monomer Landscape: A Comparative Overview

The properties of a polythiophene are intrinsically linked to the structure of its constituent monomer. Substituents on the thiophene ring not only influence the electronic and physical characteristics of the resulting polymer but also dictate the most suitable polymerization strategy. Here, we compare 2-Iodo-5-methoxythiophene with two other representative thiophene monomers: the less reactive but more economical 2-Bromo-5-methoxythiophene and the widely studied 2-Bromo-3-hexylthiophene.

Feature 2-Iodo-5-methoxythiophene 2-Bromo-5-methoxythiophene 2-Bromo-3-hexylthiophene
Structure Methoxy and Iodo substituentsMethoxy and Bromo substituentsHexyl and Bromo substituents
Approximate Cost HigherModerateLower
Reactivity in Cross-Coupling HighModerateModerate
Key Polymer Property Influence Electron-donating methoxy group can lower the polymer's oxidation potential and potentially enhance solubility.[3]Similar electronic effects to the iodo-analogue but with different reactivity.Alkyl side chain improves solubility and processability of the resulting polymer.[4]
Primary Polymerization Routes Stille, Suzuki, KumadaStille, Suzuki, KumadaKumada, Stille, Suzuki

Table 1: Comparative overview of selected thiophene monomers. The choice of monomer is a trade-off between cost, reactivity, and the desired final polymer properties.

The higher reactivity of the carbon-iodine bond in 2-Iodo-5-methoxythiophene compared to the carbon-bromine bond can be advantageous in certain cross-coupling reactions, potentially leading to higher yields and milder reaction conditions. However, this increased reactivity often comes at a higher purchasing cost.[5][6] The methoxy group, being electron-donating, can influence the electronic properties of the resulting poly(3-methoxythiophene), which is known for its good chemical and electrochemical stability.[3] In contrast, the hexyl side chain in 2-Bromo-3-hexylthiophene is primarily introduced to enhance the solubility and processability of the final polymer, a crucial factor for device fabrication.[4][7]

Polymerization Strategies: Matching the Monomer to the Method

The selection of an appropriate polymerization method is as critical as the choice of monomer. Cross-coupling reactions are the workhorses for synthesizing well-defined conjugated polymers.[8] Among these, Stille, Suzuki, and Kumada catalyst-transfer polycondensation (KCTP) are the most prominent.

Stille vs. Suzuki Coupling: A Perennial Debate

Both Stille and Suzuki couplings are powerful methods for C-C bond formation.[9] The choice between them often hinges on factors like functional group tolerance, toxicity of byproducts, and ease of purification.

Feature Stille Coupling Suzuki Coupling
Reactants Organostannane and organic halideOrganoborane and organic halide
Catalyst Palladium(0) complexesPalladium(0) complexes
Byproducts Organotin compounds (toxic)Boronic acids/esters and their salts (less toxic)
Functional Group Tolerance Very highGood, but can be sensitive to strong bases
Reaction Conditions Typically anhydrous and inertOften requires a base

Table 2: At-a-glance comparison of Stille and Suzuki coupling reactions. The toxicity of organotin byproducts is a significant drawback for Stille coupling, particularly in applications destined for biological systems.[9]

For electron-rich monomers like thiophenes, the Stille reaction can sometimes offer better performance.[10][11] However, the toxicity of organotin reagents and the difficulty in completely removing tin byproducts from the final polymer are significant concerns, especially in pharmaceutical applications.[9] Suzuki coupling, with its less toxic boron-based reagents, often presents a more environmentally benign and practical alternative.[8]

Kumada Catalyst-Transfer Polycondensation (KCTP): A Chain-Growth Approach

KCTP, also known as Grignard Metathesis (GRIM) polymerization, is a chain-growth polycondensation method that offers excellent control over polymer molecular weight and can produce polymers with low polydispersity.[7][12][13] This method typically involves the polymerization of a Grignard-functionalized thiophene monomer in the presence of a nickel catalyst.[2] The choice of initiator is crucial for controlling the polymerization.[14]

Experimental Protocols and Performance Data

To provide a practical context for this analysis, we present a generalized experimental workflow for thiophene polymerization and representative performance data for polymers derived from different monomers and methods.

Generalized Experimental Workflow for Thiophene Polymerization

The following diagram illustrates a typical workflow for the synthesis and characterization of polythiophenes via cross-coupling polymerization.

G cluster_synthesis Synthesis cluster_characterization Characterization cluster_device Device Fabrication & Testing Monomer Thiophene Monomer (e.g., 2-Iodo-5-methoxythiophene) Polymerization Polymerization (Stille, Suzuki, or Kumada) Monomer->Polymerization Purification Purification (Precipitation, Soxhlet Extraction) Polymerization->Purification GPC Gel Permeation Chromatography (GPC) (Mn, Mw, PDI) Purification->GPC NMR NMR Spectroscopy (Regioregularity, End-groups) Purification->NMR UVVis UV-Vis Spectroscopy (Optical Properties) Purification->UVVis CV Cyclic Voltammetry (CV) (Electrochemical Properties) Purification->CV Deposition Thin Film Deposition (Spin-coating, etc.) Purification->Deposition Device Device Fabrication (e.g., OFET) Deposition->Device Testing Performance Testing (Mobility, On/Off Ratio) Device->Testing

Caption: Generalized experimental workflow for thiophene polymerization and characterization.

Representative Performance Data

The performance of thiophene-based polymers in organic electronic devices, such as organic field-effect transistors (OFETs), is a key indicator of their utility. The charge carrier mobility (μ) and the on/off current ratio (Ion/Ioff) are critical performance metrics.[15]

Polymer Polymerization Method Hole Mobility (μh) (cm²/Vs) On/Off Ratio (Ion/Ioff)
Poly(3-hexylthiophene) (P3HT)Kumada (GRIM)10⁻⁵ to >1010⁵ to 10⁸
Thiophene-Anthracene OligomerSuzukiup to 0.50>10⁷
Dithieno[3,2-b:2′,3′-d]thiophene DerivativeSolution-Processedup to 10.2~10⁷

Table 3: Representative performance of thiophene-based materials in OFETs. The performance is highly dependent on the specific polymer structure, molecular weight, and device fabrication conditions.[15][16][17]

Cost-Benefit in Practice: The Case for 2-Iodo-5-methoxythiophene

While a direct cost comparison points to 2-Iodo-5-methoxythiophene being a more expensive starting material, its higher reactivity can translate to significant downstream benefits. These include:

  • Milder Reaction Conditions: The increased reactivity of the C-I bond may allow for lower catalyst loadings or reaction temperatures, potentially reducing overall process costs and energy consumption.

  • Higher Yields: In some cases, the iodo-functionalized monomer can lead to higher polymerization yields, meaning more final product from the same amount of starting material.

  • Improved Reaction Kinetics: Faster reaction times can increase throughput in a research or production setting.

However, these potential benefits must be weighed against the initial higher cost and the specific requirements of the target application. For large-scale industrial production where cost is a primary driver, a less reactive but more economical monomer like a bromo-analogue might be preferable, even if it requires more stringent reaction conditions.[18] Conversely, for high-value applications in drug development or cutting-edge electronics where performance is paramount, the superior reactivity and potentially cleaner reaction profile of 2-Iodo-5-methoxythiophene could justify the higher initial investment.

Conclusion and Future Outlook

The selection of a thiophene monomer is a multifaceted decision that requires a careful balancing of cost, reactivity, and desired polymer properties. 2-Iodo-5-methoxythiophene represents a high-reactivity option that can offer advantages in terms of reaction efficiency and potentially milder conditions. However, its higher cost necessitates a thorough cost-benefit analysis for each specific application. As the field of organic electronics continues to advance, the demand for well-defined, high-performance polymers will undoubtedly drive further innovation in both monomer design and polymerization methodologies. A deep understanding of the interplay between monomer structure, reaction conditions, and final polymer performance will remain a cornerstone of success in this exciting and rapidly evolving field.

References

  • Benchchem. Stille vs. Suzuki Coupling for Bithiophene Polymerization: A Comparative Guide.
  • Benchchem. A Comparative Guide: Suzuki vs. Stille Coupling for the Synthesis of 2-[3-(bromomethyl)phenyl]thiophene.
  • ResearchGate. a–h Different uses of the Stille and Suzuki cross-coupling reactions. i...
  • Benchchem. Arsole vs. Thiophene: A Comparative Guide for Organic Electronic Applications.
  • N/A. High-Performance, Stable Organic Thin-Film Field-Effect Transistors Based on Bis-5′-alkylthiophen-2.
  • Benchchem. comparing the properties of thiophene versus furan derivatives in materials science.
  • ResearchGate. Thiophene-based molecular and polymeric semiconductors for organic field effect transistors and organic thin film transistors | Request PDF.
  • Journal of the American Chemical Society. Easily Processable Phenylene−Thiophene-Based Organic Field-Effect Transistors and Solution-Fabricated Nonvolatile Transistor Memory Elements.
  • Chemical Communications (RSC Publishing). High performance organic field-effect transistors based on single-crystal microribbons and microsheets of solution-processed dithieno[3,2-b:2′,3′-d]thiophene derivatives.
  • PMC. A new dithieno[3,2-b:2′,3′-d]thiophene derivative for high performance single crystal organic field-effect transistors and UV-sensitive phototransistors.
  • ResearchGate. The Synthesis of Conjugated Polythiophenes by Kumada Cross-Coupling | Request PDF.
  • Radboud Repository. Convenient Route To Initiate Kumada Catalyst-Transfer Polycondensation Using Ni(dppe)Cl2 or Ni(dppp)Cl2 and Sterically Hindered Grignard Compounds.
  • AIP Publishing. Comparative study of thiophene and furan oligomers: Unveiling structural, electronic, and optical properties.
  • PMC. Theoretical and Experimental Study of Different Side Chains on 3,4-Ethylenedioxythiophene and Diketopyrrolopyrrole-Derived Polymers: Towards Organic Transistors.
  • Journal of Materials Chemistry C (RSC Publishing). New thiophene-based conjugated macrocycles for optoelectronic applications.
  • PMC. Stille vs. Suzuki – cross-coupling for the functionalization of diazocines.
  • N/A. Effect of Initiators on the Kumada Catalyst-Transfer Polycondensation Reaction.
  • ACS Publications. Kumada Catalyst-Transfer Polycondensation of Thiophene-Based Oligomers: Robustness of a Chain-Growth Mechanism | Macromolecules.
  • Polymer Chemistry (RSC Publishing). Preparation, characterization, and magnetic properties of poly(3-methoxythiophene)-Fe3O4 conducting nanocomposite.
  • Wiley-VCH. 1 Stille Polycondensation: A Versatile Synthetic Approach to Functional Polymers.
  • ACS Publications. LiCl-Promoted Chain Growth Kumada Catalyst-Transfer Polycondensation of the “Reversed” Thiophene Monomer | Macromolecules.
  • Sigma-Aldrich. 2-Iodo-5-methylthiophene 97 16494-36-3.
  • Polymer Chemistry (RSC Publishing). Synthesis and properties of polythiophenes bearing alkylsulfonic acid esters at the side chain.
  • ResearchGate. Synthesis and characterization of new 3-substituted thiophene copolymers.
  • Semantic Scholar. Molecular Weight-Dependent Physical and Photovoltaic Properties of Poly(3-alkylthiophene)s with Butyl, Hexyl, and Octyl Side-Chains.
  • Google Patents. WO1991019021A1 - Polymerization of thiophene and its derivatives.
  • IRIS-AperTO. Advances in Synthetic Methos for the Preparation of Poyl(3-hexylthiophene) (P3HT).
  • Journal of the American Chemical Society. Preparation and Reactions of 2-Methoxythiophene.
  • N/A. The Chemistry of Conducting Polythiophenes.
  • PubChem. 2-Bromo-5-methoxythiophene | C5H5BrOS | CID 15643889.
  • Tokyo Chemical Industry Co., Ltd.(JP). 2-Bromo-5-hexylthiophene | 211737-28-9.
  • CymitQuimica. 2-iodo-5-methoxythiophene.
  • Sigma-Aldrich. 2-Bromo-5-methylthiophene 95 765-58-2.
  • Fisher Scientific. 2-Acetyl-5-bromothiophene 98.0+%, TCI America 25 g | Buy Online.
  • SCIRP. Open Journal of Polymer Chemistry.
  • Energy & Environmental Science (RSC Publishing). High-efficiency polymer solar cells with a cost-effective quinoxaline polymer through nanoscale morphology control induced by practical processing additives.
  • PMC. Optimizing Polymer Costs and Efficiency in Alkali–Polymer Oilfield Applications.
  • OSTI. ARTICLE Accepted Version of manuscript. Polym. Chem., 2022, 13, 668–676; DOI: 10.1039/d1py01426a.
  • Benchchem. Cost-Benefit Analysis of 4-Ethoxyphenol in Industrial Applications: A Comparative Guide.

Sources

Safety & Regulatory Compliance

Safety

A Comprehensive Guide to the Safe Disposal of 2-Iodo-5-methoxythiophene

Introduction: The Imperative for Proper Disposal 2-Iodo-5-methoxythiophene is a halogenated heterocyclic compound utilized in organic synthesis and drug development. Like many organoiodine compounds, its disposal require...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Imperative for Proper Disposal

2-Iodo-5-methoxythiophene is a halogenated heterocyclic compound utilized in organic synthesis and drug development. Like many organoiodine compounds, its disposal requires meticulous planning and execution to mitigate risks to personnel and the environment. Improper disposal can lead to the release of persistent and potentially toxic substances. This document provides a procedural framework for the safe handling and disposal of 2-iodo-5-methoxythiophene, grounded in established safety protocols.

Hazard Profile and Risk Analysis

While toxicological properties for 2-iodo-5-methoxythiophene have not been thoroughly investigated, the data for analogous compounds like 2-iodo-5-methylthiophene suggest a clear hazard profile.[1]

  • Human Health Hazards: It is presumed to be harmful if swallowed, inhaled, or absorbed through the skin.[1] It is expected to cause skin, eye, and respiratory tract irritation.[1][2]

  • Flammability: The related compound 2-iodo-5-methylthiophene is a combustible liquid with a flash point of 89°C (192.2°F).[3] Therefore, 2-iodo-5-methoxythiophene should be kept away from heat, sparks, and open flames.[1][4]

  • Environmental Hazards: Halogenated organic compounds can be persistent in the environment. It is crucial to prevent this chemical from entering drains or waterways.[1][4] Upon combustion, it may produce hazardous decomposition products, including carbon oxides, sulfur oxides, and hydrogen iodide.[4]

The presence of the iodo- group and the thiophene ring necessitates a cautious approach. The carbon-iodine bond can be labile, and thiophene derivatives can have unpredictable toxicities. Therefore, treating this compound as hazardous waste is the only prudent course of action.

Personal Protective Equipment (PPE) Protocol

A multi-layered PPE approach is mandatory to prevent exposure during handling and disposal. The selection of specific PPE must be based on the concentration and quantity of the substance being handled.[1]

PPE CategorySpecificationRationale
Eye Protection Chemical safety goggles with side-shields conforming to EN166 (EU) or NIOSH (US) standards. A face shield is recommended if there is a splash hazard.Protects against splashes and vapors that can cause serious eye irritation.[1][3]
Hand Protection Chemical-resistant gloves (e.g., Viton®, nitrile rubber, or neoprene). Gloves must be inspected before use.Prevents skin contact and absorption. Proper glove removal technique is essential to avoid cross-contamination.[1]
Body Protection Impervious clothing, such as a chemically resistant lab coat or apron.Provides a barrier against accidental spills and contamination of personal clothing.[1]
Respiratory Use in a certified chemical fume hood is the primary engineering control. If a fume hood is not available or if aerosolization is likely, a multi-purpose combination respirator cartridge is recommended.Protects against the inhalation of harmful vapors or mists.[1][3]

Spill Management Protocol

Immediate and correct response to a spill is critical to containing the hazard.

Step-by-Step Spill Cleanup:

  • Evacuate & Secure: Immediately alert personnel in the vicinity. Evacuate the immediate area if the spill is large or in a poorly ventilated space. Remove all sources of ignition.[1][4]

  • Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.

  • Contain: For small spills, cover with a non-combustible, inert absorbent material such as vermiculite, dry sand, or earth. Do not use combustible materials like paper towels.

  • Collect: Wearing appropriate PPE, carefully collect the absorbent material and spilled substance using non-sparking tools. Place the collected material into a designated, sealable, and properly labeled container for hazardous waste.[1]

  • Decontaminate: Clean the spill area thoroughly with a suitable solvent (e.g., isopropanol or ethanol), followed by soap and water. Collect all cleaning materials (wipes, etc.) as hazardous waste.

  • Report: Report the incident to your EHS department according to institutional protocols.

Waste Disposal Workflow

Under no circumstances should 2-iodo-5-methoxythiophene or its containers be disposed of in regular trash or down the drain.[4] The primary disposal route is through a licensed professional waste disposal service.

Step-by-Step Disposal Procedure:

  • Waste Segregation:

    • Liquid Waste: Collect pure 2-iodo-5-methoxythiophene and solutions containing it in a dedicated, clearly labeled, and sealed hazardous waste container. Glass containers are generally suitable.

    • Solid Waste: All contaminated materials, including absorbent pads, disposable labware (pipette tips, vials), and used PPE, must be collected as solid hazardous waste. Place these items in a designated, leak-proof container.

  • Labeling:

    • Label the waste container clearly with "HAZARDOUS WASTE".

    • Identify the contents: "2-Iodo-5-methoxythiophene" and list any other solvents or chemicals present with their approximate concentrations.

    • Include relevant hazard pictograms (e.g., irritant, harmful).

  • Storage:

    • Store the sealed waste container in a designated satellite accumulation area for hazardous waste.

    • The storage area must be cool, dry, well-ventilated, and away from heat and ignition sources.[1][3]

    • Ensure the container is stored separately from incompatible materials, particularly strong oxidizing agents, strong bases, and strong reducing agents.[4]

  • Final Disposal:

    • Arrange for the collection of the hazardous waste through your institution's EHS office or a licensed chemical waste disposal contractor.

    • The most appropriate disposal method is high-temperature incineration in a facility equipped with an afterburner and scrubber to neutralize the acidic and toxic gases (hydrogen iodide, sulfur oxides) produced during combustion.[1]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of 2-Iodo-5-methoxythiophene.

DisposalWorkflow 2-Iodo-5-methoxythiophene Disposal Workflow start Start: Handling 2-Iodo-5-methoxythiophene is_waste Is the material waste? start->is_waste spill Accidental Spill? is_waste->spill No liquid_waste Liquid Waste (Pure compound or solution) is_waste->liquid_waste Yes, Liquid solid_waste Solid Waste (Contaminated PPE, labware) is_waste->solid_waste Yes, Solid spill->start No spill_protocol Execute Spill Management Protocol spill->spill_protocol Yes collect_liquid Collect in labeled, sealed glass container liquid_waste->collect_liquid collect_solid Collect in labeled, leak-proof container solid_waste->collect_solid spill_protocol->solid_waste storage Store in designated cool, dry, ventilated satellite area collect_liquid->storage collect_solid->storage contact_ehs Contact EHS for pickup by licensed disposal contractor storage->contact_ehs end End: Proper Disposal contact_ehs->end

Caption: Decision workflow for handling and disposal of 2-Iodo-5-methoxythiophene waste.

Emergency First Aid Procedures

In case of exposure, immediate action is crucial. Always show the Safety Data Sheet of the related compound to the attending physician.[1]

  • Inhalation: Move the person to fresh air. If breathing is difficult or stops, provide artificial respiration and seek immediate medical attention.[1]

  • Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove contaminated clothing. Consult a physician if irritation persists.[1]

  • Eye Contact: Flush eyes with plenty of water for at least 15 minutes as a precaution. Remove contact lenses if present and easy to do. Seek immediate medical attention.[1]

  • Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse the mouth with water and seek immediate medical attention.[1]

References

  • 2-Iodo-5-methylthiophene Safety Data Sheet. LookChem. [Link]

  • PubChem Compound Summary for CID 140096, 2-Iodo-5-methylthiophene. National Center for Biotechnology Information. [Link]

Sources

Handling

Definitive Guide to Personal Protective Equipment for Handling 2-Iodo-5-methoxythiophene

As a Senior Application Scientist, this guide provides essential, field-proven safety protocols for researchers, scientists, and drug development professionals working with 2-Iodo-5-methoxythiophene. This document moves...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, this guide provides essential, field-proven safety protocols for researchers, scientists, and drug development professionals working with 2-Iodo-5-methoxythiophene. This document moves beyond a simple checklist, offering a deep dive into the causality behind each procedural step and personal protective equipment (PPE) choice. Our aim is to build a foundation of trust by empowering you with the knowledge to handle this and similar chemical entities with the utmost safety and confidence.

The toxicological properties of 2-Iodo-5-methoxythiophene have not been exhaustively studied. However, due to its structure as a substituted thiophene, it is prudent to handle it with care. Thiophene-containing compounds can undergo metabolic activation by cytochrome P450 enzymes, potentially forming reactive intermediates like S-oxides and epoxides that can lead to toxicity.[1][2] The presence of an iodo-substituent also warrants caution, as iodinated organic compounds can have unique toxicological profiles and may liberate toxic fumes, such as hydrogen iodide, under fire conditions.[3] Therefore, a comprehensive PPE strategy is not merely recommended; it is a critical component of safe laboratory practice.

Core Principles of Protection

When handling 2-Iodo-5-methoxythiophene, the primary routes of exposure to mitigate are inhalation, skin contact, and eye contact. The following PPE recommendations are based on a risk assessment for standard laboratory-scale operations. For larger scale work or procedures with a high likelihood of aerosol generation, a more stringent set of controls should be implemented.

Recommended Personal Protective Equipment

A summary of the recommended PPE for handling 2-Iodo-5-methoxythiophene is provided in the table below.

Protection Type Required PPE Specifications & Rationale
Eye and Face Protection Chemical safety goggles and a face shieldGoggles must provide a complete seal around the eyes. A face shield is required when there is a risk of splashes or when handling larger quantities.
Hand Protection Double-gloving with compatible glovesInner Glove: Nitrile. Outer Glove: Viton® or Butyl rubber for extended contact. Aromatic and halogenated hydrocarbons can degrade many common glove materials.[4][5]
Body Protection Chemical-resistant lab coat or apronA lab coat made of a non-flammable, chemically resistant material should be worn and fully buttoned. For larger quantities, a chemical-resistant apron over the lab coat is recommended.
Respiratory Protection NIOSH-approved air-purifying respirator with organic vapor (OV) cartridgesRequired when working outside of a certified chemical fume hood or when engineering controls are insufficient. A P100 particulate filter may be added if there is a risk of aerosolization.

Procedural Workflow for PPE Selection

The following diagram outlines the decision-making process for selecting the appropriate level of personal protective equipment when working with 2-Iodo-5-methoxythiophene.

PPE_Workflow PPE Selection Workflow for 2-Iodo-5-methoxythiophene cluster_assessment Risk Assessment cluster_ppe PPE Requirements Start Start: Handling 2-Iodo-5-methoxythiophene CheckFumeHood Working in a certified chemical fume hood? Start->CheckFumeHood BasePPE Standard PPE: - Chemical Goggles - Nitrile Gloves (Double) - Chemical-Resistant Lab Coat CheckFumeHood->BasePPE Yes Respirator Required: Air-Purifying Respirator with Organic Vapor (OV) Cartridges (and P100 filter if aerosols) CheckFumeHood->Respirator No CheckAerosol Potential for aerosol generation? CheckQuantity Handling > 5g or 5mL? CheckAerosol->CheckQuantity No EnhancedFace Add Face Shield CheckAerosol->EnhancedFace Yes EnhancedGloves Outer Gloves: Viton® or Butyl Rubber CheckQuantity->EnhancedGloves Yes End Proceed with Caution CheckQuantity->End No BasePPE->CheckAerosol EnhancedFace->CheckQuantity EnhancedGloves->End No Respirator->BasePPE

Caption: Decision tree for selecting appropriate PPE.

Detailed PPE Protocols

Eye and Face Protection

Standard safety glasses are insufficient. Chemical splash goggles that conform to ANSI Z87.1 or an equivalent standard are mandatory. When handling quantities greater than a few grams or milliliters, or when a splash hazard exists (e.g., during transfers or heating), a full-face shield must be worn in addition to chemical splash goggles.

Hand Protection: The Critical Barrier

Given that 2-Iodo-5-methoxythiophene is an aromatic and halogenated hydrocarbon, it can readily penetrate common glove materials.[5][6][7] Therefore, a robust glove strategy is essential.

  • Routine Handling (Small Quantities): Double-gloving with nitrile gloves is the minimum requirement. Inspect the outer glove frequently for any signs of degradation or contamination.

  • Extended Contact or Larger Quantities: For procedures involving prolonged handling or larger volumes, a two-tiered glove system is required. The inner glove should be a standard nitrile examination glove. The outer glove should be made of a more chemically resistant material such as Viton® or Butyl rubber.[4]

  • Glove Removal and Disposal: After handling, remove gloves using a technique that avoids skin contact with the contaminated outer surface. Dispose of used gloves immediately in a designated hazardous waste container. Wash hands thoroughly with soap and water after removing gloves.

Body Protection

A flame-resistant and chemical-resistant lab coat should be worn at all times, with sleeves fully extended and cuffs secured. For operations with a significant splash potential, supplement the lab coat with a PVC or other chemically resistant apron. All personal clothing should be fully covered.

Respiratory Protection

All work with 2-Iodo-5-methoxythiophene should ideally be conducted within a certified chemical fume hood. If the procedure must be performed outside of a fume hood, or if there is a risk of exceeding the occupational exposure limit, respiratory protection is mandatory.

  • Respirator Type: A NIOSH-approved air-purifying respirator (APR) fitted with organic vapor (OV) cartridges is required.[8][9][10] These cartridges contain activated carbon that adsorbs organic vapors.[10]

  • Combination Cartridges: Given the presence of iodine, a combination cartridge that also offers protection against acid gases may be considered, although the primary hazard is the organic vapor. If there is any risk of generating aerosols or particulates, a P100 particulate filter must be used in conjunction with the OV cartridge.[11]

  • Fit Testing and Cartridge Change Schedule: All users of tight-fitting respirators must be fit-tested annually. A cartridge change-out schedule must be established based on the frequency and intensity of use to ensure the cartridges do not become saturated.

Operational and Disposal Plans

Safe Handling Procedures
  • Preparation: Before starting work, ensure that a safety shower and eyewash station are readily accessible. Designate a specific area for handling 2-Iodo-5-methoxythiophene.

  • Donning PPE: Don PPE in the following order: lab coat, respirator (if required), eye and face protection, and finally, gloves (donning the outer, more resistant gloves over the inner nitrile gloves).

  • Handling: Use the smallest quantity of the chemical necessary for the procedure. Avoid direct contact and inhalation of vapors.

  • Doffing PPE: Remove PPE in a manner that minimizes contamination of the wearer and the surrounding area. The general order is: outer gloves, face shield, lab coat, inner gloves, goggles, and finally, the respirator (if worn).

  • Decontamination: Any reusable PPE must be thoroughly decontaminated after use.

Disposal of Contaminated PPE and Chemical Waste
  • Solid Waste: All disposable PPE (gloves, bench paper, etc.) contaminated with 2-Iodo-5-methoxythiophene must be collected in a clearly labeled, sealed container for hazardous waste.

  • Liquid Waste: Unused 2-Iodo-5-methoxythiophene and any solutions containing it must be disposed of as hazardous chemical waste. Do not pour down the drain.[12][13]

  • Neutralization: For small residual amounts, reduction of the iodinated compound to iodide using a reducing agent like sodium thiosulfate can be a viable treatment method before disposal, but this should only be done by trained personnel following a validated and approved institutional protocol.[14] Always consult with your institution's Environmental Health and Safety (EHS) department for specific disposal guidelines.[13]

By adhering to these rigorous PPE and handling protocols, you can significantly mitigate the risks associated with handling 2-Iodo-5-methoxythiophene, ensuring a safer laboratory environment for yourself and your colleagues.

References

  • Gramec, D., et al. (2016). Safety evaluation of substituted thiophenes used as flavoring ingredients. Food and Chemical Toxicology, 97, 40-52. Available at: [Link]

  • Jaladanki, C. K., et al. (2015). Toxicity Originating from Thiophene Containing Drugs: Exploring the Mechanism using Quantum Chemical Methods. Chemical Research in Toxicology, 28(12), 2263-2274. Available at: [Link]

  • BOSS Manufacturing. (n.d.). 3M Respirator Organic Cartridges. Available at: [Link]

  • ResearchGate. (2016). Safety evaluation of substituted thiophenes used as flavoring ingredients. Available at: [Link]

  • University of California, Berkeley - Office of Environment, Health & Safety. (n.d.). Glove Selection Guide. Available at: [Link]

  • University of Ottawa - Faculty of Science. (n.d.). Glove guide. Available at: [Link]

  • Allergy Control Products. (n.d.). 3M 6001 Organic Vapor Cartridges for Reusable Respirators 1-Pair. Available at: [Link]

  • Gas Mask. (2024). Choosing the Right Respirator Cartridge: A Comprehensive Guide to Workplace Respiratory Safety. Available at: [Link]

  • The Ohio State University - Department of Chemistry and Biochemistry. (n.d.). Glove Selection Examples of Chemical Resistance of Common Glove Materials. Available at: [Link]

  • Source not further identified. (n.d.).
  • Magid Glove & Safety. (n.d.). Respirator Cartridges, Organic Vapor Cartridges. Available at: [Link]

  • Esko Safety. (n.d.). Esko Glove Chemical Resistance Chart. Available at: [Link]

  • PK Safety. (2024). Understanding Respirators With Organic Vapor Cartridges. Available at: [Link]

  • PubChem. (n.d.). 2-Iodo-5-methylthiophene. Available at: [Link]

  • LookChem. (n.d.). 2-Iodo-5-methylthiophene. Available at: [Link]

  • SpringerLink. (2025).
  • ChemSupply Australia. (2024). Safety Data Sheet IODINE. Available at: [Link]

  • ACS Publications. (2015). Toxicity Originating from Thiophene Containing Drugs: Exploring the Mechanism using Quantum Chemical Methods.
  • Molport. (n.d.). 2-iodo-5-(methoxymethyl)thiophene. Available at: [Link]

  • ACS Publications. (2024). Thermal Stability, OREOS+ Explosive Hazard Assessment, and Maximum Safe Storage Temperature of Cyclic Hypervalent Iodine (λ-3-Iodane)-Based Reagents.
  • Journal of Nuclear Medicine Technology. (n.d.).
  • Collect and Recycle. (n.d.). Iodine Disposal For Businesses. Available at: [Link]

  • Iodine Solution - Safety D
  • Agency for Toxic Substances and Disease Registry. (n.d.). 5. PRODUCTION, IMPORT/EXPORT, USE, AND DISPOSAL.
  • Reddit. (2019).
  • BenchChem. (n.d.).
  • Carl ROTH. (n.d.).

Sources

© Copyright 2026 BenchChem. All Rights Reserved.